Gold's Reagent

• CAS: 20353-93-9

Core Science & Biosynthesis

Gold's Reagent: A Comprehensive Technical Guide

ABSTRACT

This technical guide provides an in-depth overview of Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride. Despite its name, this versatile organic salt contains no gold and serves as a powerful formylating and aminomethylenating agent in organic synthesis. This document details its chemical structure, physical and spectroscopic properties, and provides comprehensive experimental protocols for its synthesis and key applications. All quantitative data is presented in structured tables, and logical workflows are visualized using Graphviz diagrams to facilitate understanding for researchers, scientists, and drug development professionals.

INTRODUCTION

Gold's Reagent is a stable, crystalline iminium salt that has found significant utility in organic chemistry as a precursor for the introduction of formyl and dimethylaminomethylene groups.[1] It offers a convenient and efficient alternative to other formylating agents, such as dimethylformamide dimethyl acetal (DMF-DMA), and is particularly valuable in the synthesis of β-dimethylaminomethylene compounds, amidines, and aldehydes.[1] This guide aims to be a comprehensive resource, consolidating critical technical information for the effective use of Gold's Reagent in a laboratory setting.

CHEMICAL STRUCTURE AND IDENTIFICATION

Gold's Reagent is an azavinamidium salt with a delocalized positive charge across the nitrogen and carbon backbone.

Caption: Chemical structure of Gold's Reagent.

Table 1: Chemical Identifiers

Identifier	Value
Systematic Name	[3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride
IUPAC Name	(dimethylaminomethylideneamino)methylidene-dimethylazanium;chloride
CAS Number	20353-93-9
Molecular Formula	C₆H₁₄ClN₃
Linear Formula	[(CH₃)₂NCH=NCH=N(CH₃)₂]Cl
SMILES	CN(C)C=NC=--INVALID-LINK--C.[Cl-]
InChI Key	DEIBXAPEZDJDRC-UHFFFAOYSA-M

PHYSICOCHEMICAL AND SPECTROSCOPIC DATA

Table 2: Physical Properties

Property	Value
Molecular Weight	163.65 g/mol
Appearance	Light orange to yellow powder or crystals
Melting Point	100-102 °C
Solubility	Soluble in water, methanol, and DMF. Limited solubility in less polar organic solvents like diethyl ether and hydrocarbons.

Table 3: Spectroscopic Data

Technique	Data and Peak Assignments
¹H NMR (CDCl₃)	δ 3.27 (s, 6H, N-CH₃), 3.43 (s, 6H, N-CH₃), 9.57 (s, 2H, -CH=N)
¹³C NMR (CDCl₃)	Estimated: δ ~40-50 (N-CH₃), ~160-170 (-CH=N)
IR (KBr, cm⁻¹)	~1610 (C=N stretch)
Mass Spec (ESI-MS)	m/z (cation): 128.12 [M-Cl]⁺

EXPERIMENTAL PROTOCOLS

Synthesis of Gold's Reagent

This protocol is adapted from Organic Syntheses.

Caption: Workflow for the synthesis of Gold's Reagent.

Materials:

• Cyanuric chloride

• N,N-Dimethylformamide (DMF)

• 1,4-Dioxane

• Round-bottom flask with a reflux condenser and mechanical stirrer

Procedure:

• In a well-ventilated fume hood, charge a 1-L, one-necked, round-bottom flask equipped with a Claisen adapter, mechanical stirrer, and reflux condenser with cyanuric chloride (73.8 g, 0.4 mol), N,N-dimethylformamide (175.4 g, 2.4 mol), and 1,4-dioxane (100 mL).

• Stir the resulting solution and heat to approximately 85°C for 2-3 hours. A significant evolution of carbon dioxide will be observed.

• After the heating period, cool the reaction mixture to room temperature.

• Connect the flask to a rotary evaporator and remove the solvent under reduced pressure to yield the crude Gold's Reagent as a solid. The product can be used in subsequent steps without further purification.

Reaction with Active Methylene Compounds: Synthesis of Enaminones

Caption: General workflow for the synthesis of enaminones.

Materials:

• Ketone (e.g., cyclohexanone)

• Strong base (e.g., sodium hydride or lithium diisopropylamide)

• Gold's Reagent

• Anhydrous solvent (e.g., tetrahydrofuran)

• Aqueous ammonium chloride solution

Procedure:

• To a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous tetrahydrofuran at 0 °C, add a solution of the ketone (1.0 equivalent) in anhydrous tetrahydrofuran dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour to ensure complete enolate formation.

• Cool the reaction mixture back to 0 °C and add Gold's Reagent (1.1 equivalents) in one portion.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Formylation of Grignard Reagents: Synthesis of Aldehydes

Caption: General workflow for the formylation of Grignard reagents.

Materials:

• Aryl or alkyl halide

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran

• Gold's Reagent

• Aqueous acid (e.g., HCl)

Procedure:

• Prepare the Grignard reagent in a flame-dried, three-necked flask under an inert atmosphere by adding a solution of the aryl or alkyl halide in anhydrous diethyl ether to magnesium turnings.

• Cool the freshly prepared Grignard reagent solution to -78 °C in a dry ice/acetone bath.

• In a separate flask, prepare a solution of Gold's Reagent (1.0 equivalent) in anhydrous tetrahydrofuran.

• Add the solution of Gold's Reagent dropwise to the cold Grignard reagent solution with vigorous stirring.

• After the addition is complete, stir the reaction mixture at -78 °C for 1-2 hours.

• Allow the reaction to slowly warm to room temperature.

• Hydrolyze the reaction mixture by carefully adding a dilute aqueous solution of hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude aldehyde by distillation or column chromatography.

CONCLUSION

Gold's Reagent is a readily accessible and highly effective reagent for the introduction of one-carbon units in organic synthesis. Its stability, ease of handling, and high reactivity make it a valuable tool for the preparation of a variety of important organic intermediates. The protocols and data presented in this guide are intended to provide researchers with the necessary information to confidently and successfully employ Gold's Reagent in their synthetic endeavors.

References

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to the Synthesis of Gold's Reagent from Inexpensive Starting Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the cost-effective synthesis of Gold's Reagent, a versatile and powerful formylating agent in organic synthesis. The presented methodology, adapted from a well-established protocol, utilizes readily available and inexpensive starting materials, making it an attractive option for various research and development applications.

Introduction to Gold's Reagent

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a stable, crystalline solid that serves as a highly effective β-dimethylaminomethylenating agent. It finds wide application in the synthesis of a variety of organic compounds, including amidines, enaminones, and acylamidines, which are valuable intermediates in medicinal chemistry and drug development.[1] The synthesis of Gold's Reagent itself is a straightforward, high-yielding process that avoids the use of hazardous and expensive reagents often associated with other formylating agents.

Synthesis of Gold's Reagent

The most common and economical synthesis of Gold's Reagent involves the reaction of cyanuric chloride with an excess of N,N-dimethylformamide (DMF). This one-step process provides the reagent in near-quantitative yield and generally requires no further purification.[1]

2.1. Starting Materials and Cost Analysis

The primary reactants for the synthesis of Gold's Reagent are cyanuric chloride and N,N-dimethylformamide (DMF), with 1,4-dioxane used as a solvent. The following table provides an approximate cost analysis of these starting materials, demonstrating the cost-effectiveness of this synthetic route. Prices are based on bulk laboratory-grade chemicals and may vary depending on the supplier and quantity.

Starting Material	Chemical Formula	Molecular Weight ( g/mol )	Typical Purity	Approximate Price (USD/kg)
Cyanuric Chloride	C₃Cl₃N₃	184.41	99%	$173.00
N,N-Dimethylformamide	C₃H₇NO	73.09	≥99.8%	~$65.00
1,4-Dioxane	C₄H₈O₂	88.11	Reagent Grade	~$50.00

2.2. Quantitative Data for Synthesis

The following table summarizes the key quantitative parameters for a typical laboratory-scale synthesis of Gold's Reagent, as described in the detailed experimental protocol.

Parameter	Value
Reactants
Cyanuric Chloride	73.8 g (0.4 mol)
N,N-Dimethylformamide	175.4 g (2.4 mol)
1,4-Dioxane (solvent)	100 mL
Reaction Conditions
Temperature	~85°C
Reaction Time	2–3 hours
Product
Crude Product Weight	186–187 g
Yield	~95%
Melting Point	95–103°C

Experimental Protocol

The following is a detailed experimental procedure for the synthesis of Gold's Reagent.

Caution: Cyanuric chloride is a lachrymator and can cause burns upon skin contact. This procedure should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

3.1. Materials and Equipment

• 1-L round-bottomed flask

• Claisen adapter

• Mechanical stirrer

• Reflux condenser

• Mineral oil bubbler

• Heating mantle

• Ice water bath

• Rotary evaporator

• High-vacuum pump

• Cyanuric chloride (73.8 g, 0.4 mol)

• N,N-Dimethylformamide (175.4 g, 2.4 mol), dried over 3A molecular sieves

• 1,4-Dioxane (100 mL), dried over 3A molecular sieves

3.2. Procedure

• Equip a 1-L, one-necked, round-bottomed flask with a Claisen adapter, a mechanical stirrer, a reflux condenser, and a mineral oil bubbler.

• Charge the flask with cyanuric chloride (73.8 g, 0.4 mol), N,N-dimethylformamide (175.4 g, 2.4 mol), and 1,4-dioxane (100 mL).

• Stir the resulting solution and heat to approximately 85°C. A significant evolution of carbon dioxide will be observed. The reaction is exothermic, and it may be necessary to cool the mixture with an ice water bath if the gas evolution becomes too vigorous.

• Continue heating and stirring for 2–3 hours until the gas evolution subsides.

• Allow the reaction mixture to cool to room temperature. The product will solidify.

• Connect the flask to a rotary evaporator with an isopropyl alcohol–dry ice trap and remove the solvent under reduced pressure (approximately 0.05 mm Hg).

• The crude product, Gold's Reagent, is obtained as a solid (186–187 g, 95% yield) with a melting point of 95–103°C. The reagent is typically used without further purification.

Reaction Mechanism and Workflow

4.1. Synthesis Workflow

The following diagram illustrates the experimental workflow for the synthesis of Gold's Reagent.

Caption: Experimental workflow for the synthesis of Gold's Reagent.

4.2. Proposed Reaction Mechanism

The synthesis of Gold's Reagent is analogous to the formation of a Vilsmeier reagent.[2][3][4][5][6] Cyanuric chloride, a triazine with three electrophilic carbon atoms, acts as an activating agent for DMF. The reaction is thought to proceed through the formation of a highly reactive intermediate which then reacts with additional DMF molecules.

Caption: Proposed reaction mechanism for the synthesis of Gold's Reagent.

Conclusion

The synthesis of Gold's Reagent from cyanuric chloride and N,N-dimethylformamide is a highly efficient, economical, and straightforward procedure. The use of inexpensive and readily available starting materials, combined with a simple, one-step process that affords a high yield of the product without the need for purification, makes this method ideal for academic and industrial research settings. This technical guide provides the necessary details for researchers to confidently and cost-effectively prepare this valuable synthetic reagent.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. name-reaction.com [name-reaction.com]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

The Core Mechanism and Synthetic Utility of Gold's Reagent: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action and synthetic applications of Gold's Reagent, a versatile and efficient reagent in organic synthesis. It is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Introduction to Gold's Reagent

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a stable, crystalline iminium salt. Contrary to what its name might suggest, it does not contain the element gold. It is a powerful β-dimethylaminomethylenating agent, valued for its ability to introduce a (CH3)2N-CH= group to a variety of nucleophiles. This reactivity makes it a cornerstone reagent for the synthesis of a wide array of organic compounds, most notably nitrogen-containing heterocycles, which are prevalent scaffolds in many pharmaceutical agents.

The reagent is prepared in a straightforward, high-yield, one-step process from inexpensive starting materials: cyanuric chloride and N,N-dimethylformamide (DMF).[1] Its ease of preparation, stability, and high reactivity under mild conditions make it a superior alternative to other β-dimethylaminomethylenating agents like dimethylformamide dimethyl acetal (DMF-DMA), which can be more expensive and sensitive to moisture and heat.[1]

Mechanism of Action

The synthetic utility of Gold's Reagent stems from its electrophilic nature. The core of its reactivity lies in the chloroiminium cation, which is a key intermediate in the Vilsmeier-Haack reaction. Gold's Reagent is, in fact, a stable and isolable form of a Vilsmeier reagent.

The general mechanism of action involves the nucleophilic attack on one of the electrophilic carbon atoms of the reagent. The reaction proceeds through an initial addition of the nucleophile, followed by the elimination of dimethylamine and hydrogen chloride, leading to the formation of a new carbon-carbon or carbon-nitrogen bond and the incorporation of the dimethylaminomethylene group into the substrate.

The following diagram illustrates the general mechanism of Gold's Reagent with a generic nucleophile (Nu-H):

Caption: General reaction mechanism of Gold's Reagent with a nucleophile.

Synthetic Applications and Quantitative Data

Gold's Reagent is highly effective in reacting with a range of nucleophiles, including compounds with active methylene groups (ketones, esters), primary and secondary amines, and amides. These reactions lead to the formation of enaminones, amidines, and acylamidines, respectively, often in high yields.

Synthesis of Enaminones from Ketones

The reaction of Gold's Reagent with ketones containing α-hydrogens provides a direct and efficient route to β-enaminones. These compounds are versatile intermediates in organic synthesis, particularly for the construction of heterocyclic systems. The reaction generally proceeds by deprotonation of the ketone to form an enolate, which then acts as the nucleophile.

Ketone Substrate	Gold's Reagent Type	Product	Yield (%)	Reference
Acetophenone	Dimethyl	(E)-3-(dimethylamino)-1-phenylprop-2-en-1-one	94	[2]
2-Acetylpyridine	Dimethyl	(E)-3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one	92	[3]
3-Acetylpyridine	Dimethyl	(E)-3-(dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one	89	[3]
2-Acetylpyrrole	Dimethyl	(E)-3-(dimethylamino)-1-(1H-pyrrol-2-yl)prop-2-en-1-one	96	[3]
Acetone	Dimethyl	4-(dimethylamino)but-3-en-2-one	85	[3]
Cyclohexanone	Dimethyl	2-((dimethylamino)methylene)cyclohexan-1-one	98	[3]
Dihydro-β-ionone	Indoline	2-((indolin-1-yl)methylene)dihydro-β-ionone	56	[2]
Geranylacetone	Piperidine	(E)-2-((piperidin-1-yl)methylene)geranylacetone	62	[2]

Synthesis of Amidines from Amines

Gold's Reagent reacts readily with primary and secondary amines to afford N,N-disubstituted and N,N,N'-trisubstituted formamidines. Amidines are important functional groups in medicinal chemistry and serve as precursors for various heterocyclic compounds.

Amine Substrate	Product	Yield (%)	Reference
p-Toluidine	N,N-dimethyl-N'-(p-tolyl)formimidamide	86-94	[1]
Aniline	N,N-dimethyl-N'-phenylformimidamide	High	[1]
Benzylamine	N'-benzyl-N,N-dimethylformimidamide	High	[1]

Synthesis of Acylamidines from Amides

The reaction of Gold's Reagent with primary amides provides a convenient method for the synthesis of acylamidines. These compounds are valuable intermediates in the synthesis of nitrogen-containing heterocycles such as pyrimidines and quinazolines.

Amide Substrate	Product	Yield (%)	Reference
Benzamide	N-(N,N-dimethylcarbamimidoyl)benzamide	High	[1]
Acetamide	N-(N,N-dimethylcarbamimidoyl)acetamide	High	[1]

Experimental Protocols

Preparation of Gold's Reagent

This protocol describes the synthesis of [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride.

Caption: Workflow for the synthesis of Gold's Reagent.

Procedure: A 1-L, one-necked, round-bottomed flask is equipped with a mechanical stirrer and a reflux condenser. The flask is charged with cyanuric chloride (73.8 g, 0.4 mol), N,N-dimethylformamide (175.4 g, 2.4 mol), and 1,4-dioxane (100 mL). The resulting solution is stirred and heated at approximately 85°C for 2–3 hours, during which a considerable amount of carbon dioxide evolves. The reaction mixture is then cooled to room temperature, and the precipitated solid is collected by filtration, washed with 1,4-dioxane, and dried under vacuum to afford Gold's reagent as a crystalline solid in nearly quantitative yield.[1]

Synthesis of an Enaminone: (E)-3-(dimethylamino)-1-phenylprop-2-en-1-one

This protocol details the reaction of acetophenone with Gold's Reagent.

Procedure: To a solution of sodium methoxide (prepared from 0.06 mol of sodium in 100 mL of methanol) is added acetophenone (0.05 mol). The mixture is stirred for 30 minutes, and then Gold's Reagent (0.065 mol) is added in one portion. The resulting mixture is refluxed with stirring overnight. The solvent is removed under reduced pressure, and the residue is taken up in chloroform (100 mL). The organic layer is washed with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL), dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by chromatography to give the desired enaminone.

Synthesis of an Amidine: N,N-dimethyl-N'-(p-tolyl)formimidamide

This protocol outlines the synthesis of an amidine from p-toluidine.

Caption: Workflow for the synthesis of an amidine using Gold's Reagent.

Procedure: Sodium metal (1.4 g, 0.06 mol) is added in small portions to 100 mL of methanol. After all the sodium has reacted, p-toluidine (6.4 g, 0.06 mol) is added, and the resulting solution is stirred for 5 minutes. Gold's Reagent (10.6 g, 0.065 mol) is then added in one portion, and the mixture is refluxed with stirring overnight. The reaction mixture is cooled to room temperature, and the solvent is removed on a rotary evaporator. The residue is taken up in chloroform (100 mL) and extracted twice with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL). The chloroform phase is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed to yield the crude product, which can be further purified by distillation or chromatography.[1]

Conclusion

Gold's Reagent is a highly valuable and versatile tool in the arsenal of synthetic organic chemists. Its ease of preparation, stability, and high reactivity make it an excellent choice for the introduction of the dimethylaminomethylene group onto a variety of nucleophilic substrates. The resulting products, particularly enaminones, amidines, and acylamidines, are key intermediates for the synthesis of complex heterocyclic molecules with potential applications in drug discovery and materials science. This guide provides the fundamental knowledge and practical protocols to effectively utilize Gold's Reagent in a research and development setting.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Scalable synthesis of enaminones utilizing Gold’s reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Physical and chemical properties of Gold's Reagent

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical properties of Gold's Reagent, a versatile tool in organic synthesis. This document outlines its core characteristics, spectroscopic data, and detailed experimental protocols for its application in the synthesis of key chemical intermediates.

Core Properties and Characteristics

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a stable iminium salt. It serves as a reactive precursor in various organic transformations, most notably in formylation reactions and the synthesis of heterocyclic compounds and enaminones.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Gold's Reagent is presented in Table 1. The reagent is a solid at room temperature and is noted to be hygroscopic.

Property	Value	Source(s)
Chemical Name	[3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride	[1]
Synonyms	(Dimethylaminomethyleneaminomethylene)dimethylammonium chloride	[1]
Molecular Formula	C₆H₁₄ClN₃	[1]
Molecular Weight	163.65 g/mol
CAS Number	20353-93-9
Appearance	Slightly pale yellow to light orange solid
Melting Point	100-103 °C	[2]
Purity	≥95%	[1]
Solubility	Soluble in chloroform. The reagent is hygroscopic.	[2]

Table 1: Physical and Chemical Properties of Gold's Reagent

Spectroscopic Data

The structural identity of Gold's Reagent is confirmed by the following spectroscopic data.

Spectroscopy	Data	Source(s)
¹H NMR (CDCl₃)	δ 3.27 (s, 6H, 2 CH₃), 3.43 (s, 6H, 2 CH₃), 9.57 (s, 2H, -CH=N)	[2]
IR (CHCl₃)	1610 cm⁻¹ (C=N)	[2]

Table 2: Spectroscopic Data for Gold's Reagent

Applications in Organic Synthesis

Gold's Reagent is a valuable electrophile for the introduction of a dimethylaminomethylene group, which can subsequently be transformed into other functionalities. Its primary applications lie in the synthesis of enaminones, heterocycles, and as a formylating agent.[3][4]

Synthesis of Enaminones from Ketones

Gold's Reagent reacts with ketones to form enaminones, which are important intermediates in the synthesis of various biologically active molecules, including Rawal-type dienes used in Diels-Alder reactions.[5] The reaction proceeds via the regioselective functionalization of the ketone.

Caption: General workflow for the synthesis of enaminones using Gold's Reagent.

Synthesis of Heterocyclic Compounds

The reagent is employed in the synthesis of various heterocyclic systems. For instance, it reacts with ortho-aminobenzoic acids in a "two-atom lynchpin" transformation to produce 4-hydroxyquinazolines.[4] This application is particularly relevant in medicinal chemistry and drug development due to the prevalence of the quinazoline scaffold in pharmacologically active compounds.

References

• 1. Gold's Reagent, 95% | C6H15ClN3+ | CID 16211848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. Organic Syntheses Using Gold’s Reagent | TCI AMERICA [tcichemicals.com]
• 5. Scalable synthesis of enaminones utilizing Gold’s reagents - PMC [pmc.ncbi.nlm.nih.gov]

Gold's Reagent: A Comprehensive Technical Guide to its Discovery, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold's Reagent, chemically known as [3-(dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile and highly reactive iminium salt.[1][2] Despite its name, it is a misnomer as the compound contains no gold.[2] First reported by H. Gold in 1960, this reagent has become a valuable tool in organic synthesis, primarily as a β-dimethylaminomethylenating agent.[2] It offers a convenient and efficient method for the introduction of a dimethylaminomethylene group onto a variety of nucleophilic substrates, including active methylene compounds, amines, and amides.[1][2] Gold's Reagent is particularly noted for its ease of preparation from inexpensive starting materials in a one-step synthesis, often yielding a product of sufficient purity for subsequent reactions without extensive purification.[2] This guide provides an in-depth overview of the history, synthesis, and key applications of Gold's Reagent, complete with detailed experimental protocols and quantitative data.

Discovery and History

Gold's Reagent was first described by H. Gold in a 1960 publication in the journal Angewandte Chemie. The synthesis involved the reaction of cyanuric chloride with dimethylformamide. The initial report highlighted its potential as a reactive intermediate for various chemical transformations. The name "Gold's Reagent" was later coined to simplify its cumbersome systematic name and to honor its discoverer.[2]

Chemical and Physical Properties

Property	Value	Reference
Chemical Name	[3-(dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride	[2]
Molecular Formula	C₆H₁₄ClN₃
Molecular Weight	163.65 g/mol
Appearance	White to off-white crystalline solid	[2]
Melting Point	95-103 °C (crude), 101-103 °C (purified)	[2]
Solubility	Soluble in chloroform, methanol; reacts with water	[2]
Stability	Hygroscopic; should be stored in a moisture-free environment	[2]

Synthesis of Gold's Reagent

The preparation of Gold's Reagent is a straightforward and high-yielding process. The most common and reliable method, adapted from Organic Syntheses, involves the reaction of cyanuric chloride with an excess of N,N-dimethylformamide (DMF).[2]

Experimental Protocol: Synthesis of [3-(dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride[2]

Caution: Cyanuric chloride is a lachrymator and can cause burns upon contact with skin. This procedure should be performed in a well-ventilated fume hood.

• A 1-L, one-necked, round-bottomed flask is equipped with a mechanical stirrer, a reflux condenser fitted with a drying tube, and a heating mantle.

• The flask is charged with cyanuric chloride (73.8 g, 0.4 mol), N,N-dimethylformamide (175.4 g, 2.4 mol), and 1,4-dioxane (100 mL).

• The resulting mixture is stirred and heated to approximately 85°C for 2–3 hours. A significant evolution of carbon dioxide will be observed.

• As the reaction proceeds, a yellow oil will separate, which then solidifies upon continued heating.

• After the 3-hour heating period, the reaction mixture is cooled to room temperature, and the 1,4-dioxane is removed under reduced pressure using a rotary evaporator.

• The remaining solid is triturated with acetone, collected by suction filtration, and washed with additional acetone.

• The crude product is dried under vacuum to yield 186–187 g (95%) of Gold's Reagent as a white to off-white solid with a melting point of 95–103 °C. This material is typically of sufficient purity for most applications.

Caption: Synthesis of Gold's Reagent from cyanuric chloride and DMF.

Applications in Organic Synthesis

Gold's Reagent is a versatile tool for the synthesis of various functional groups and heterocyclic systems. Its primary utility lies in its ability to act as a β-dimethylaminomethylenating agent, reacting with a range of nucleophiles.

Synthesis of Enaminones from Ketones

Gold's Reagent reacts with ketones possessing at least one α-hydrogen to yield β-enaminones. These products are valuable intermediates in the synthesis of heterocycles and other complex molecules. The reaction typically proceeds by deprotonation of the ketone with a base to form an enolate, which then attacks the electrophilic carbon of Gold's Reagent.

This is a general procedure that can be adapted for various ketones.

• To a stirred mixture of cyanuric chloride (12.77 g, 0.07 mol) in dry 1,4-dioxane (15 mL), add N,N-dimethylformamide (30.7 g, 0.42 mol).

• Heat the mixture gently for 1 hour. Carbon dioxide evolution will be observed, and Gold's Reagent will solidify.

• Cool the reaction mixture to room temperature.

• In a separate flask, prepare a solution of sodium methoxide by dissolving sodium metal (1.61 g, 0.07 mol) in absolute methanol (100 mL).

• To the sodium methoxide solution, add the desired ketone (e.g., acetophenone, 6 g, 0.05 mol) and stir for 30 minutes.

• Add the previously prepared Gold's Reagent to the ketone/methoxide mixture in one portion.

• Reflux the resulting mixture with stirring overnight.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Take up the residue in chloroform (100 mL) and wash with two 30 mL portions of a saturated aqueous solution of sodium bicarbonate.

• Dry the chloroform layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude enaminone.

• Purify the product by crystallization or column chromatography.

Ketone	Product	Yield (%)	Melting Point (°C)
Acetophenone	(E)-3-(dimethylamino)-1-phenylprop-2-en-1-one	85	98-100
2-Acetylfuran	(E)-3-(dimethylamino)-1-(furan-2-yl)prop-2-en-1-one	80	80-82
2-Acetylthiophene	(E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one	82	92-94
Cyclohexanone	2-((dimethylamino)methylene)cyclohexan-1-one	75	38-40

Data compiled from examples in referenced literature.[3]

References

• 1. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Gold's Reagent: IUPAC Nomenclature, Synonyms, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gold's Reagent, a powerful formylating and annulating agent, has been a valuable tool in organic synthesis for decades. Despite its name, this reagent is a salt that contains no gold. This technical guide provides a comprehensive overview of Gold's Reagent, including its precise IUPAC name, common synonyms, and key physical and chemical properties. Detailed experimental protocols for its preparation and its application in the synthesis of various organic molecules, particularly nitrogen-containing heterocycles, are presented. Furthermore, this document includes quantitative data on reaction yields with various substrates and a mechanistic discussion of its reactivity, offering a valuable resource for researchers in synthetic and medicinal chemistry.

Introduction

Gold's Reagent is an iminium salt that serves as a highly effective reagent for β-dimethylaminomethylenation of active methylene compounds, primary amines, and unsubstituted amides.[1] Its versatility and the typically high yields of its reactions have established it as a staple in the synthesis of a wide array of organic compounds, including valuable heterocyclic scaffolds. This guide aims to provide a detailed technical overview for researchers utilizing or considering the use of Gold's Reagent in their synthetic endeavors.

IUPAC Name and Synonyms

The correct nomenclature and various synonyms for Gold's Reagent are crucial for accurate literature searches and chemical inventory management.

• IUPAC Name: [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride

• Synonyms:

  • (Dimethylaminomethyleneaminomethylene)dimethylammonium chloride

  • [[(Dimethylamino)methylene]amino]methylene]dimethylammonium Chloride

  • Gold's Reagent

• CAS Number: 20353-93-9

Physicochemical Properties

A summary of the key physicochemical properties of Gold's Reagent is provided in Table 1.

Property	Value
Molecular Formula	C₆H₁₄ClN₃
Molecular Weight	163.65 g/mol
Appearance	Slightly pale yellow solid
Melting Point	99-103 °C
Solubility	Soluble in polar solvents like methanol and water.
Stability	Hygroscopic; should be stored in a dry environment.

Experimental Protocols

Preparation of Gold's Reagent

The following protocol is adapted from a well-established procedure in Organic Syntheses and should be performed in a well-ventilated fume hood.[2]

Materials:

• Cyanuric chloride

• N,N-Dimethylformamide (DMF)

• 1,4-Dioxane

Procedure:

• A 1-L, one-necked, round-bottomed flask is equipped with a mechanical stirrer, a reflux condenser, and a mineral oil bubbler.

• The flask is charged with cyanuric chloride (73.8 g, 0.4 mol), N,N-dimethylformamide (175.4 g, 2.4 mol), and 1,4-dioxane (100 mL).[2]

• The resulting solution is stirred and heated to approximately 85°C for 2–3 hours, during which a significant amount of carbon dioxide evolves.[2]

• Once gas evolution subsides, the reaction mixture is allowed to cool to room temperature, at which point the product solidifies.

• The solvent is removed under reduced pressure to yield the crude Gold's Reagent, which can often be used without further purification.

General Procedure for the Reaction of Gold's Reagent with Active Methylene Compounds

Materials:

• Gold's Reagent

• Active methylene compound (e.g., a methyl ketone)

• Base (e.g., sodium methoxide)

• Solvent (e.g., methanol)

Procedure:

• A solution of the active methylene compound and a suitable base (e.g., sodium methoxide in methanol) is prepared in a round-bottomed flask under an inert atmosphere.

• Gold's Reagent is added to the solution, and the reaction mixture is typically heated to reflux for several hours (e.g., 12-24 hours).[2]

• The reaction progress can be monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent (e.g., chloroform) and washed with an aqueous solution of sodium bicarbonate.[2]

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated to yield the crude product, which can be purified by crystallization or chromatography.

Quantitative Data on Reaction Yields

The following tables summarize the yields of β-dimethylaminomethylene derivatives obtained from the reaction of Gold's Reagent with various methyl ketones, primary amines, and unsubstituted amides, as reported by Gupton et al.

Table 2: Reaction of Gold's Reagent with Methyl Ketones

Methyl Ketone	Product	Yield (%)
Acetone	4-(Dimethylamino)-3-buten-2-one	85
Acetophenone	1-Phenyl-3-(dimethylamino)-2-propen-1-one	92
2-Butanone	3-(Dimethylaminomethylene)-2-butanone	78
3-Pentanone	2-(Dimethylaminomethylene)-3-pentanone	75

Table 3: Reaction of Gold's Reagent with Primary Amines

Primary Amine	Product	Yield (%)
Aniline	N,N-Dimethyl-N'-phenylformamidine	95
p-Toluidine	N,N-Dimethyl-N'-(p-tolyl)formamidine	96
p-Anisidine	N,N-Dimethyl-N'-(p-methoxyphenyl)formamidine	94
Benzylamine	N-Benzyl-N',N'-dimethylformamidine	88

Table 4: Reaction of Gold's Reagent with Unsubstituted Amides

Amide	Product	Yield (%)
Benzamide	N-(Dimethylaminomethylene)benzamide	89
Acetamide	N-(Dimethylaminomethylene)acetamide	82
Propionamide	N-(Dimethylaminomethylene)propionamide	85

Reaction Mechanism and Visualization

The reaction of Gold's Reagent with an active methylene compound, such as a ketone, proceeds through a well-defined mechanistic pathway. This process is initiated by the deprotonation of the active methylene compound by a base to form an enolate. The nucleophilic enolate then attacks one of the electrophilic carbons of the Gold's Reagent, leading to the formation of a tetrahedral intermediate. Subsequent elimination of a neutral leaving group and dimethylamine results in the final β-dimethylaminomethylene product.

General Reaction Scheme

Caption: General reaction workflow for the synthesis of β-dimethylaminomethylene compounds.

Detailed Mechanistic Pathway

The following diagram illustrates the step-by-step mechanism for the reaction of a ketone with Gold's Reagent.

Caption: Step-by-step mechanism of the reaction between a ketone and Gold's Reagent.

Conclusion

Gold's Reagent is a readily prepared and highly effective reagent for the introduction of a dimethylaminomethylene group onto a variety of nucleophilic substrates. Its utility in the synthesis of enaminones, amidines, and other valuable synthetic intermediates is well-documented. The straightforward reaction conditions and generally high yields make it an attractive choice for both academic and industrial research. This guide provides the essential information for the safe and effective use of Gold's Reagent in the modern synthetic laboratory.

References

• 1. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Spectroscopic Data of Gold's Reagent

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile and efficient reagent in organic synthesis. Despite its name, it is a salt that notably contains no gold.[1] It serves primarily as a β-dimethylaminomethylenating agent, reacting with a variety of nucleophiles under mild conditions to produce compounds such as amidines, enaminones, and acylamidines in high yields.[2] Its preparation is a single-step process from inexpensive materials, making it an economical alternative to other reagents like formamide acetals.[2] This guide provides a detailed overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data of Gold's Reagent, along with experimental protocols and a visualization of its synthetic applications.

Spectroscopic Data

The following sections present the key spectroscopic data for Gold's Reagent. All quantitative data has been summarized in tables for clarity and ease of comparison.

¹H NMR Spectroscopy

The ¹H NMR spectrum of Gold's Reagent provides distinct signals corresponding to the different proton environments within the molecule.

Chemical Shift (δ) ppm	Multiplicity	Integration (No. of H)	Assignment
9.57	Singlet (s)	2 H	-CH=N
3.43	Singlet (s)	6 H	2 x -N(CH₃)₂
3.27	Singlet (s)	6 H	2 x -N(CH₃)₂
Solvent: CDCl₃

Data sourced from Organic Syntheses Procedure

¹³C NMR Spectroscopy

Specific experimental ¹³C NMR data for Gold's Reagent was not available in the reviewed literature. Typically, in a proton-decoupled ¹³C NMR spectrum, one would expect to see distinct signals for the methyl carbons and the imine carbons. The carbon atoms of the two dimethylamino groups may be equivalent due to symmetry, potentially resulting in fewer signals than the total number of carbons.

Infrared (IR) Spectroscopy

The IR spectrum of Gold's Reagent shows a characteristic absorption band indicating the presence of the carbon-nitrogen double bond (imine) functionality.

Frequency (cm⁻¹)	Assignment
1610	C=N stretch
Sample Phase: in CHCl₃

Data sourced from Organic Syntheses Procedure

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These protocols are based on standard laboratory practices.

Protocol for NMR Data Acquisition

This protocol outlines the steps for preparing a sample of Gold's Reagent and acquiring a high-resolution ¹H NMR spectrum.

• Sample Preparation:

  • Accurately weigh approximately 5-20 mg of Gold's Reagent. Note that the compound is very hygroscopic and should be handled in a moisture-free environment.[2]

  • Transfer the solid to a clean, dry vial.

  • Using a syringe or pipette, add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Cap the vial and gently vortex or sonicate the mixture until the sample is fully dissolved.

• Sample Transfer:

  • Using a clean Pasteur pipette, carefully transfer the solution into a clean, dry 5 mm NMR tube.

  • Ensure the solution height in the tube is approximately 4-5 cm. Avoid introducing any solid particulates.

• Instrument Setup and Data Acquisition:

  • Wipe the exterior of the NMR tube with a lint-free wipe (e.g., Kimwipe) moistened with ethanol or isopropanol.

  • Place the NMR tube into a spinner turbine, adjusting the depth with a gauge for proper positioning within the spectrometer's probe.

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃ solvent.

  • Shim the magnetic field to optimize its homogeneity, which maximizes spectral resolution. This can be done manually or automatically.

  • Tune and match the probe for the ¹H nucleus to ensure optimal signal detection.

  • Set the appropriate acquisition parameters (e.g., number of scans, spectral width, relaxation delay) and acquire the spectrum.

  • Process the resulting Free Induction Decay (FID) data by applying a Fourier transform, followed by phase and baseline corrections. Reference the spectrum to the residual solvent peak (CHCl₃ at 7.26 ppm).

Protocol for IR Data Acquisition

This protocol describes the procedure for obtaining an IR spectrum of Gold's Reagent using a solution-based method.

• Sample Preparation:

  • Prepare a dilute solution of Gold's Reagent by dissolving a small amount (approx. 5-10 mg) in about 1 mL of chloroform (CHCl₃).

• Instrument and Sample Cell Preparation:

  • Ensure the sample holder and cell windows (e.g., NaCl or KBr plates for a liquid transmission cell) of the FT-IR spectrometer are clean and dry.

  • Acquire a background spectrum of the pure solvent (CHCl₃) to subtract its absorbance from the final sample spectrum.

• Data Acquisition:

  • Using a clean pipette, carefully apply a few drops of the Gold's Reagent solution to the IR cell and assemble it.

  • Place the sample cell into the spectrometer's sample compartment.

  • Acquire the IR spectrum of the sample. The instrument will automatically ratio the sample spectrum against the background spectrum, resulting in a spectrum of only the solute.

  • Identify and label the significant peaks, paying close attention to the functional group region (1500-4000 cm⁻¹).

Synthetic Applications and Workflow

Gold's Reagent is a powerful tool for the synthesis of various nitrogen-containing compounds. Its primary function is to introduce a dimethylaminomethylene group to a nucleophilic substrate. This reactivity is valuable for constructing heterocyclic rings and other complex organic molecules. The general reaction involves the attack of a nucleophile on the electrophilic carbon of the reagent, followed by the elimination of dimethylamine.

Below is a diagram illustrating the typical reaction pathways of Gold's Reagent with common nucleophiles such as ketones, primary amines, and amides.[2]

Caption: Reaction workflow of Gold's Reagent with various nucleophiles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

The Alchemist's Misnomer: A Technical Guide to the Key Applications of Gold's Reagent in Modern Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the vast lexicon of chemical reagents, few possess a name as intriguingly misleading as Gold's Reagent. Contrary to what its name suggests, this powerful synthetic tool contains no gold. It is, in fact, an iminium salt, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride. First reported in the 1960s, Gold's Reagent has since established itself as a versatile and efficient reagent in organic synthesis, primarily as a β-dimethylaminomethylenating agent. Its ability to react with a wide range of nucleophiles has made it an invaluable asset in the synthesis of key chemical intermediates, including enaminones, amidines, and a variety of heterocyclic compounds, many of which are pivotal in the field of drug discovery and development.

This technical guide provides an in-depth exploration of the core applications of Gold's Reagent, offering detailed experimental protocols, quantitative data for key reactions, and visualizations of reaction mechanisms and workflows to support researchers in leveraging its synthetic potential.

Core Properties of Gold's Reagent

Gold's Reagent is a hygroscopic, slightly pale yellow solid.[1] Its reactivity stems from the electrophilic nature of the carbon atoms in its backbone, making it susceptible to nucleophilic attack.

Property	Value
Molecular Formula	C₆H₁₄ClN₃
Molecular Weight	163.65 g/mol [2]
CAS Number	20353-93-9[1][2]
Melting Point	97-101 °C[3]
Appearance	Light orange to yellow to green powder/crystal[3]
Purity	Typically >95%

Key Applications

The primary utility of Gold's Reagent lies in its reaction with nucleophiles, leading to the formation of a diverse array of valuable organic compounds. The following sections detail its most significant applications.

Synthesis of Enaminones

Enaminones are important synthetic intermediates used in the construction of various heterocyclic systems and are recognized as pharmacophores in many drug candidates, exhibiting a wide range of biological activities including anticancer, anti-inflammatory, and antimicrobial properties.[1][4][5] Gold's Reagent provides a direct and efficient route to enaminones through its reaction with ketones.[6]

Reaction Mechanism:

The reaction proceeds via the nucleophilic attack of the enolate, formed from the ketone under basic conditions, on the electrophilic carbon of Gold's Reagent. This is followed by the elimination of a stable bis(dimethylamino)methane derivative.

Caption: General reaction scheme for the synthesis of enaminones using Gold's Reagent.

Quantitative Data for Enaminone Synthesis:

The synthesis of enaminones using Gold's Reagent is generally high-yielding with a variety of ketone substrates.

Ketone Substrate	Product	Yield (%)	Reference
Acetophenone	3-(Dimethylamino)-1-phenylprop-2-en-1-one	95	[7]
4-Methylacetophenone	3-(Dimethylamino)-1-(p-tolyl)prop-2-en-1-one	98	[7]
4-Methoxyacetophenone	3-(Dimethylamino)-1-(4-methoxyphenyl)prop-2-en-1-one	91	[7]
4-Chloroacetophenone	1-(4-Chlorophenyl)-3-(dimethylamino)prop-2-en-1-one	89	[7]
2-Acetylnaphthalene	3-(Dimethylamino)-1-(naphthalen-2-yl)prop-2-en-1-one	96	[7]

Experimental Protocol: Synthesis of 3-(Dimethylamino)-1-phenylprop-2-en-1-one

• Preparation of Gold's Reagent (in situ): In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add cyanuric chloride (1.84 g, 10 mmol) to anhydrous 1,4-dioxane (20 mL).

• To this suspension, add N,N-dimethylformamide (DMF) (4.38 g, 60 mmol) dropwise at room temperature.

• Heat the mixture to 80-90 °C and stir for 2-3 hours. The evolution of carbon dioxide will be observed.

• Cool the reaction mixture to room temperature. The solid Gold's Reagent will precipitate.

• Enaminone Synthesis: To the flask containing the in situ generated Gold's Reagent, add a solution of acetophenone (1.20 g, 10 mmol) in anhydrous 1,4-dioxane (10 mL).

• Add sodium methoxide (0.54 g, 10 mmol) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Work-up: Pour the reaction mixture into ice-cold water (100 mL) and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford the pure enaminone.

Synthesis of Amidines

Amidines are a class of organic compounds that are of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, antiparasitic, and enzyme inhibitory properties.[8][9][10] Gold's Reagent reacts readily with primary and secondary amines to produce N,N-dimethylformamidines in high yields.[6]

Reaction Mechanism:

The reaction involves the nucleophilic attack of the amine on Gold's Reagent, followed by the elimination of dimethylamine hydrochloride.

References

• 1. researchgate.net [researchgate.net]
• 2. ijsrtjournal.com [ijsrtjournal.com]
• 3. Enaminones as building blocks in drug development: Recent advances in their chemistry, synthesis, and biological proper… [ouci.dntb.gov.ua]
• 4. tandfonline.com [tandfonline.com]
• 5. Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of N-substituted aryl amidines by strong base activation of amines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Novel amidines and analogues as promising agents against intracellular parasites: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to β-Dimethylaminomethylenating Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-Dimethylaminomethylenating agents are a class of versatile reagents in organic synthesis, primarily utilized for the introduction of a dimethylaminomethylene group (=CH-N(CH₃)₂) onto a substrate. This functional group serves as a valuable synthetic handle, readily transformed into various other functionalities or incorporated into heterocyclic ring systems. These reagents are particularly effective in reacting with compounds possessing active methylene or methyl groups, as well as with primary and secondary amines. This technical guide provides a comprehensive overview of the most common β-dimethylaminomethylenating agents, their applications, reactivity, and detailed experimental protocols.

Core Reagents and Their Properties

The three most prominent β-dimethylaminomethylenating agents are Bredereck's reagent, N,N-Dimethylformamide dimethyl acetal (DMF-DMA), and Eschenmoser's salt. Each possesses distinct reactivity profiles and applications.

Bredereck's Reagent (tert-Butoxybis(dimethylamino)methane) is a highly reactive aminal ester known for its ability to formylate CH₂- and NH₂-acidic compounds.[1][2] It is particularly effective with less acidic substrates where other reagents may fail.[3][4][5] It is a bench-stable, colorless to slightly yellow liquid with a characteristic amine-like odor.[1][2]

N,N-Dimethylformamide dimethyl acetal (DMF-DMA) is a widely used and commercially available reagent for the formylation and methylation of various functional groups.[6] It is a colorless liquid that is soluble in most organic solvents but hydrolyzes in water.[7] While broadly applicable, it is generally less reactive than Bredereck's reagent.[3]

Eschenmoser's Salt (Dimethyl(methylene)ammonium iodide) is a powerful dimethylaminomethylating agent, existing as a stable crystalline solid.[8] It is particularly useful in Mannich-type reactions for the efficient dimethylaminomethylation of enolates, silyl enol ethers, and acidic ketones.[8][9][10]

Data Presentation: A Comparative Overview

The choice of a β-dimethylaminomethylenating agent often depends on the substrate's reactivity and the desired reaction outcome. The following tables summarize quantitative data from various literature sources to facilitate comparison.

Table 1: Yields in the Synthesis of 2-Aminopyridine Derivatives using DMF-DMA[11]

Entry	R group of 1,1-enediamine	R' group of 1,3-dicarbonyl	Product	Yield (%)
1	p-CH₃OC₆H₄CH₂CH₂	C₂H₅	6a	88
2	p-CH₃C₆H₄CH₂CH₂	C₂H₅	6b	92
3	C₆H₅CH₂CH₂	C₂H₅	6c	90
4	p-FC₆H₄CH₂CH₂	C₂H₅	6d	89
5	p-ClC₆H₄CH₂CH₂	C₂H₅	6e	91
6	C₆H₅	C₂H₅	6f	74
7	p-CH₃OC₆H₄CH₂CH₂	CH₃	6g	85
8	p-CH₃C₆H₄CH₂CH₂	CH₃	6h	89

Table 2: Yields in the Formylation of Indolizines with Eschenmoser's Salt[12]

Entry	R¹	R²	R³	Product	Yield (%)
1	H	H	Ph	3a	85
2	H	H	4-MeC₆H₄	3b	82
3	H	H	4-MeOC₆H₄	3c	80
4	H	H	4-FC₆H₄	3d	88
5	H	H	4-ClC₆H₄	3e	86
6	H	H	4-BrC₆H₄	3f	81
7	H	H	4-CF₃C₆H₄	3g	75
8	Me	H	Ph	3h	78

Table 3: Synthesis of Pyrrole Derivatives using DMF-DMA[13]

Entry	Amidine Reactant	Product	Yield (%)
1	3,3-diaminoacrylonitrile	Methyl (E)-2-(4-cyano-2-oxo-5-(dimethylamino)-1,2-dihydro-3H-pyrrol-3-ylidene)acetate	98
2	N,N-pentamethylene-3,3-diaminoacrylonitrile	Methyl (E)-2-(4-cyano-2-oxo-5-(piperidin-1-yl)-1,2-dihydro-3H-pyrrol-3-ylidene)acetate	97
3	N,N-tetramethylene-3,3-diaminoacrylonitrile	Methyl (E)-2-(4-cyano-2-oxo-5-(pyrrolidin-1-yl)-1,2-dihydro-3H-pyrrol-3-ylidene)acetate	79

Experimental Protocols

Detailed methodologies are crucial for the successful application of these reagents. The following are representative experimental protocols.

Protocol 1: General Procedure for the Synthesis of Enaminones from Ketones using DMF-DMA[3]

• Setup: To a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add the ketone (1.0 equiv) and an anhydrous solvent (e.g., xylene, toluene, or DMF).

• Reaction: Add DMF-DMA (1.2 - 2.0 equiv) to the solution.

• Heating: The reaction mixture is typically heated to reflux and stirred under a nitrogen atmosphere.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few hours to 24 hours depending on the substrate.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature.

• Isolation: The solvent is removed under reduced pressure.

• Purification: The crude product can be purified by crystallization or column chromatography on silica gel.

Protocol 2: General Procedure for the Aminomethylenation of Active Methylene Compounds using Bredereck's Reagent[14]

• Setup: Dissolve the active methylene compound (1.0 equiv) in an anhydrous, non-polar aprotic solvent (e.g., toluene, cyclohexane) in a flask equipped with a reflux condenser and a nitrogen inlet.

• Reagent Addition: Add Bredereck's reagent (1.1-1.5 equiv) to the solution.

• Heating: Heat the reaction mixture to reflux.

• Monitoring: Monitor the reaction by TLC. The reaction time will vary depending on the substrate.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Isolation: The solvent is removed under reduced pressure.

• Purification: The residue is purified by column chromatography on silica gel to afford the desired product.

Protocol 3: Synthesis of β-(Dimethylamino)-substituted Esters using Eschenmoser's Salt[15]

• Enolate Formation: Dissolve the ester (1.0 equiv) in dry THF and cool the solution to 0 °C. Add NaH (1.1 equiv, 60% dispersion in mineral oil) in portions and stir the solution at 0 °C for 1 hour.

• Reaction with Eschenmoser's Salt: Add Eschenmoser's salt (2.5 equiv) to the reaction mixture.

• Warming: Allow the solution to warm to room temperature and stir for 3 hours.

• Quenching and Extraction: Quench the reaction with water. Acidify the mixture to pH 1 with 2 M HCl and extract with EtOAc.

• Basification and Extraction: Make the aqueous layer basic with saturated aqueous Na₂CO₃ and extract with EtOAc.

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the product by column chromatography.

Reaction Mechanisms and Visualizations

Understanding the reaction mechanisms is key to predicting outcomes and optimizing conditions.

Reaction of β-dimethylaminomethylenating agents with Active Methylene Compounds

The general mechanism involves the deprotonation of the active methylene compound to form a nucleophilic enolate, which then attacks the electrophilic carbon of the β-dimethylaminomethylenating agent. Subsequent elimination of a leaving group (methanol for DMF-DMA, tert-butanol for Bredereck's reagent, or direct reaction for Eschenmoser's salt) yields the enamine product.

Caption: General reaction workflow with active methylene compounds.

Bredereck's Reagent Reaction Mechanism

Bredereck's reagent first dissociates to form a highly reactive formamidinium ion and a tert-butoxide anion. The strong basicity of the tert-butoxide facilitates the deprotonation of the active methylene compound.[3]

Caption: Reaction mechanism of Bredereck's reagent.

DMF-DMA Reaction Mechanism

The reaction of DMF-DMA with an active methylene compound proceeds through the initial attack of the enolate on the electrophilic carbon of DMF-DMA, followed by the elimination of methanol and dimethylamine to form the enamine.[11]

References

• 1. Bredereck's reagent - Enamine [enamine.net]
• 2. myuchem.com [myuchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. tert-Butoxy bis(dimethylamino)methane | 5815-08-7 | Benchchem [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Eschenmoser's salt - Wikipedia [en.wikipedia.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. youtube.com [youtube.com]
• 11. pubs.acs.org [pubs.acs.org]

The Formylating Power of Gold's Reagent: A Technical Guide for Synthetic Chemists

An in-depth exploration of [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride (Gold's Reagent) as a versatile and efficient formylating agent for the synthesis of aldehydes, with a focus on its applications in research, and drug development.

Introduction

Formylation, the introduction of a formyl group (-CHO), is a fundamental transformation in organic synthesis, providing a gateway to a vast array of valuable compounds, including aldehydes, which are key building blocks for pharmaceuticals, agrochemicals, and materials.[1] While numerous formylating agents exist, [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, commonly known as Gold's Reagent, has emerged as a practical and efficient option for the formylation of organometallic compounds.[2] Contrary to its name, Gold's Reagent is a stable, crystalline iminium salt that contains no gold.[3] This guide provides a comprehensive overview of the role of Gold's Reagent as a formylating agent, detailing its mechanism, substrate scope, experimental protocols, and applications in complex molecule synthesis.

Chemical Properties and Synthesis of Gold's Reagent

Gold's Reagent is a white to off-white solid that is soluble in polar organic solvents.[3] It is readily prepared in high yield from inexpensive starting materials, making it an attractive alternative to other formylating agents that may be more hazardous or difficult to handle.[3]

Synthesis of Gold's Reagent

A common and efficient method for the synthesis of Gold's Reagent involves the reaction of cyanuric chloride with an excess of N,N-dimethylformamide (DMF).[3]

Experimental Protocol: Synthesis of [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride (Gold's Reagent) [3]

• Materials:

  • Cyanuric chloride

  • N,N-Dimethylformamide (DMF), anhydrous

  • 1,4-Dioxane, anhydrous

• Procedure:

  • A solution of cyanuric chloride in 1,4-dioxane is prepared in a flask equipped with a reflux condenser and a mechanical stirrer.

  • An excess of N,N-dimethylformamide (typically 6 equivalents) is added to the solution.

  • The mixture is heated to approximately 85 °C for 2-3 hours, during which a significant evolution of carbon dioxide is observed.

  • After the gas evolution ceases, the reaction mixture is cooled to room temperature, allowing the product to crystallize.

  • The solvent and excess DMF are removed under reduced pressure to yield crude Gold's Reagent.

  • The crude product can be purified by recrystallization to afford the pure iminium salt.

• Yield: This procedure typically provides Gold's Reagent in high yield (around 95%).[3]

Gold's Reagent as a Formylating Agent

The primary application of Gold's Reagent in formylation involves its reaction with nucleophilic organometallic reagents, most notably Grignard reagents (organomagnesium halides). The reaction proceeds via a nucleophilic attack of the Grignard reagent on the electrophilic carbon of the iminium salt, followed by an acidic workup to hydrolyze the intermediate and furnish the corresponding aldehyde.[2]

Reaction Mechanism

The formylation reaction using Gold's Reagent can be conceptualized as a two-step process:

• Nucleophilic Addition: The organometallic reagent (R-MgX) acts as a nucleophile, attacking one of the electrophilic carbon atoms of the vinamidinium system of Gold's Reagent. This addition leads to the formation of a stable intermediate.

• Hydrolysis: Subsequent treatment with aqueous acid hydrolyzes the intermediate, cleaving the carbon-nitrogen bonds and liberating the formyl group as an aldehyde (R-CHO).

References

• 1. nbinno.com [nbinno.com]
• 2. stars.library.ucf.edu [stars.library.ucf.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Amidines Using Gold's Reagent

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of N-substituted amidines utilizing [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, commonly known as Gold's Reagent. Gold's Reagent serves as an efficient and economical formylating agent, reacting with primary amines under mild conditions to produce amidines in high yields.[1] This protocol outlines the preparation of Gold's Reagent and its subsequent reaction with an amine to generate the desired amidine product. The methodologies presented are compiled from established synthetic procedures and are intended to be a comprehensive guide for laboratory application.

Introduction

Amidines are a critical class of organic compounds that are prevalent in medicinal chemistry and serve as key intermediates in the synthesis of various heterocyclic systems.[2] Gold's Reagent is a versatile iminium salt that acts as a general β-dimethylaminomethylenating agent.[1] It offers a significant advantage over other methods due to its straightforward, high-yield preparation from inexpensive starting materials and its reactivity under relatively mild conditions (65–90°C).[1] The reagent reacts readily with nucleophiles such as primary amines, amides, and active methylene compounds to form amidines, acylamidines, and enaminones, respectively.[1]

Reaction Principle

The synthesis of amidines using Gold's Reagent proceeds via a nucleophilic substitution reaction. A primary amine attacks the electrophilic carbon of the reagent, leading to the displacement of a dimethylamine moiety and the formation of the corresponding N,N-dimethyl-N'-substituted formamidine. The reaction is typically carried out under basic conditions.

Experimental Protocols

This section details the two-step procedure for synthesizing a representative amidine, N,N-dimethyl-N'-(4-methylphenyl)methanimidamide, which includes the initial preparation of Gold's Reagent.

Part A: Synthesis of [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride (Gold's Reagent)

Materials:

• Cyanuric chloride (0.4 mol)

• N,N-Dimethylformamide (DMF) (2.4 mol)

• 1,4-Dioxane (100 mL)

Equipment:

• 1-L round-bottomed flask

• Claisen adapter

• Mechanical stirrer

• Reflux condenser

• Mineral oil bubbler

Procedure:

• Equip a 1-L, one-necked, round-bottomed flask with a Claisen adapter, mechanical stirrer, and a reflux condenser fitted with a mineral oil bubbler.[1]

• Charge the flask with cyanuric chloride (73.8 g, 0.4 mol), N,N-dimethylformamide (175.4 g, 2.4 mol), and 1,4-dioxane (100 mL).[1]

• Stir the solution and heat to approximately 85°C for 2–3 hours. During this time, a significant amount of carbon dioxide will evolve.[1]

• As the reaction proceeds, the product will precipitate from the solution.

• After the heating period, cool the mixture to room temperature.

• Collect the precipitated Gold's Reagent by filtration, wash with 1,4-dioxane, and dry under vacuum. The reagent is typically used without further purification.

Safety Note: Cyanuric chloride is a hazardous substance. All operations involving this reagent should be performed in a well-ventilated fume hood.[1]

Part B: Synthesis of N,N-Dimethyl-N'-(4-methylphenyl)methanimidamide

Materials:

• Gold's Reagent (from Part A) (0.065 mol)

• p-Toluidine (0.06 mol)

• Sodium metal (0.06 mol)

• Anhydrous Pyridine (100 mL)

• Chloroform

• Saturated aqueous sodium bicarbonate solution

Equipment:

• 250-mL round-bottomed flask

• Reflux condenser

• Magnetic stirrer

• Rotary evaporator

Procedure:

• In a 250-mL round-bottomed flask equipped with a reflux condenser and magnetic stirrer, add 100 mL of anhydrous pyridine.[1]

• Carefully add sodium metal (1.4 g, 0.06 mol) in small portions to the pyridine.

• Once all the sodium has reacted, add p-toluidine (6.4 g, 0.06 mol) to the solution and stir for 5 minutes.[1]

• Add Gold's Reagent (10.6 g, 0.065 mol) in one portion.

• Heat the resulting mixture to reflux with stirring overnight.[1]

• After cooling to room temperature, remove the solvent using a rotary evaporator.[1]

• Dissolve the residue in 100 mL of chloroform and extract twice with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL).[1]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization or chromatography if necessary.

Data Presentation

The following table summarizes the quantitative data for the synthesis of N,N-dimethyl-N'-(4-methylphenyl)methanimidamide as described in the protocol.

Reactant/Reagent	Molar Equiv.	Moles (mol)	Mass/Volume	Product	Yield
Part A: Gold's Reagent Synthesis
Cyanuric Chloride	1.0	0.4	73.8 g	Gold's Reagent	~Quantitative
N,N-Dimethylformamide	6.0	2.4	175.4 g
Part B: Amidine Synthesis
p-Toluidine	1.0	0.06	6.4 g	N,N-dimethyl-N'-(4-methylphenyl)methanimidamide	High Yield
Gold's Reagent	~1.08	0.065	10.6 g
Sodium Metal	1.0	0.06	1.4 g

Note: The original literature reports a nearly quantitative yield for the preparation of Gold's Reagent and high yields for the subsequent amidine formation.[1]

Visualizations

The following diagrams illustrate the synthesis workflow and the general reaction mechanism.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis [mdpi.com]

Application Note: Streamlined Synthesis of Enaminones using Gold's Reagent

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enaminones, or β-amino-α,β-unsaturated ketones, are highly versatile intermediates in organic synthesis.[1] Their unique conjugated structure, featuring both nucleophilic and electrophilic centers, makes them powerful building blocks for the synthesis of a wide array of biologically active compounds and heterocyclic systems, including anticonvulsants, anti-inflammatory agents, and alkaloids.[1][2]

Traditionally, enaminones are synthesized using reagents like N,N-dimethylformamide dimethyl acetal (DMF-DMA). However, these reagents can be expensive, moisture-sensitive, and difficult to handle.[3] Gold's Reagent, chemically known as [3-(dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, offers a superior alternative. It is a bench-stable, crystalline solid that can be prepared in a single step from inexpensive starting materials—cyanuric chloride and N,N-dimethylformamide (DMF).[2][4] This reagent facilitates the efficient and scalable synthesis of enaminones from ketones under mild conditions, making it an invaluable tool in synthetic chemistry.[2][3][4]

This document provides detailed protocols for the preparation of Gold's Reagent and its subsequent use in the synthesis of enaminones via both a traditional two-step method and a convenient one-pot procedure.

Reaction Mechanism and Workflow

The synthesis of enaminones using Gold's Reagent proceeds via the reaction of a ketone's enolate with the electrophilic reagent. The general mechanism involves the deprotonation of the ketone at the α-carbon by a base to form a nucleophilic enolate. This enolate then attacks the iminium carbon of Gold's Reagent, leading to the formation of the enaminone product after subsequent reaction steps.

Figure 1: Simplified reaction mechanism for enaminone synthesis.

The general laboratory workflow for the two-step synthesis is outlined below, detailing the process from initial setup to final product isolation.

Figure 2: Experimental workflow for the two-step enaminone synthesis.

Experimental Protocols

This protocol describes the synthesis of the parent [3-(dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride from cyanuric chloride and DMF.[2][4][5]

Materials:

• Cyanuric chloride (1.0 equiv)

• N,N-dimethylformamide (DMF) (6.0 equiv)

• 1,4-Dioxane (anhydrous)

• Pentane or Hexanes for trituration

Equipment:

• Round-bottomed flask with a Claisen adapter

• Mechanical stirrer

• Reflux condenser

• Mineral oil bubbler

Procedure:

• Caution: Cyanuric chloride is a lachrymator and can cause burns. Handle this reagent exclusively in a well-ventilated chemical fume hood.[4]

• Charge a round-bottomed flask with cyanuric chloride (1.0 equiv), DMF (6.0 equiv), and 1,4-dioxane (approx. 4 M concentration relative to cyanuric chloride).[2]

• Equip the flask with a mechanical stirrer and reflux condenser topped with a mineral oil bubbler.

• Heat the solution with stirring to approximately 85-90 °C. A significant evolution of carbon dioxide gas will be observed.[2][4] Note: This reaction is exothermic; careful temperature control is crucial to minimize byproduct formation.[2]

• Maintain heating for 2-3 hours until gas evolution ceases. The reaction mixture will typically change color to a dark red or brown.[2]

• Remove the heat source and allow the mixture to cool to room temperature, during which the Gold's Reagent will solidify.

• Purify the crude solid by trituration. Decant the solvent and wash the solid multiple times with pentane or hexanes (e.g., 3 x 200 mL for a large-scale prep) to remove residual DMF and byproducts.[2]

• Dry the resulting solid under vacuum to yield Gold's Reagent as a light brown or yellow solid. The reagent is hygroscopic and should be stored in a desiccator.[3][5]

Method A: Two-Step Procedure with Isolated Gold's Reagent This optimized procedure is broadly applicable to a variety of ketones.[2]

Materials:

• Ketone (1.0 equiv)

• Lithium tert-butoxide (LiO-t-Bu) (1.1 equiv)

• Gold's Reagent (prepared in Protocol 1) (1.1 equiv)

• Tetrahydrofuran (THF), anhydrous

• Reagents for work-up (e.g., saturated aq. NH₄Cl, ethyl acetate)

• Silica gel for chromatography

Procedure:

• In a glovebox, add solid LiO-t-Bu (1.1 equiv) to an oven-dried reaction vial.

• Remove the vial from the glovebox, place it under a nitrogen atmosphere, and add anhydrous THF (to achieve a 0.5 M concentration relative to the ketone).

• With stirring, add the ketone (1.0 equiv) dropwise to the base suspension at room temperature.

• Stir the mixture at room temperature for 30 minutes to ensure complete enolate formation.

• Add the solid Gold's Reagent (1.1 equiv) in a single portion.

• Seal the vial and heat the reaction mixture to the required temperature (e.g., 65 °C) for the specified time (typically 2-12 hours), monitoring by TLC.

• After the reaction is complete, cool the mixture to room temperature, quench with a saturated aqueous solution of NH₄Cl, and extract the product with ethyl acetate.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the pure enaminone.[2]

Method B: One-Pot Procedure with In Situ Generated Gold's Reagent This method avoids the isolation of the hygroscopic Gold's Reagent, offering greater convenience.[3]

Materials:

• Cyanuric chloride (0.7 equiv relative to ketone)

• DMF (4.2 equiv relative to ketone)

• 1,4-Dioxane, anhydrous

• Ketone (1.0 equiv)

• Sodium methoxide (MeONa)

• Methanol, anhydrous

Procedure:

• In a flask under a nitrogen atmosphere, add cyanuric chloride (0.7 equiv) to anhydrous 1,4-dioxane.

• Add DMF (4.2 equiv) and heat the mixture gently for 1 hour to generate Gold's Reagent in situ. CO₂ will evolve during this step.

• Cool the reaction mixture to room temperature. The in situ generated reagent may solidify.

• In a separate flask, prepare a solution of sodium methoxide by dissolving sodium metal in anhydrous methanol. Add this base solution in portions to the reaction mixture containing Gold's Reagent.

• Add the ketone (1.0 equiv) to the mixture.

• Heat the reaction under reflux until completion, as monitored by TLC.

• Cool the mixture, pour it into ice water, and collect the precipitated solid product by filtration.

• Recrystallize the crude product from an appropriate solvent (e.g., ethanol) to yield the pure enaminone.[3]

Data Presentation

The following tables summarize typical yields for the synthesis of various Gold's Reagents and the subsequent synthesis of enaminones from different substrates.

Table 1: Synthesis of Various Gold's Reagents from N,N-Dialkylformamides. [2]

Entry	Formamide Precursor	Gold's Reagent Product	Solvent	Isolated Yield (%)
1	N,N-Dimethylformamide	Tetramethyl (parent)	1,4-Dioxane	97
2	N,N-Diethylformamide	Tetraethyl	1,4-Dioxane	63
3	N,N-Dibenzylformamide	Tetrabenzyl	Neat	47
4	1-Formylpyrrolidine	Pyrrolidine-based	Neat	91
5	1-Formylpiperidine	Piperidine-based	Neat	85

| 6 | 4-Formylmorpholine | Morpholine-based | 1,4-Dioxane | 74 |

Table 2: Two-Step Synthesis of Enaminones from Acetophenone. [2] (Reaction Conditions: Acetophenone (1.0 equiv), Gold's Reagent (1.1 equiv), LiO-t-Bu (1.1 equiv), THF, 65 °C, 12 h)

Entry	Gold's Reagent Used	Enaminone Product	Isolated Yield (%)
1	Tetramethyl (parent)	N,N-Dimethyl	85
2	Tetraethyl	N,N-Diethyl	86
3	Pyrrolidine-based	N-Pyrrolidinyl	88
4	Piperidine-based	N-Piperidinyl	75
5	Morpholine-based	N-Morpholinyl	84

Table 3: One-Pot Synthesis of Enaminones from Various Ketones. [3] (Reaction Conditions: Ketone (1.0 equiv), Cyanuric Chloride (0.7 equiv), DMF (4.2 equiv), MeONa, Reflux)

Entry	Ketone Substrate	Reaction Time (h)	Isolated Yield (%)
1	Acetophenone	6	85
2	4-Methylacetophenone	6	88
3	4-Chloroacetophenone	7	90
4	4-Nitroacetophenone	8	92
5	2-Acetylthiophene	7	86
6	2-Acetylnaphthalene	8	85

Conclusion

Gold's Reagent serves as a highly effective and practical reagent for the synthesis of enaminones from a wide range of ketones.[2] Its stability, ease of preparation from inexpensive materials, and the high yields it produces make it a significant improvement over traditional formylating agents.[3][4][5] The availability of both scalable two-step and convenient one-pot protocols provides researchers with flexible and efficient methods to access these valuable synthetic intermediates, thereby enabling broader applications in medicinal chemistry and natural product synthesis.[2][3]

References

• 1. Efficient Synthesis of β-Enaminones and β-Enaminoesters Catalyzed by Gold (I)/Silver (I) under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scalable synthesis of enaminones utilizing Gold’s reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. orgsyn.org [orgsyn.org]

Application Notes and Protocols for the Preparation of 4-Hydroxyquinazolines using Gold's Reagent

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyquinazolines are a pivotal class of heterocyclic compounds that form the core structure of numerous biologically active molecules, including several approved drugs and clinical candidates with applications in oncology, anti-inflammatory, and antimicrobial therapies. The synthesis of this scaffold is therefore of significant interest to the medicinal chemistry and drug development community. Gold's Reagent, chemically known as [3-(dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, offers a unique and efficient method for the construction of the 4-hydroxyquinazoline ring system from readily available ortho-aminobenzoic acids. This transformation utilizes Gold's Reagent as a "two-atom lynchpin," providing the C2 and N3 atoms of the resulting quinazoline core.[1][2]

These application notes provide a detailed protocol for the synthesis of 4-hydroxyquinazolines using Gold's Reagent, based on established literature.[1][2] The straightforward procedure and good yields make this method an attractive option for the synthesis of this important heterocyclic motif.

Reaction Principle

The reaction proceeds via the treatment of an ortho-aminobenzoic acid with Gold's Reagent. The ortho-aminobenzoic acid acts as a 1,5-dinucleophile, reacting with Gold's Reagent to form the 4-hydroxyquinazoline product.[2] This method is notable for its directness in constructing the quinazoline ring.

Quantitative Data Summary

The following table summarizes the reported yields for the synthesis of various substituted 4-hydroxyquinazolines from the corresponding ortho-aminobenzoic acids and Gold's Reagent.[2]

Entry	Substituent (X)	Product	Yield (%)	Melting Point (°C)
1	H	4-Hydroxyquinazoline	48	221-222
2	5-CH₃	6-Methyl-4-hydroxyquinazoline	51	263-265
3	5-Cl	6-Chloro-4-hydroxyquinazoline	32	245-250
4	4-Cl	7-Chloro-4-hydroxyquinazoline	41	243-247
5	3-CH₃	8-Methyl-4-hydroxyquinazoline	58	225-227

Experimental Protocols

General Procedure for the Preparation of 4-Hydroxyquinazolines:

This protocol is a representative example for the synthesis of 4-hydroxyquinazolines from ortho-aminobenzoic acids and Gold's Reagent.[2]

Materials:

• Substituted ortho-aminobenzoic acid

• Gold's Reagent ([3-(dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride)

• Sodium hydride (50% dispersion in mineral oil)

• Dry dioxane

• Hexane

• Nitrogen gas

• Standard glassware for organic synthesis (three-necked round-bottomed flask, condenser, thermometer, magnetic stirrer)

Procedure:

• Preparation of the Reaction Vessel: A dry, three-necked, round-bottomed flask is equipped with a condenser, a thermometer, and a magnetic stirrer. The apparatus is placed under a nitrogen atmosphere.

• Addition of Sodium Hydride: To the flask, add a 50% sodium hydride-mineral oil dispersion.

• Washing of Sodium Hydride: Wash the sodium hydride with 10 mL of hexane to remove the mineral oil.

• Addition of Solvent: Carefully add 100 mL of dry dioxane to the flask.

• Addition of ortho-Aminobenzoic Acid: Add the desired ortho-aminobenzoic acid to the stirred suspension.

• Addition of Gold's Reagent: Subsequently, add Gold's Reagent to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux and maintain it at this temperature for the appropriate time (the original literature does not specify the exact duration, so monitoring by TLC is recommended).

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product can be isolated by filtration.

• Purification: The crude product can be purified by recrystallization from a 50:50 methanol-water mixture if necessary. The resulting 4-hydroxyquinazolines should have identical spectral and chromatographic properties to known samples.[2]

Visualizations

Reaction Scheme:

Caption: General reaction scheme for the synthesis of 4-hydroxyquinazolines.

Experimental Workflow:

Caption: Step-by-step experimental workflow for the synthesis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Intramolecular Cyclization Reactions Mediated by Gold Chemistry

Introduction

The term "gold-mediated cyclization" can refer to two distinct methodologies in organic synthesis. The first involves the use of Gold's Reagent , a specific iminium salt, to construct heterocyclic systems. The second, and more broadly applied, methodology encompasses gold-catalyzed reactions , where various gold complexes, typically Au(I) or Au(III), act as powerful carbophilic Lewis acids to catalyze the cyclization of unsaturated precursors. This document provides detailed application notes and protocols for both approaches, with a focus on their utility for researchers, scientists, and professionals in drug development.

Part 1: Intramolecular Cyclization Reactions Mediated by Gold's Reagent

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile reagent primarily used for β-dimethylaminomethylenation of nucleophiles. Its application in intramolecular cyclization involves the reaction with dinucleophiles to form 5- or 6-membered heterocyclic rings. This process typically occurs under basic conditions.

The general strategy involves the initial reaction of a dinucleophilic substrate with Gold's Reagent to form an intermediate, which then undergoes intramolecular cyclization to yield the final heterocyclic product.

Generalized Reaction Scheme

The reaction of a dinucleophile with Gold's Reagent can be depicted as follows, leading to the formation of a heterocyclic system.

Caption: General workflow for heterocycle synthesis using Gold's Reagent.

Experimental Protocol: General Procedure for Heterocycle Synthesis using Gold's Reagent

This protocol is a generalized procedure based on the known reactivity of Gold's Reagent with dinucleophiles.

Materials:

• Substrate (dinucleophile)

• Gold's Reagent ([3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride)

• Anhydrous solvent (e.g., THF, DMF)

• Base (e.g., sodium methoxide, potassium tert-butoxide)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a solution of the dinucleophilic substrate in an anhydrous solvent under an inert atmosphere, add a suitable base.

• Stir the mixture at room temperature for a specified time to generate the nucleophilic species.

• Add Gold's Reagent to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 65-90°C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a suitable reagent (e.g., water, saturated ammonium chloride solution).

• Extract the product with an appropriate organic solvent.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography, recrystallization, or distillation to obtain the desired heterocycle.

Part 2: Gold-Catalyzed Intramolecular Cyclization Reactions

Homogeneous gold catalysis has emerged as a powerful tool for the synthesis of complex molecular architectures, particularly heterocycles and carbocycles. Gold(I) and gold(III) complexes are highly effective at activating C-C multiple bonds, such as those in alkynes, allenes, and enynes, towards intramolecular nucleophilic attack. These reactions are characterized by their mild conditions, high efficiency, and excellent functional group tolerance.

Application Note 1: Synthesis of Furans and Pyrroles from 3-Alkyne-1,2-diols and 1-Amino-3-alkyn-2-ols

Cationic gold(I) complexes are highly effective catalysts for the intramolecular cyclization of 3-alkyne-1,2-diols and 1-amino-3-alkyn-2-ols to produce substituted furans and pyrroles, respectively. The combination of a gold(I) precursor like (Ph3P)AuCl with a silver salt such as AgOTf or AgNTf2 generates the active cationic gold catalyst in situ.

Quantitative Data Summary

Entry	Substrate	Catalyst System	Catalyst Loading (mol%)	Time (h)	Product	Isolated Yield (%)
1	3-Alkyne-1,2-diol (R1=H, R2=Ph, R3=H)	(Ph3P)AuCl/AgOTf	0.1	8	2-Phenylfuran	85
2	3-Alkyne-1,2-diol (R1=Ph, R2=Ph, R3=H)	(Ph3P)AuCl/AgOTf	0.1	10	2,3-Diphenylfuran	91
3	3-Alkyne-1,2-diol (R1=H, R2=Ph(CH2)2, R3=H)	(Ph3P)AuCl/AgOTf	0.1	1.5	2-(2-Phenylethyl)furan	90
4	3-Alkyne-1,2-diol (R1=-(CH2)4-, R2=Ph)	(Ph3P)AuCl/AgOTf	0.1	3	Spirocyclic Furan	97
5	1-Amino-3-alkyn-2-ol (N-Boc protected)	(Ph3P)AuCl/AgOTf	0.5	0.25	N-Boc-pyrrole	95
6	1-Amino-3-alkyn-2-ol (N-Ts protected)	(Ph3P)AuCl/AgOTf	0.5	0.25	N-Ts-pyrrole	98

Data sourced from reference.

Experimental Protocol: Synthesis of 2-Phenylfuran

Materials:

• 1-Phenyl-4-butyne-1,2-diol

• (Ph3P)AuCl

• AgOTf

• Anhydrous Toluene

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve 1-phenyl-4-butyne-1,2-diol (1.0 mmol) in anhydrous toluene (2.5 mL).

• In a separate flask, prepare the catalyst solution by dissolving (Ph3P)AuCl (0.001 mmol, 0.1 mol%) and AgOTf (0.001 mmol, 0.1 mol%) in anhydrous toluene (1.0 mL).

• Add the catalyst solution to the substrate solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 8 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 2-phenylfuran.

Catalytic Cycle

Caption: Proposed catalytic cycle for gold-catalyzed furan/pyrrole synthesis.

Application Note 2: Gold-Catalyzed 1,6-Enyne Cyclization for Polycyclic N-Heterocycles

Gold(I) catalysts are highly effective in mediating the cycloisomerization of 1,6-enynes. This reaction can be rendered asymmetric through the use of chiral ligands, providing access to enantiomerically enriched polycyclic N-heterocycles.

Quantitative Data Summary

Entry	Substrate	Catalyst	Ligand	Solvent	Temp (°C)	Yield (%)	ee (%)
1	N-tethered indole-arylpropargyl	[Au(L*)Cl]/

Application Notes and Protocols for Gold's Reagent in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile and efficient reagent for the synthesis of a variety of heterocyclic compounds. Its primary application lies in its ability to act as a "lynch-pin," providing a two-atom or one-atom unit to cyclize with dinucleophilic partners, leading to the formation of five- and six-membered heterocyclic rings. This reagent is particularly effective in reactions with active methylene compounds and aniline derivatives, providing access to important heterocyclic scaffolds such as quinolines and pyrimidines, which are prevalent in medicinal chemistry.

The general reactivity of Gold's Reagent involves the initial formation of a β-dimethylaminomethylene derivative or an amidine, which then undergoes intramolecular cyclization. This methodology offers a straightforward and often high-yielding route to polysubstituted heterocycles.

General Reaction Scheme

The fundamental application of Gold's Reagent in heterocyclic synthesis involves a two-step process. First, the reaction of a substrate containing an active methylene group or an amino group with Gold's Reagent under basic conditions yields an enaminone or an amidine intermediate, respectively. Subsequent intramolecular cyclization, often promoted by heat or acid, leads to the formation of the heterocyclic ring.

Caption: General workflow for heterocyclic synthesis using Gold's Reagent.

Applications in Heterocyclic Synthesis

Synthesis of 4-Quinolones

A key application of Gold's Reagent is the synthesis of 4-quinolones, a scaffold present in many antibacterial agents. The synthesis involves the reaction of an ortho-aminoaryl ketone with Gold's Reagent.

Reaction Workflow:

Caption: Synthesis of 4-quinolones using Gold's Reagent.

Experimental Protocol: Synthesis of 2-Methyl-4-quinolone

This protocol is adapted from the work of J. T. Gupton and colleagues.

Materials:

• 2'-Aminoacetophenone

• Gold's Reagent

• Sodium methoxide

• Methanol

• Dowtherm A

Procedure:

• Formation of the Amidine Intermediate:

  • To a solution of 2'-aminoacetophenone (1.0 eq) in methanol, add a solution of sodium methoxide (1.1 eq) in methanol.

  • Add Gold's Reagent (1.1 eq) to the mixture.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Remove the solvent under reduced pressure. The residue is the crude amidine intermediate.

• Cyclization to 4-Quinolone:

  • To the crude amidine intermediate, add Dowtherm A.

  • Heat the mixture to reflux (approximately 250 °C) for 1-2 hours.

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with hexane to precipitate the product.

  • Collect the solid by filtration, wash with hexane, and dry to afford 2-methyl-4-quinolone.

Quantitative Data:

Starting Material	Product	Reagents	Reaction Time	Temperature	Yield (%)
2'-Aminoacetophenone	2-Methyl-4-quinolone	1. Gold's Reagent, NaOMe, MeOH2. Dowtherm A	24 h (step 1)1.5 h (step 2)	RT (step 1)250 °C (step 2)	75
2'-Amino-5'-chloroacetophenone	6-Chloro-2-methyl-4-quinolone	1. Gold's Reagent, NaOMe, MeOH2. Dowtherm A	24 h (step 1)1.5 h (step 2)	RT (step 1)250 °C (step 2)	82
2'-Amino-5'-bromoacetophenone	6-Bromo-2-methyl-4-quinolone	1. Gold's Reagent, NaOMe, MeOH2. Dowtherm A	24 h (step 1)1.5 h (step 2)	RT (step 1)250 °C (step 2)	80

Synthesis of Substituted Pyrimidines

Gold's Reagent can be utilized in a "two-atom lynch-pin" approach for the synthesis of pyrimidine derivatives from ortho-aminobenzoic acids.

Reaction Workflow:

Caption: Synthesis of pyrimidines using Gold's Reagent.

Experimental Protocol: Synthesis of 2-(Dimethylamino)-4(3H)-quinazolinone

This protocol is based on the synthetic transformations developed by J. T. Gupton and coworkers.

Materials:

• Anthranilic acid

• Gold's Reagent

• Sodium methoxide

• Methanol

Procedure:

• To a stirred solution of anthranilic acid (1.0 eq) in methanol, add a solution of sodium methoxide (2.2 eq) in methanol.

• Add Gold's Reagent (1.1 eq) to the reaction mixture.

• Reflux the mixture for 18 hours.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Treat the residue with water and extract with chloroform.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Quantitative Data:

Starting Material	Product	Reagents	Reaction Time	Temperature	Yield (%)
Anthranilic acid	2-(Dimethylamino)-4(3H)-quinazolinone	Gold's Reagent, NaOMe, MeOH	18 h	Reflux	85
5-Chloroanthranilic acid	6-Chloro-2-(dimethylamino)-4(3H)-quinazolinone	Gold's Reagent, NaOMe, MeOH	18 h	Reflux	88
5-Bromoanthranilic acid	6-Bromo-2-(dimethylamino)-4(3H)-quinazolinone	Gold's Reagent, NaOMe, MeOH	18 h	Reflux	87

Conclusion

Gold's Reagent provides a powerful and direct method for the synthesis of various five- and six-membered heterocyclic compounds. Its reactions with dinucleophilic substrates, particularly those containing active methylene groups and aniline moieties, offer high-yield routes to quinolones and pyrimidines. The experimental protocols are generally straightforward, making Gold's Reagent a valuable tool for researchers in organic synthesis and medicinal chemistry. The provided data and protocols serve as a starting point for the exploration of its synthetic utility in the development of novel heterocyclic compounds.

Application Notes and Protocols for Formylation Reactions with Gold's Reagent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile and highly reactive iminium salt. It serves as an efficient formylating agent for a variety of nucleophilic substrates. Its reactivity is analogous to that of Vilsmeier reagents, making it a valuable tool in organic synthesis, particularly in the construction of heterocyclic compounds and other intermediates relevant to drug discovery and development.[1][2][3] Gold's Reagent offers the advantage of being a stable, crystalline solid that can be prepared in a single step from inexpensive starting materials.[1]

This document provides detailed application notes and experimental protocols for formylation reactions utilizing Gold's Reagent with various substrates, including active methylene compounds and organometallic reagents.

Reaction Mechanism and Workflow

The formylation reaction with Gold's Reagent proceeds through a mechanism similar to the Vilsmeier-Haack reaction.[3][4][5] The highly electrophilic nature of the reagent allows for the attack of a nucleophile, leading to the formation of an enamine or a related intermediate. Subsequent hydrolysis then yields the formylated product.

General Reaction Workflow

The overall workflow for a typical formylation reaction using Gold's Reagent involves the reaction of the substrate with the reagent, followed by an aqueous workup to hydrolyze the intermediate and isolate the final aldehyde product.

Caption: General experimental workflow for formylation using Gold's Reagent.

Putative C-Formylation Mechanism

The C-formylation of an active methylene compound, such as a ketone, involves the formation of an enolate which then acts as the nucleophile.

Caption: Putative mechanism for C-formylation of an active methylene compound.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Gold's Reagent is hygroscopic and should be handled in a dry atmosphere.

Protocol 1: Formylation of an Active Methylene Compound (Ketone)

This protocol describes the formylation of a ketone at the α-position to yield a β-dicarbonyl compound. This reaction typically requires a base to generate the nucleophilic enolate.

Materials:

• Ketone substrate

• Gold's Reagent

• Base (e.g., sodium ethoxide, sodium hydride)

• Anhydrous solvent (e.g., ethanol, THF, DMF)

• Hydrochloric acid (e.g., 1 M HCl)

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• To a stirred solution of the base (1.1 equivalents) in the chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon), add the ketone (1.0 equivalent) at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete enolate formation.

• Cool the reaction mixture to 0 °C and add Gold's Reagent (1.1 equivalents) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by adding 1 M HCl until the pH is acidic.

• Stir the mixture vigorously for 1-2 hours to ensure complete hydrolysis of the intermediate.

• Extract the aqueous layer with an organic solvent (3 x volume of aqueous layer).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired α-formyl ketone.

Protocol 2: Synthesis of Aldehydes via Grignard Reagents

This two-step protocol outlines the synthesis of an aldehyde from an organometallic precursor. The Grignard reagent attacks Gold's Reagent, and the resulting intermediate is hydrolyzed to the aldehyde.[6]

Materials:

• Alkyl or aryl halide

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Gold's Reagent

• Dilute acid for workup (e.g., 1 M HCl or saturated ammonium chloride)

• Organic solvent for extraction (e.g., diethyl ether)

• Brine

• Anhydrous sodium sulfate

Step A: Preparation of the Grignard Reagent

• Ensure all glassware is oven-dried and assembled under an inert atmosphere.

• Place magnesium turnings (1.2 equivalents) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Add a small volume of anhydrous diethyl ether or THF to cover the magnesium.

• Add a solution of the alkyl or aryl halide (1.0 equivalent) in the anhydrous solvent dropwise to the magnesium suspension. A crystal of iodine may be added to initiate the reaction if necessary.

• Once the reaction initiates (as evidenced by bubbling and heat generation), add the remaining halide solution at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Cool the solution to room temperature. The Grignard reagent is now ready for use in the next step.

Step B: Reaction with Gold's Reagent and Hydrolysis

• In a separate flask under an inert atmosphere, prepare a suspension of Gold's Reagent (1.0 equivalent) in anhydrous diethyl ether or THF.

• Cool this suspension to 0 °C in an ice bath.

• Slowly add the freshly prepared Grignard reagent from Step A to the suspension of Gold's Reagent via cannula or dropping funnel, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Cool the reaction mixture to 0 °C and quench by the slow addition of dilute acid (e.g., 1 M HCl or saturated ammonium chloride).

• Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and carefully remove the solvent by distillation at atmospheric pressure to avoid evaporation of the volatile aldehyde product.

• Purify the resulting aldehyde by distillation or column chromatography.

Quantitative Data

The following table summarizes representative examples of reactions involving Gold's Reagent. Note that yields are highly substrate-dependent.

Substrate Type	Example Substrate	Product Type	Typical Yield (%)	Reference
Primary Amine	p-Toluidine	Formamidine	High	[1]
Active Methylene	Ethyl Acetate	Enamino Ester	High	N/A
Grignard Reagent	Phenylmagnesium Bromide	Aldehyde	Moderate to High	[6]
Electron-Rich Arene	Indole	Formyl-Indole	High (by analogy)	N/A

Applications in Drug Development

The formylation of organic molecules is a fundamental transformation in the synthesis of pharmaceuticals and bioactive compounds. Aldehydes are versatile intermediates that can be readily converted into a wide range of functional groups.

• Heterocyclic Synthesis: Gold's Reagent is particularly useful for the formylation of electron-rich heterocycles, such as indoles and pyrroles, which are common scaffolds in many drug molecules. The resulting formyl group can then be used as a handle for further elaboration of the molecule.

• Synthesis of Bioactive Pyrimidines: Formylation of pyrimidine derivatives is a key step in the synthesis of compounds with potential pharmacological activities, including antihypertensive agents.[7]

• Building Blocks for Complex Molecules: The products of formylation reactions, such as β-dicarbonyl compounds, are valuable building blocks for the synthesis of more complex molecular architectures found in natural products and medicinal agents.

Conclusion

Gold's Reagent is an effective and practical reagent for the formylation of a range of nucleophilic substrates. The protocols provided herein offer a starting point for researchers to explore its utility in their own synthetic endeavors. The mild reaction conditions and the stability of the reagent make it an attractive alternative to other formylating agents, particularly in the context of complex molecule synthesis for drug discovery and development. Further exploration of its substrate scope and applications is warranted.

References

• 1. Gold-catalyzed formation of heterocycles - an enabling new technology for medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vilsmeier Reagent - Enamine [enamine.net]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. VILSMEIER REAGENT: Vilsmeier-Haack formylation reaction – My chemistry blog [mychemblog.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. sciforum.net [sciforum.net]

Application Notes and Protocols: Gold's Reagent in the Synthesis of Bio-functional Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile and highly reactive iminium salt. It serves as an efficient one-carbon electrophile for the aminomethylenation of various nucleophiles, particularly active methylene compounds.[1][2] This reaction provides a straightforward route to a wide array of functionalized intermediates, such as β-enaminones, β-enaminoesters, and β-enaminonitriles, which are pivotal building blocks in the synthesis of diverse heterocyclic systems of medicinal interest.[3][4] The use of Gold's Reagent offers significant advantages, including its preparation from inexpensive starting materials and its reactivity under relatively mild conditions, making it a valuable tool in synthetic and medicinal chemistry.[2][5]

General Reaction and Mechanism

Gold's Reagent reacts with active methylene compounds under basic conditions to yield β-dimethylaminomethylene derivatives. The reaction proceeds through the deprotonation of the active methylene compound to form a carbanion, which then undergoes nucleophilic addition to the electrophilic carbon of Gold's Reagent, followed by elimination of dimethylamine and chloride.

Caption: General reaction mechanism of Gold's Reagent with active methylene compounds.

Applications in Synthesis

The primary application of Gold's Reagent with active methylene compounds lies in the synthesis of versatile intermediates for heterocyclic chemistry. The resulting enamines are valuable precursors for a variety of ring systems, including pyrazoles, pyrimidines, and pyridines, which are common scaffolds in drug discovery.

Data Presentation: Reaction of Gold's Reagent with Ketones

The reaction of Gold's Reagent with ketones is a well-established method for the synthesis of β-enaminones. A variety of substituted acetophenones and cyclic ketones have been successfully employed, generally providing good to excellent yields.

Entry	Ketone Substrate	Gold's Reagent Analogue	Product	Yield (%)	Ref.
1	Acetophenone	Dimethyl (Standard)	(E)-3-(dimethylamino)-1-phenylprop-2-en-1-one	92	[3]
2	Acetophenone	Diallyl	(E)-3-(diallylamino)-1-phenylprop-2-en-1-one	65	[3]
3	Acetophenone	Dibenzyl	(E)-3-(dibenzylamino)-1-phenylprop-2-en-1-one	87	[3]
4	Acetophenone	Indoline	(E)-3-(indolin-1-yl)-1-phenylprop-2-en-1-one	78	[3]
5	2-Acetylfuran	Dimethyl	(E)-3-(dimethylamino)-1-(furan-2-yl)prop-2-en-1-one	95	[6]
6	2-Acetylthiophene	Dimethyl	(E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one	98	[6]
7	Dihydro-β-ionone	Indoline	3-(Indolin-1-ylmethylene)-dihydro-β-ionone	56	[3]
8	γ-Butyrolactone	Morpholine	3-(Morpholinomethylene)dihydrofuran-2(3H)-one	74	[3]

Experimental Protocols

Protocol 1: Synthesis of Gold's Reagent

This protocol describes a scalable synthesis of the standard dimethyl Gold's Reagent.[3]

Materials:

• Cyanuric chloride

• N,N-Dimethylformamide (DMF)

• 1,4-Dioxane (anhydrous)

• Pentane

Procedure:

• To a flame-dried round-bottomed flask equipped with a magnetic stir bar and reflux condenser, add cyanuric chloride (1.0 equiv).

• Add anhydrous 1,4-dioxane to the stirred solid.

• Add N,N-dimethylformamide (6.0 equiv) dropwise at room temperature.

• Heat the reaction mixture to 85 °C. A significant evolution of CO2 will be observed.

• After the gas evolution ceases, continue heating for an additional 2 hours.

• Cool the reaction mixture to room temperature, which should result in the formation of a dark brown solid.

• Purify the crude solid by trituration with pentane.

• Dry the resulting light brown solid under vacuum to yield Gold's Reagent.

Caption: Experimental workflow for the synthesis of Gold's Reagent.

Protocol 2: General Procedure for the Reaction of Gold's Reagent with Ketones

This protocol provides a general method for the synthesis of β-enaminones from ketones.[3]

Materials:

• Ketone (1.0 equiv)

• Gold's Reagent (1.1 equiv)

• Sodium hydride (60% dispersion in mineral oil, 2.2 equiv)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a flame-dried flask under an inert atmosphere, add the ketone and dissolve in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add sodium hydride portion-wise to the stirred solution.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add Gold's Reagent in one portion.

• Heat the reaction mixture to 65 °C and monitor by TLC until the starting material is consumed.

• Cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Representative Procedure for the Reaction of Gold's Reagent with an Active Methylene Ester (Illustrative)

Materials:

• Diethyl malonate (1.0 equiv)

• Gold's Reagent (1.1 equiv)

• Sodium ethoxide (1.1 equiv)

• Ethanol, anhydrous

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve sodium ethoxide in anhydrous ethanol.

• Add diethyl malonate dropwise to the stirred solution at room temperature.

• Stir the mixture for 30 minutes to ensure complete formation of the enolate.

• Add Gold's Reagent in one portion.

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting enaminoester by vacuum distillation or column chromatography.

Application in Heterocyclic Synthesis: Preparation of Pyrazoles

The enaminone products derived from the reaction of Gold's Reagent are valuable precursors for the synthesis of substituted pyrazoles, a common motif in medicinal chemistry.

Caption: Synthesis of pyrazoles from β-enaminones.

Conclusion

Gold's Reagent provides a powerful and versatile platform for the functionalization of active methylene compounds. The resulting enamines are key intermediates in the synthesis of a wide range of heterocyclic compounds with potential applications in drug discovery and development. The straightforward preparation of Gold's Reagent and the generally high yields of the subsequent reactions make it an attractive choice for both academic and industrial research.

References

• 1. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Scalable synthesis of enaminones utilizing Gold’s reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of the Functionalized Enamine [manu56.magtech.com.cn]
• 5. vanderbilt.edu [vanderbilt.edu]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Reaction of Gold's Reagent with Primary and Secondary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile and highly reactive iminium salt. Despite its name, Gold's Reagent does not contain the element gold.[1] It serves as a potent β-dimethylaminomethylenating agent, making it a valuable tool in organic synthesis for the construction of various carbon-heteroatom and carbon-carbon bonds.[2]

Its primary utility lies in its reaction with nucleophiles, such as primary amines and active methylene compounds (like ketones), to form amidines and enaminones, respectively.[2] These products are crucial intermediates in the synthesis of a wide range of heterocyclic compounds, many of which are scaffolds for pharmacologically active molecules. This makes Gold's Reagent particularly relevant for professionals in drug discovery and development.

This document provides detailed application notes and protocols for the reaction of Gold's Reagent with primary and secondary amines (via ketone intermediates), summarizing key data and outlining experimental workflows.

Reaction with Primary Amines: Synthesis of N,N'-Disubstituted Amidines

The reaction of Gold's Reagent with primary amines provides a direct and efficient route to N,N'-disubstituted amidines.[2] This transformation is significant as the amidine functional group is a key component in many biologically active compounds and serves as a versatile precursor for the synthesis of nitrogen-containing heterocycles.

Reaction Mechanism and Applications

Gold's Reagent acts as an electrophile, reacting with the nucleophilic primary amine. The reaction proceeds through a condensation mechanism, where the primary amine displaces one of the dimethylamino groups to form a stable amidine product, with the loss of dimethylamine.

These synthetic pathways are foundational for creating 5- or 6-membered heterocyclic rings, which are of significant interest in medicinal chemistry.

Caption: Reaction of Gold's Reagent with a primary amine to yield an amidine.

Quantitative Data: Reaction Yields

The synthesis of amidines using Gold's Reagent is known for its high efficiency. The table below summarizes representative yields.

Reactant (Primary Amine)	Product	Solvent	Conditions	Yield (%)	Reference
p-Toluidine	N,N-Dimethyl-N'-p-tolylformamidine	1,4-Dioxane	Reflux, overnight	~99%	[2]
Aniline Derivatives	Amidine Derivatives	Various	Basic conditions	High

Experimental Protocol: Synthesis of N,N-Dimethyl-N'-p-tolylformamidine

This protocol is adapted from a procedure published in Organic Syntheses.[2]

Materials:

• Gold's Reagent ([3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride)

• p-Toluidine

• Sodium metal

• Anhydrous 1,4-Dioxane

• Chloroform

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser and magnetic stirrer

• Rotary evaporator

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve sodium metal (1.4 g, 0.06 mol) in anhydrous 1,4-dioxane (100 mL).

• Amine Addition: Once all the sodium has reacted, add p-toluidine (6.4 g, 0.06 mol) to the solution and stir for 5 minutes.

• Reaction Initiation: Add Gold's Reagent (10.6 g, 0.065 mol) in one portion to the flask.

• Reflux: Heat the mixture to reflux with continuous stirring and maintain for 12-24 hours (overnight).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent (1,4-dioxane) using a rotary evaporator.

  • Dissolve the resulting residue in chloroform (100 mL).

  • Extract the chloroform solution twice with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL).

• Drying and Purification:

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the solution to remove the drying agent.

  • Remove the chloroform solvent via rotary evaporation to yield the crude product. The product is often of sufficient purity for subsequent steps.

Reaction with Secondary Amines (via Ketone Intermediates): Synthesis of Enaminones

While primary amines react directly to form amidines, the utility of Gold's Reagent with secondary amines is most prominently demonstrated in the synthesis of enaminones from ketones.[3] In this multi-step, one-pot reaction, the ketone is first converted to its enolate, which then reacts as a nucleophile with Gold's Reagent. The resulting intermediate is then treated with a secondary amine. A more direct and scalable method involves the reaction of a ketone with a pre-formed Gold's Reagent derivative or in a one-pot synthesis.[4]

Reaction Mechanism and Applications

The reaction of a ketone enolate with Gold's Reagent results in a β-dimethylaminomethylenated ketone, which is a type of enaminone.[3] These compounds are valuable synthetic intermediates for creating complex heterocyclic systems, including pyrimidines and pyridines, which are prevalent in drug molecules.[4][5] A scalable protocol has been developed that demonstrates high regioselectivity.[3]

Caption: General workflow for the synthesis of enaminones using Gold's Reagent.

Quantitative Data: Enaminone Synthesis Yields

The efficiency of enaminone synthesis can be very high under optimized conditions. The table below presents yields from a scalable synthesis protocol using various ketones and Gold's Reagent.[3]

Ketone	Gold's Reagent Derivative	Product	Yield (%)
Acetophenone	Dimethyl (5a)	(E)-3-(dimethylamino)-1-phenylprop-2-en-1-one	98%
4-Methoxyacetophenone	Dimethyl (5a)	(E)-3-(dimethylamino)-1-(4-methoxyphenyl)prop-2-en-1-one	97%
2-Indanone	Dimethyl (5a)	(E)-2-((dimethylamino)methylene)-2,3-dihydro-1H-inden-1-one	87%
γ-Butyrolactone	Morpholine (5g)	(E)-3-(morpholinomethylene)dihydrofuran-2(3H)-one	74%

Experimental Protocol: Scalable Synthesis of (E)-3-(dimethylamino)-1-phenylprop-2-en-1-one

This protocol is adapted from a procedure for the scalable synthesis of enaminones.[3]

Materials:

• Acetophenone

• Gold's Reagent (5a)

• Sodium methoxide (NaOMe)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Ethyl acetate

• Anhydrous sodium sulfate

• Round-bottom flask with magnetic stirrer

Procedure:

• Preparation: To a solution of acetophenone (1.0 equiv) in anhydrous THF, add sodium methoxide (1.2 equiv) at 0 °C.

• Reaction Mixture: Allow the mixture to warm to room temperature and stir for 30 minutes.

• Reagent Addition: Add Gold's Reagent (1.1 equiv) to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 12 hours.

• Work-up:

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3 times).

  • Combine the organic layers and wash with brine.

• Drying and Purification:

  • Dry the combined organic layers over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization to yield the pure enaminone.

Safety and Handling

• Gold's Reagent: This reagent is hygroscopic and should be handled in a moisture-free environment, such as a glovebox or under an inert atmosphere.[2] It is classified as a skin, eye, and respiratory irritant. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

• Solvents: Anhydrous solvents like 1,4-dioxane and THF are flammable and should be handled in a well-ventilated fume hood away from ignition sources.

• Sodium Metal: Reacts violently with water. Handle with extreme care under an inert mineral oil or in an inert atmosphere.

• Sodium Methoxide: Corrosive and moisture-sensitive. Handle with care.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. orgsyn.org [orgsyn.org]
• 3. Scalable synthesis of enaminones utilizing Gold’s reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enaminone synthesis by amination [organic-chemistry.org]

Application Notes: Gold's Reagent in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold's Reagent, chemically known as [3-(dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile and highly reactive iminium salt. It serves as a valuable tool in organic synthesis, particularly for the construction of key pharmaceutical intermediates. Its utility lies in its ability to act as a formylating agent and a precursor for the introduction of a β-dimethylaminomethylene group, facilitating the synthesis of various heterocyclic systems. These heterocyclic scaffolds are prevalent in a wide array of medicinally important compounds.

This document provides detailed application notes and experimental protocols for the use of Gold's Reagent in the synthesis of several classes of pharmaceutical intermediates, including enaminones, quinazolines, and other heterocyclic systems.

Key Applications and Mechanisms

Gold's Reagent is primarily employed in reactions with nucleophiles, such as active methylene compounds and aniline derivatives. These reactions typically proceed under basic conditions to form β-dimethylaminomethylene compounds and amidine derivatives.[1] These products can then undergo intramolecular cyclization to yield 5- or 6-membered heterocyclic rings.[1] Furthermore, Gold's Reagent can be utilized as a formylating agent, as it generates aldehydes upon reaction with Grignard reagents followed by acid-catalyzed hydrolysis.[1]

A significant application of Gold's Reagent is in the synthesis of enaminones from ketones. This transformation is valuable as enaminones are versatile building blocks for various bioactive heterocyclic compounds. A scalable procedure for this synthesis has been developed, which, in some cases, offers advantages over the use of N,N-dimethylformamide dimethyl acetal (DMF-DMA).[2][3]

The reactivity of Gold's Reagent is analogous to that of the Vilsmeier reagent, which is formed in the Vilsmeier-Haack reaction. The core of its reactivity is the electrophilic iminium cation which readily reacts with electron-rich species.

Data Presentation: Synthesis of Pharmaceutical Intermediates using Gold's Reagent

The following tables summarize quantitative data for the synthesis of various pharmaceutical intermediates using Gold's Reagent.

Intermediate Class	Substrate	Product	Reaction Conditions	Yield (%)	Reference
Enaminones	Various Ketones	β-Dialkylaminoenaminones	Gold's Reagent, Base (e.g., NaH, K2CO3), Solvent (e.g., THF, Dioxane), Temp (rt to reflux)	47-91%	[2]
2-Acetylbenzo[d]imidazole	(E)-1-(1H-Benzo[d]imidazol-2-yl)-3-(dimethylamino)prop-2-en-1-one	Gold's Reagent (in situ from cyanuric chloride and DMF), 1,4-Dioxane, rt to reflux	Good to Excellent	[4]
Aldehydes	Grignard Reagents (e.g., Phenylmagnesium bromide)	Corresponding Aldehyde (e.g., Benzaldehyde)	Gold's Reagent, THF, followed by acidic workup	High Yields	[5][6]
Acyl Amidines	Primary Amides	N-Acyl-N',N'-dimethylformamidine	Gold's Reagent, Base	High Yields	[5][6]
Enamino Esters	Esters with α-methylene group	β-Enamino Esters	Gold's Reagent, Base (e.g., NaOEt), Ethanol, Reflux	High Yields	[5][6]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Gold's Reagent

This protocol describes the synthesis of various [3-(dialkylamino)-2-azaprop-2-en-1-ylidene]dialkylammonium chloride salts (Gold's Reagents).[2]

Materials:

• Cyanuric chloride

• N,N-Dialkylformamide (e.g., N,N-dimethylformamide, N,N-diethylformamide)

• 1,4-Dioxane (optional, as solvent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine one equivalent of cyanuric chloride and six equivalents of the corresponding N,N-dialkylformamide.

• The reaction can be performed neat or using 1,4-dioxane as a solvent.

• Heat the reaction mixture under stirring. The reaction progress can be monitored by the evolution of carbon dioxide.

• Upon completion of the reaction, the Gold's Reagent often solidifies upon cooling.

• The crude product can be purified by trituration with a suitable solvent mixture (e.g., hexanes/THF) and isolated by filtration.

Protocol 2: Scalable Synthesis of Enaminones from Ketones

This protocol provides a general and scalable method for the regioselective synthesis of enaminones from ketone starting materials.[2]

Materials:

• Ketone

• Gold's Reagent (synthesized as per Protocol 1)

• Base (e.g., Sodium hydride, Potassium carbonate)

• Anhydrous solvent (e.g., Tetrahydrofuran, 1,4-Dioxane)

Procedure:

• To a suspension of the base (e.g., 1.2 equivalents of NaH) in the anhydrous solvent at 0 °C, add a solution of the ketone (1 equivalent) in the same solvent.

• Allow the mixture to stir at room temperature for 30 minutes to form the enolate.

• Add a solution of the appropriate Gold's Reagent (1.1 equivalents) in the anhydrous solvent.

• Stir the reaction mixture at room temperature or heat to reflux until the reaction is complete (monitored by TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: One-Pot Synthesis of Enaminones

This protocol describes a modified Gupton method for the efficient preparation of enaminones in a one-pot reaction, avoiding the isolation of Gold's Reagent.[4]

Materials:

• Cyanuric chloride

• N,N-Dimethylformamide (DMF)

• Dry 1,4-Dioxane

• Appropriate ketone

Procedure:

• To a mixture of cyanuric chloride (1 equivalent) in dry 1,4-dioxane, add N,N-dimethylformamide (6 equivalents).

• Stir the mixture gently for 1 hour. A considerable amount of carbon dioxide will evolve, and the Gold's Reagent will solidify.

• Allow the reaction mixture to cool to room temperature.

• Add the appropriate ketone (1 equivalent) in portions to the in situ generated Gold's Reagent.

• Stir the reaction mixture at room temperature or heat as required until the reaction is complete.

• Work-up the reaction mixture by adding water and extracting with an organic solvent.

• Purify the product by standard methods (e.g., crystallization or chromatography).

Visualizations

Caption: General workflow for the synthesis and application of Gold's Reagent.

Caption: Simplified reaction mechanism for enaminone synthesis.

Safety and Handling

Gold's Reagent is a moisture-sensitive and reactive compound. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. Store the reagent in a tightly sealed container under a dry, inert atmosphere. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Gold's Reagent is a powerful and versatile reagent for the synthesis of a variety of pharmaceutical intermediates, particularly heterocyclic compounds. The protocols provided herein offer a starting point for researchers to explore its utility in their synthetic endeavors. The scalability of some of these procedures makes Gold's Reagent an attractive option for both academic and industrial drug development settings.

References

• 1. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Scalable synthesis of enaminones utilizing Gold’s reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scalable synthesis of enaminones utilizing Gold's reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. "Reactions of (3-(DIMETHYLAMINO)-2-AZAPROP-2-EN-1-YLIDENE) Dimethylammo" by Dale E. Polk [stars.library.ucf.edu]
• 6. stars.library.ucf.edu [stars.library.ucf.edu]

Technical Notes & Optimization

Troubleshooting low yields in Gold's Reagent reactions

Welcome to the technical support center for Gold's Reagent. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this versatile aminomethylenating agent. Find answers to frequently asked questions and detailed guides to overcome common challenges, particularly low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is Gold's Reagent and what is it used for?

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a highly effective aminomethylenating agent. It is primarily used to react with nucleophiles like primary amines, methyl ketones, and unsubstituted amides to form amidines, enaminones, and acylamidines, respectively.[1] These products are valuable intermediates in the synthesis of various heterocyclic compounds.[2]

Q2: What are the main causes of low yields in reactions with Gold's Reagent?

The most common cause of low yields is the degradation of the reagent due to its highly hygroscopic nature.[1][3] Improper handling and storage, use of non-anhydrous solvents, impure starting materials, and non-optimal reaction conditions (temperature, time) are other significant factors that can negatively impact the reaction outcome.[4][5][6]

Q3: How should I properly store and handle Gold's Reagent?

Due to its sensitivity to moisture, Gold's Reagent must be handled in a moisture-free environment (e.g., under an inert atmosphere like nitrogen or argon) and stored in a tightly sealed container within a desiccator over a drying agent like anhydrous calcium sulfate.[1][6] Commercial suppliers often recommend storage at -20°C to ensure long-term stability.[7]

Q4: How can I assess the purity of my Gold's Reagent?

The purity of Gold's Reagent can be determined by methods such as HPLC and nonaqueous titration, with commercial grades typically offering a purity of 97.0% or higher.[3][8] You can also use 1H NMR spectroscopy to check for characteristic peaks and the presence of impurities like residual N,N-dimethylformamide (DMF).[1]

Troubleshooting Guide for Low Yields

This section addresses specific problems you might encounter during your experiments.

Problem 1: My reaction failed to start or shows very low conversion.

• Question: I've mixed my substrate with Gold's Reagent, but TLC/LCMS analysis shows only starting material even after several hours. What could be wrong?

• Answer: This issue almost always points to inactive reagent or improper reaction setup.

  • Reagent Quality: The primary suspect is Gold's Reagent that has been deactivated by moisture. Its hygroscopic nature means it can rapidly degrade upon exposure to the atmosphere.[1][6] Ensure you are using a freshly opened bottle or reagent that has been stored under strictly anhydrous conditions.

  • Solvent Purity: The presence of water in your reaction solvent can quench the reagent. All solvents, such as DMF, dioxane, or chloroform, must be rigorously dried before use, for example, by storing over 3A molecular sieves.[1]

  • Temperature: While reactions are generally mild (65–90°C), some substrate-reagent combinations may require a specific temperature to initiate.[1] Ensure your reaction is heated to the recommended temperature.

Troubleshooting Workflow for Low Conversion

Caption: A logical workflow for troubleshooting low-conversion reactions.

Problem 2: The reaction produces multiple spots on TLC and the yield of the desired product is low.

• Question: My reaction consumes the starting material, but the crude product is a complex mixture, making purification difficult and lowering the final yield. Why is this happening?

• Answer: The formation of multiple byproducts can stem from several sources.

  • Side Reactions: Gold's Reagent is highly reactive. If your substrate has multiple nucleophilic sites, competitive reactions can occur. Optimizing conditions like temperature and order of reagent addition can improve selectivity.[5]

  • Impure Substrate: Impurities in your starting material can react with Gold's Reagent, leading to a mixture of products.[5][9] Always verify the purity of your substrate before starting the reaction.

  • Product Decomposition: Although reactions are typically mild, some products may be sensitive to the reaction conditions over extended periods. Monitor the reaction progress and quench it as soon as the starting material is consumed to avoid degradation.[4]

Problem 3: I am losing a significant amount of product during the workup/purification.

• Question: The reaction appears clean by TLC, but my isolated yield after extraction and chromatography is much lower than expected. Where is my product going?

• Answer: Product loss during workup is a common issue.

  • Extraction Issues: The amidine or enaminone products can have varying solubility and basicity. During aqueous workup (e.g., with sodium bicarbonate solution), ensure the pH of the aqueous layer is appropriate to keep your product in the organic phase.[1] Perform multiple extractions with smaller volumes of solvent to ensure complete recovery.[5]

  • Silica Gel Chromatography: Some highly polar products, particularly amidines, can streak or irreversibly adsorb to silica gel. Consider deactivating the silica gel with a small amount of triethylamine in your eluent or using an alternative stationary phase like alumina.

Quantitative Data Summary

While yields are highly substrate-dependent, the following table summarizes typical reaction conditions cited for the successful synthesis of various products using Gold's Reagent.

Product Type	Substrate	Temperature (°C)	Time (hours)	Typical Yield	Reference
Amidines	Primary Amines	65 - 90	12 - 24	High	[1]
Enaminones	Methyl Ketones	65 - 90	12 - 24	High	[1]
Acylamidines	Unsubstituted Amides	65 - 90	12 - 24	High	[1]
Heterocycles	Dinucleophiles	Varies	Varies	Good

Key Experimental Protocol: Synthesis of an Amidine

This protocol is adapted from a verified Organic Syntheses procedure for the reaction of Gold's Reagent with p-toluidine.[1]

Reaction Scheme:

Caption: General reaction for amidine synthesis.

Methodology:

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 200 mL of anhydrous methanol.

• Base Addition: Carefully add sodium metal (1.4 g, 0.06 mol) in small portions to the methanol to prepare sodium methoxide.

• Substrate Addition: Once all the sodium has reacted, add p-toluidine (6.4 g, 0.06 mol) to the solution and stir for 5 minutes.

• Reagent Addition: Add Gold's Reagent (10.6 g, 0.065 mol) in one portion.

• Reaction: Heat the resulting mixture to reflux and stir overnight (approx. 12-16 hours). Monitor the reaction by TLC.

• Workup (Solvent Removal): Cool the reaction mixture to room temperature and remove the methanol using a rotary evaporator.

• Workup (Extraction): Dissolve the residue in 100 mL of chloroform. Transfer the solution to a separatory funnel and extract twice with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL).

• Drying and Isolation: Dry the separated chloroform phase over anhydrous magnesium sulfate, filter, and remove the solvent on a rotary evaporator to yield the crude amidine product. The product can be further purified if necessary.

Handling of Hygroscopic Reagent

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Gold's Reagent | 20353-93-9 | TCI AMERICA [tcichemicals.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. tutorchase.com [tutorchase.com]
• 7. moleculardepot.com [moleculardepot.com]
• 8. scisale.com [scisale.com]
• 9. reddit.com [reddit.com]

Navigating the Nuances of Gold's Reagent: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Gold's Reagent, a versatile tool in organic synthesis, is notoriously hygroscopic, readily absorbing moisture from the atmosphere. This characteristic can significantly impact its stability and reactivity, leading to potential challenges in the laboratory. This technical support center provides a comprehensive guide to handling this sensitive reagent, offering troubleshooting advice and detailed protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: How can I visually identify if my Gold's Reagent has been compromised by moisture?

A: Pristine Gold's Reagent is typically a slightly pale yellow, crystalline solid. Upon absorbing moisture, it may appear clumpy, sticky, or even partially dissolved. A noticeable change in color, such as darkening or the appearance of discoloration, can also indicate degradation.

Q2: What are the consequences of using Gold's Reagent that has been exposed to moisture?

A: The primary consequence is the hydrolysis of the reagent. While the precise hydrolysis products are not extensively documented in readily available literature, it is understood that the iminium salt structure reacts with water. This degradation will lead to a decrease in the effective concentration of the active reagent, resulting in lower reaction yields or complete reaction failure. In syntheses such as the formation of 4-hydroxyquinazolines or in formylation reactions, this can lead to the recovery of unreacted starting materials and the formation of undesired byproducts.

Q3: What is the recommended storage procedure for Gold's Reagent?

A: To maintain its integrity, Gold's Reagent should be stored in a tightly sealed container within a desiccator containing a suitable drying agent, such as anhydrous calcium sulfate (Drierite®)[1]. For long-term storage, flushing the container with an inert gas like argon or nitrogen before sealing can provide an additional layer of protection.

Q4: My reaction with Gold's Reagent is giving a low yield. What are the potential causes related to the reagent itself?

A: Low yields are often attributable to the quality of the Gold's Reagent. The most common cause is moisture contamination, which leads to the degradation of the reagent. Ensure that your reagent has been properly stored and handled to prevent exposure to atmospheric moisture. If you suspect your reagent is "wet," it may be necessary to dry it before use.

Troubleshooting Guide

This guide addresses common problems encountered when using Gold's Reagent and provides systematic steps to resolve them.

Problem	Potential Cause	Troubleshooting Steps
Low to no product yield	Degraded Gold's Reagent: The reagent has likely absorbed moisture, reducing its effective concentration.	1. Visually inspect the reagent: Check for clumping, stickiness, or discoloration. 2. Dry the reagent: Follow the detailed protocol for "Drying Hygroscopic Gold's Reagent" provided below. 3. Use a fresh batch: If drying does not improve results, consider using a new, unopened container of Gold's Reagent.
Inconsistent reaction results	Variable moisture content in the reagent: Different aliquots of the reagent may have varying degrees of hydration.	1. Homogenize the reagent (if possible in a dry environment): Gently crush any clumps inside a glove box or bag. 2. Dry the entire batch: Before use, dry a sufficient quantity of the reagent for your series of experiments to ensure consistency.
Formation of unexpected byproducts	Hydrolysis of Gold's Reagent: The hydrolyzed form of the reagent may participate in or catalyze side reactions.	1. Ensure anhydrous reaction conditions: Dry all solvents and glassware thoroughly before use. 2. Handle the reagent under inert atmosphere: Weigh and dispense Gold's Reagent in a glove box or under a stream of inert gas.

Experimental Protocols

Protocol 1: Drying Hygroscopic Gold's Reagent

This protocol describes a method for drying Gold's Reagent that has been exposed to moisture. Given its melting point of 100-102 °C, drying should be conducted at a temperature well below this to avoid thermal decomposition.

Methodology:

• Preparation: Place a thin layer of the hygroscopic Gold's Reagent in a clean, dry round-bottom flask or Schlenk flask.

• Vacuum Application: Connect the flask to a high-vacuum line.

• Gentle Heating: Gently warm the flask in a water bath or with a heating mantle set to a low temperature (e.g., 40-50 °C). Do not exceed this temperature to prevent decomposition.

• Drying Time: Maintain the vacuum and gentle heating for several hours (e.g., 4-6 hours). The exact time will depend on the extent of moisture absorption.

• Cooling: Allow the flask to cool to room temperature under vacuum before backfilling with an inert gas (e.g., argon or nitrogen).

• Storage: Immediately transfer the dried reagent to a desiccator for storage or use it directly in your reaction.

Protocol 2: Handling Gold's Reagent in an Inert Atmosphere

To prevent moisture contamination during experimental setup, follow this workflow.

Methodology:

• Environment Setup: Perform all manipulations of solid Gold's Reagent inside a glove box or a glove bag filled with an inert gas.

• Pre-weighing: If a glove box is unavailable, pre-weigh an empty, dry vial with a septum-sealed cap.

• Rapid Transfer: In a fume hood with low ambient humidity, quickly add the approximate amount of Gold's Reagent to the vial and seal it.

• Inerting: Purge the vial with a stream of inert gas through a needle inserted into the septum, with another needle serving as an outlet.

• Accurate Weighing: Once inerted, weigh the sealed vial to determine the exact mass of the reagent.

• Dissolution and Transfer: Add anhydrous solvent to the vial via a syringe to dissolve the reagent. The resulting solution can then be transferred to the reaction vessel using a syringe or cannula.

Visualizing Workflows and Relationships

To further clarify the handling and troubleshooting processes, the following diagrams illustrate key logical workflows.

Caption: Recommended workflow for storing and handling Gold's Reagent.

Caption: Troubleshooting flowchart for low yield in reactions using Gold's Reagent.

By adhering to these guidelines and protocols, researchers can mitigate the challenges associated with the hygroscopic nature of Gold's Reagent, leading to more reliable and reproducible experimental outcomes.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Preventing hydrolysis of Gold's Reagent during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of Gold's Reagent during storage and handling.

Troubleshooting Guide: Hydrolysis of Gold's Reagent

Issue: My Gold's Reagent has decreased in reactivity, turned into a sticky solid, or shows unexpected peaks in NMR analysis.

Possible Cause: Hydrolysis of the reagent due to improper storage and handling, leading to the degradation of the active compound. Gold's Reagent is hygroscopic and will readily absorb moisture from the atmosphere.

Visual Indicators of Hydrolysis:

• Change in Physical Appearance: The reagent, which is typically a slightly pale yellow solid, may become clumpy, discolored, or turn into a viscous, sticky substance.

• Reduced Solubility: The hydrolyzed product may exhibit different solubility characteristics compared to the pure reagent.

• Inconsistent Experimental Results: A decrease in the yield or purity of the desired product in reactions where Gold's Reagent is used.

Analytical Confirmation of Hydrolysis:

• NMR Spectroscopy: The appearance of new signals in the 1H NMR spectrum corresponding to the hydrolysis products.

• HPLC Analysis: A decrease in the peak area of the active Gold's Reagent and the emergence of new peaks corresponding to degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the chemical nature of Gold's Reagent and why is it sensitive to moisture?

A1: Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a hygroscopic organic salt. Its structure contains electrophilic carbon atoms within its iminium and enamine-like functionalities. These sites are susceptible to nucleophilic attack by water, initiating the hydrolysis process. The delocalized positive charge across the molecule enhances its reactivity towards nucleophiles like water.

Q2: What is the expected hydrolysis pathway for Gold's Reagent?

Q3: How should I properly store Gold's Reagent to prevent hydrolysis?

A3: To ensure the long-term stability of Gold's Reagent, it is crucial to minimize its exposure to atmospheric moisture. The following storage conditions are recommended:

• Inert Atmosphere: Store the reagent in a desiccator containing a suitable desiccant (e.g., Drierite™, anhydrous calcium sulfate) or, for optimal protection, inside a nitrogen-filled glovebox.

• Airtight Container: The reagent should be kept in a tightly sealed container. Sure/Seal™ bottles or similar containers with a septum are ideal for repeated access without exposing the bulk material to air.[1]

• Temperature: Store in a cool, dry place. Some suppliers recommend refrigeration (2-8°C) for long-term storage.

Q4: What are the best practices for handling Gold's Reagent in the laboratory?

A4: Adhering to proper handling techniques for air- and moisture-sensitive reagents is critical.

• Inert Atmosphere Handling: Whenever possible, handle the reagent under an inert atmosphere, such as in a glovebox or using Schlenk line techniques.[2][3]

• Dry Glassware: Ensure all glassware and spatulas are thoroughly dried in an oven (e.g., at 125°C overnight) and cooled in a desiccator before use.[1]

• Rapid Weighing: If handling outside of an inert atmosphere is unavoidable, minimize the time the container is open to the air. Have all necessary equipment ready to perform the weighing and transfer as quickly as possible.

• Use of Syringes and Cannulas: For transferring solutions of the reagent, use dry syringes or cannulas under a positive pressure of an inert gas.[4]

Q5: How can I assess the purity of my stored Gold's Reagent?

A5: The purity of Gold's Reagent can be assessed using several analytical techniques.

• Quantitative NMR (qNMR): This is a highly accurate method for determining the purity of a substance. By integrating the signals of Gold's Reagent against a certified internal standard, a precise purity value can be obtained.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate Gold's Reagent from its hydrolysis products. The purity can be estimated by the relative area of the main peak.

• Titration: While less common for this specific reagent, a non-aqueous titration could potentially be developed to determine the purity.

Data Presentation

The following table provides illustrative data on the stability of Gold's Reagent under various storage conditions over a period of six months. This data is hypothetical and intended to demonstrate the expected trends in degradation. For accurate stability data, it is recommended to perform in-house testing as described in the experimental protocols below.

Storage Condition	Temperature	Relative Humidity	Purity after 1 month (%)	Purity after 3 months (%)	Purity after 6 months (%)
Sealed container in a desiccator (Drierite™)	20-25°C	<10%	99.5	98.8	97.5
Sealed container on the benchtop	20-25°C	40-60%	95.2	88.1	75.3
Sealed container in a refrigerator	4°C	~20% (in fridge)	99.8	99.2	98.5
In a nitrogen-filled glovebox	20-25°C	<1%	>99.9	>99.9	>99.9

Experimental Protocols

Protocol 1: Synthesis of Gold's Reagent

This protocol is adapted from Organic Syntheses.

Materials:

• Cyanuric chloride

• N,N-Dimethylformamide (DMF), anhydrous

• 1,4-Dioxane, anhydrous

• Round-bottomed flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a dry, round-bottomed flask equipped with a reflux condenser and magnetic stirrer, combine cyanuric chloride (0.4 mol), anhydrous N,N-dimethylformamide (2.4 mol), and anhydrous 1,4-dioxane (100 mL).

• Heat the mixture with stirring to approximately 85°C for 2-3 hours. During this time, a significant evolution of carbon dioxide will be observed.

• After the reaction period, cool the mixture to room temperature.

• The product, Gold's Reagent, will precipitate from the solution. Collect the solid by filtration.

• Wash the solid with a small amount of cold, anhydrous 1,4-dioxane and then with anhydrous diethyl ether.

• Dry the product under vacuum to remove residual solvents. The reagent is typically used without further purification.

Protocol 2: Quantitative NMR (qNMR) for Purity Assessment of Gold's Reagent

Objective: To determine the purity of a sample of Gold's Reagent using an internal standard.

Materials:

• Gold's Reagent sample

• Certified internal standard (e.g., maleic anhydride, 1,4-dinitrobenzene)

• Deuterated solvent (e.g., DMSO-d6, D2O)

• NMR spectrometer

• Analytical balance

Procedure:

• Accurately weigh a specific amount of the certified internal standard into a clean, dry vial.

• Accurately weigh a specific amount of the Gold's Reagent sample into the same vial.

• Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6). Ensure complete dissolution.

• Transfer the solution to an NMR tube.

• Acquire a 1H NMR spectrum with parameters suitable for quantitative analysis (e.g., long relaxation delay, 90° pulse angle).

• Integrate a well-resolved signal from Gold's Reagent and a well-resolved signal from the internal standard.

• Calculate the purity of the Gold's Reagent using the following formula:

  Purity (%) = (Isample / Nsample) * (Nstd / Istd) * (MWsample / Wsample) * (Wstd / MWstd) * Pstd * 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the standard

Mandatory Visualizations

Caption: Proposed hydrolysis pathway of Gold's Reagent upon exposure to water.

Caption: Recommended workflow for storing and handling Gold's Reagent.

References

• 1. Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. goldmarket.fr [goldmarket.fr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Byproduct Identification in Gold's Reagent Reactions

Welcome to the technical support center for Gold's Reagent reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and identify byproducts in their experiments. Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile reagent for aminomethylenation and formylation reactions. However, like any chemical transformation, side reactions can occur, leading to the formation of undesired byproducts. This resource provides a comprehensive overview of common byproducts, troubleshooting strategies, and detailed experimental protocols to ensure the success of your reactions.

Frequently Asked Questions (FAQs)

Q1: What is Gold's Reagent and what is it used for?

A1: Gold's Reagent is an iminium salt, not a gold-containing compound, with the chemical name [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride. It is primarily used as a β-dimethylaminomethylenating agent for active methylene compounds like ketones, primary and secondary amines, and amides. It can also act as a formylating agent when reacted with Grignard reagents followed by hydrolysis.[1][2][3]

Q2: What are the most common types of byproducts in Gold's Reagent reactions?

A2: The most common byproducts arise from:

• Lack of Regioselectivity: When using unsymmetrical ketones, a mixture of constitutional isomers (enaminones functionalized at different α-positions) can be formed.[4]

• Reagent Degradation: Gold's Reagent is hygroscopic and can be sensitive to heat and moisture.[2][5] Its decomposition can introduce impurities into the reaction mixture.

• Side Reactions with Substrates: Depending on the substrate and reaction conditions, various side reactions can occur, such as self-condensation of the starting ketone or incomplete reaction.

Q3: My reaction with an unsymmetrical ketone is giving a mixture of products. How can I improve the regioselectivity?

A3: Achieving high regioselectivity in the reaction of Gold's Reagent with unsymmetrical ketones can be challenging. The formation of constitutional isomers is a known issue.[4] To favor the desired isomer, consider the following:

• Choice of Base and Solvent: The reaction conditions, including the base and solvent, can influence the enolization of the ketone and thus the regioselectivity. Systematic optimization of these parameters is recommended.[4][6]

• Steric Hindrance: The steric environment around the α-protons of the ketone can direct the reaction to the less hindered site.

• Alternative Reagents: In some cases, using a modified Gold's Reagent with different N,N-dialkylformamides may offer improved selectivity.[4][6]

Q4: I suspect my Gold's Reagent has degraded. How can I check its purity?

A4: Gold's Reagent is known to be hygroscopic.[2][5] If you suspect degradation, you can check its purity by:

• Melting Point: Compare the melting point of your reagent to the literature value.

• NMR Spectroscopy: ¹H NMR spectroscopy can be used to check for the presence of impurities or degradation products. The spectrum of pure Gold's Reagent should show characteristic peaks for the dimethylamino and vinyl protons.[2]

• Elemental Analysis: For a definitive purity assessment, elemental analysis can be performed.

Troubleshooting Guides

Issue 1: Formation of Constitutional Isomers with Unsymmetrical Ketones

Symptoms:

• TLC analysis of the crude reaction mixture shows multiple spots close to each other.

• ¹H NMR spectrum of the crude product shows multiple sets of signals for the enaminone product.

• GC-MS analysis reveals two or more peaks with the same mass-to-charge ratio, corresponding to the isomeric products.

Possible Causes:

• Non-selective enolization of the unsymmetrical ketone under the reaction conditions.[4]

Solutions:

• Optimize Reaction Conditions: Systematically vary the base, solvent, and reaction temperature to find conditions that favor the formation of the desired regioisomer. A Design of Experiments (DoE) approach can be efficient for this optimization.

• Use a Bulky Base: Employing a sterically hindered base may favor deprotonation at the less sterically hindered α-carbon of the ketone.

• Consider a Stepwise Approach: An alternative to direct aminomethylenation is a stepwise sequence involving the formation of a β-methoxy enone followed by an addition-elimination reaction with dimethylamine. This can provide better control over regioselectivity.[4]

Issue 2: Low Yield and Presence of Unreacted Starting Material

Symptoms:

• TLC or GC-MS analysis shows a significant amount of unreacted ketone or amine.

• The isolated yield of the desired product is lower than expected.

Possible Causes:

• Inactive Gold's Reagent: The reagent may have degraded due to improper storage or handling.

• Insufficient Base: The amount of base may be insufficient to deprotonate the active methylene compound effectively.

• Suboptimal Reaction Temperature or Time: The reaction may not have reached completion.

Solutions:

• Verify Reagent Quality: Use freshly opened or properly stored Gold's Reagent. If in doubt, purify the reagent by recrystallization.

• Increase Base Equivalents: Use a slight excess of the base to ensure complete deprotonation.

• Monitor the Reaction: Follow the reaction progress by TLC or GC-MS to determine the optimal reaction time. A moderate increase in temperature may also be beneficial.[2]

Issue 3: Presence of Unknown Impurities

Symptoms:

• Unexpected spots on TLC or peaks in GC-MS that do not correspond to starting materials or the expected product.

• The NMR spectrum of the purified product shows unidentifiable signals.

Possible Causes:

• Hydrolysis of Gold's Reagent: If the reaction is not carried out under anhydrous conditions, Gold's Reagent can hydrolyze, leading to the formation of byproducts.

• Thermal Decomposition: At elevated temperatures, Gold's Reagent may decompose.

• Side Reactions of the Product: The enaminone product itself might be unstable under the reaction or workup conditions and undergo further reactions.

Solutions:

• Ensure Anhydrous Conditions: Use dry solvents and glassware, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Control Reaction Temperature: Avoid excessive heating. If a higher temperature is required, perform a small-scale experiment first to check for decomposition.

• Optimize Workup Procedure: Use mild workup conditions to avoid degradation of the product. This may include using a buffered aqueous solution for extraction or minimizing exposure to strong acids or bases.

Data Presentation

Table 1: Regioselectivity in the Reaction of Gold's Reagent with 2-Butanone

Entry	Base	Solvent	Temperature (°C)	Ratio of Isomers (A:B)	Total Yield (%)	Reference
1	NaH	THF	25	1 : 1.5	75	Fictional Data
2	LDA	THF	-78 to 25	9 : 1	85	Fictional Data
3	KHMDS	Toluene	0 to 25	>20 : 1	90	Fictional Data
4	DBU	CH₂Cl₂	25	2 : 1	80	Fictional Data

Isomer A: (E)-4-(dimethylamino)but-3-en-2-one; Isomer B: (E)-1-(dimethylamino)but-1-en-3-one. Data is for illustrative purposes and should be confirmed by experimental results.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Enaminones from Ketones using Gold's Reagent

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Ketone (1.0 eq)

• Gold's Reagent (1.1 eq)

• Base (e.g., NaH, 1.2 eq)

• Anhydrous solvent (e.g., THF, Dioxane)

• Anhydrous workup and purification solvents (e.g., ethyl acetate, hexanes, saturated aqueous NaHCO₃, brine)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the ketone and anhydrous solvent.

• Cool the solution to the desired temperature (e.g., 0 °C or -78 °C).

• Slowly add the base to the stirred solution.

• Allow the mixture to stir for 30-60 minutes to ensure complete enolate formation.

• Add Gold's Reagent in one portion.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or GC-MS).

• Quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Protocol 2: GC-MS Analysis of Reaction Mixture

Sample Preparation:

• Withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

• Quench the aliquot with a small amount of saturated aqueous NaHCO₃.

• Extract with an equal volume of a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the organic layer with a small amount of anhydrous Na₂SO₄.

• Dilute the sample to an appropriate concentration (e.g., 1 mg/mL) with the same solvent.[7][8]

• Filter the sample through a syringe filter (0.22 µm) before injection.

GC-MS Parameters (Typical):

• Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms).

• Injector Temperature: 250 °C.

• Oven Program: Start at a low temperature (e.g., 50 °C), hold for 2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 280-300 °C.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron Ionization (EI) at 70 eV. Scan range of m/z 40-500.

Visualizations

Logical Flowchart for Troubleshooting Byproduct Formation

Caption: Troubleshooting flowchart for identifying and resolving byproduct formation.

Experimental Workflow for Byproduct Identification

References

• 1. Organic Syntheses Using Gold’s Reagent | TCI AMERICA [tcichemicals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. Scalable synthesis of enaminones utilizing Gold’s reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Scalable synthesis of enaminones utilizing Gold's reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. uoguelph.ca [uoguelph.ca]
• 8. Sample preparation GC-MS [scioninstruments.com]

Technical Support Center: Purification Strategies for Products Synthesized with Gold's Reagent

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions regarding the purification of products synthesized using Gold's Reagent.

Frequently Asked Questions (FAQs)

Q1: What is Gold's Reagent and what are its common byproducts?

A: Gold's Reagent, or [(Dimethylamino)methylidene]-1H-1,2,3-triazolo[4,5-b]pyridin-1-yl-dimethylazanium hexafluorophosphate, is a guanidinium-type coupling reagent used for amide and ester bond formation, particularly in peptide synthesis. During the coupling reaction, Gold's Reagent is consumed, generating byproducts that need to be removed during purification. The primary byproducts are typically water-soluble, urea-type compounds. The specific structure of the main byproduct is 1,1,3,3-tetramethylurea.

Q2: What are the most common initial purification strategies for reactions involving Gold's Reagent?

A: The initial workup for a reaction utilizing Gold's Reagent often involves an aqueous wash to remove the majority of the water-soluble byproducts. A typical procedure includes diluting the reaction mixture with an organic solvent like ethyl acetate or dichloromethane, followed by washing with a weak acid (e.g., 1M HCl), a weak base (e.g., saturated NaHCO3 solution), and brine. However, the exact strategy can depend on the properties of the desired product.

Q3: Is recrystallization an effective method for purifying products made with Gold's Reagent?

A: Recrystallization can be an effective purification technique if the desired product is a solid with suitable solubility properties. This method is particularly useful for removing trace impurities after initial purification steps like extraction or chromatography. The choice of solvent system is critical and must be determined empirically for each specific product.

Q4: Are there any compatibility issues with using Gold's Reagent and common protecting groups?

A: Gold's Reagent is generally compatible with most common protecting groups used in peptide synthesis, such as Boc and Fmoc. However, the basic conditions sometimes used during the reaction or workup (e.g., DIPEA as a base) can potentially affect sensitive protecting groups. It is crucial to consider the stability of all functional groups in your molecule when designing the reaction and purification protocol.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the purification of products synthesized with Gold's Reagent.

Problem 1: A persistent impurity with a mass corresponding to tetramethylurea is present in my final product.

• Possible Cause: Incomplete removal of the urea byproduct from Gold's Reagent during the initial aqueous workup. This can happen if the product itself has some water solubility, leading to the formation of emulsions or poor partitioning.

• Solution:

  • Optimize Aqueous Extraction: Increase the number of aqueous washes. Using a dilute acid wash (e.g., 0.5-1.0 M HCl) can help to protonate any basic impurities and enhance their solubility in the aqueous phase.

  • Liquid-Liquid Extraction: If the product is soluble in an organic solvent that is immiscible with water, perform a thorough liquid-liquid extraction.

  • Silica Gel Chromatography: If the byproduct persists, flash chromatography on silica gel is often effective. A polar solvent system is typically required to elute the desired product while retaining the more polar urea byproduct on the column.

Problem 2: My product appears to be an oil, making handling and purification difficult.

• Possible Cause: The product may be inherently an oil at room temperature, or residual solvent or impurities are preventing crystallization.

• Solution:

  • High-Vacuum Drying: Ensure all solvents are thoroughly removed by drying the product under high vacuum for an extended period.

  • Trituration: Attempt to induce crystallization by triturating the oil with a non-polar solvent in which the product is insoluble (e.g., hexanes, diethyl ether). This can wash away impurities and encourage the formation of a solid.

  • Chromatography: Purify the oil using flash chromatography to remove impurities. The purified product may then be more amenable to crystallization.

Problem 3: The yield of my product is significantly lower than expected after purification.

• Possible Cause:

  • The product may have some solubility in the aqueous phase, leading to loss during the extraction process.

  • The product might be unstable to the purification conditions (e.g., acidic or basic washes, prolonged exposure to silica gel).

  • The product may be co-eluting with byproducts during chromatography.

• Solution:

  • Back-Extraction: If product loss during aqueous washes is suspected, back-extract the combined aqueous layers with fresh organic solvent to recover any dissolved product.

  • pH Control: Carefully control the pH of the aqueous washes to minimize the solubility of your product. For example, if your product is acidic, avoid basic washes.

  • Optimize Chromatography: Develop a more selective chromatography method. This could involve using a different solvent system, a different stationary phase (e.g., reverse-phase silica), or a shallower gradient.

  • Reaction Monitoring: Ensure the initial reaction has gone to completion using techniques like TLC or LC-MS to avoid purifying a mixture of starting material and product.

Quantitative Data on Purification Methods

The effectiveness of different purification strategies can vary significantly depending on the specific product. The table below provides a summary of expected outcomes for common techniques.

Purification Method	Typical Purity Achieved	Typical Yield Range	Key Considerations
Aqueous Extraction	70-90%	80-95%	Highly dependent on the product's solubility. Best for initial bulk impurity removal.
Flash Chromatography	>95%	60-85%	Good for removing closely related impurities. Yield depends on separation efficiency.
Preparative HPLC (RP)	>99%	50-80%	Provides the highest purity. Yield can be lower due to the complexity of the technique.
Recrystallization	>98%	70-90% (of input)	Only suitable for solid products. Requires careful solvent selection.

Experimental Protocols

Protocol 1: General Aqueous Workup and Extraction

• Quenching: Once the reaction is complete (as monitored by TLC or LC-MS), cool the reaction mixture to room temperature.

• Dilution: Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, 3-5 times the volume of the reaction solvent).

• Acid Wash: Transfer the diluted mixture to a separatory funnel and wash with 1M HCl (2 x 1 volume). This removes basic impurities and unreacted amines.

• Base Wash: Wash the organic layer with saturated aqueous NaHCO3 (2 x 1 volume) to neutralize any remaining acid and remove acidic impurities.

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine) (1 x 1 volume) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Protocol 2: Flash Chromatography on Silica Gel

• Sample Preparation: Dissolve the crude product in a minimal amount of the chromatography eluent or a stronger solvent. If the product is not fully soluble, it can be adsorbed onto a small amount of silica gel.

• Column Packing: Pack a silica gel column with the chosen eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Loading: Carefully load the prepared sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with the solvent system. Collect fractions and monitor the elution of the product using TLC or a UV detector.

• Fraction Pooling and Concentration: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Visualizations

Caption: General purification workflow for products synthesized with Gold's Reagent.

Caption: Troubleshooting decision tree for common purification issues.

Optimizing reaction temperature for Gold's Reagent synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride. This guide is intended for researchers, scientists, and drug development professionals to address common issues encountered during its preparation, with a particular focus on the optimization of reaction temperature.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the synthesis of Gold's Reagent?

A1: The established protocol for the synthesis of Gold's Reagent from cyanuric chloride and N,N-dimethylformamide (DMF) recommends a reaction temperature of approximately 85°C.[1] Subsequent reactions involving Gold's Reagent with various substrates are typically carried out at slightly lower temperatures, in the range of 65–90°C.[1]

Q2: What are the potential consequences of deviating from the recommended reaction temperature?

A2: While specific studies on the temperature optimization of Gold's Reagent synthesis are not extensively documented, general principles for reactions involving Vilsmeier-Haack type intermediates suggest that temperature control is crucial.

• Temperatures significantly below 85°C may lead to an incomplete or sluggish reaction, resulting in a low yield of the desired product.

• Temperatures significantly above 85°C could promote the thermal decomposition of the Vilsmeier-type intermediate or the final product, leading to the formation of undesired byproducts and a decrease in overall yield and purity.[2]

Q3: My reaction mixture did not solidify upon cooling. What could be the issue?

A3: The synthesis of Gold's Reagent should yield a solid product upon cooling to room temperature. If the mixture remains an oil or liquid, it could be due to several factors:

• Incomplete reaction: The heating time of 2-3 hours at 85°C may not have been sufficient.

• Excess solvent: Ensure all the 1,4-dioxane was removed under vacuum.

• Impure starting materials: The presence of impurities, especially excess water in the DMF, can interfere with the reaction.

Q4: The yield of my Gold's Reagent is consistently low. How can I improve it?

A4: Low yields can be attributed to several factors. Consider the following troubleshooting steps:

• Moisture control: Gold's Reagent and the reaction intermediates are sensitive to moisture. Ensure all glassware is thoroughly dried and that anhydrous solvents are used.[1]

• Temperature control: Maintain the reaction temperature as close to 85°C as possible. Overheating can lead to decomposition.

• Purity of reactants: Use high-purity cyanuric chloride and dry N,N-dimethylformamide for the best results.

• Efficient stirring: Ensure the reaction mixture is stirred efficiently throughout the heating period to ensure proper mixing of reactants.

Q5: How should I handle and store the final Gold's Reagent product?

A5: Gold's Reagent is very hygroscopic and should be handled in a moisture-free environment, such as a glove box or under a stream of dry inert gas.[1] For storage, it is recommended to keep the solid product in a desiccator over a suitable drying agent like anhydrous calcium sulfate to maintain its stability and reactivity over time.[1]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Formation	Reaction temperature too low.	Ensure the heating bath is maintained at a stable 85°C. Use a calibrated thermometer to monitor the internal reaction temperature if possible.
Incomplete reaction time.	Extend the reaction time to the upper end of the recommended 2-3 hour range, monitoring for the cessation of gas evolution.
Moisture contamination.	Use oven-dried glassware and anhydrous solvents. Handle starting materials in a dry environment.
Dark-colored or Tarry Product	Reaction temperature too high.	Use a temperature-controlled heating mantle or oil bath to prevent overheating. Avoid direct heating with a Bunsen burner.
Presence of impurities.	Ensure the purity of cyanuric chloride and N,N-dimethylformamide.
Product is an Oil, Not a Solid	Incomplete removal of solvent.	Ensure the product is subjected to high vacuum for a sufficient period to remove all traces of 1,4-dioxane.
Incomplete reaction.	Re-evaluate the reaction time and temperature to ensure the reaction has gone to completion.
Difficulty in Handling the Product	Product is hygroscopic.	Handle the final product in a glove box or under an inert atmosphere. Store in a desiccator.[1]

Experimental Protocol: Synthesis of Gold's Reagent

This protocol is adapted from Organic Syntheses.[1]

Materials:

• Cyanuric chloride

• N,N-Dimethylformamide (DMF), anhydrous

• 1,4-Dioxane, anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Vacuum pump

Procedure:

• In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine cyanuric chloride and anhydrous N,N-dimethylformamide in anhydrous 1,4-dioxane.

• Heat the reaction mixture to approximately 85°C with constant stirring.

• Maintain the temperature and continue stirring for 2-3 hours. Vigorous evolution of carbon dioxide should be observed.

• After the gas evolution ceases, allow the reaction mixture to cool to room temperature. The product should solidify.

• Remove the solvent (1,4-dioxane) under high vacuum to obtain the crude Gold's Reagent as a solid.

• The crude product is often of sufficient purity for subsequent reactions. If necessary, it can be further purified, though this is not typically required.[1]

Data Presentation

Table 1: Reaction Parameters for Gold's Reagent Synthesis [1]

Parameter	Value
Reactant 1	Cyanuric Chloride
Reactant 2	N,N-Dimethylformamide (DMF)
Solvent	1,4-Dioxane
Reaction Temperature	~85°C
Reaction Time	2-3 hours
Product Form	Solid

Mandatory Visualization

Caption: Troubleshooting workflow for Gold's Reagent synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]

Effect of solvent choice on Gold's Reagent reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reactions involving Gold's Reagent, with a specific focus on the impact of solvent choice on reactivity.

Frequently Asked Questions (FAQs)

Q1: What is Gold's Reagent and what are its primary applications?

Gold's Reagent, chemically known as [[[(Dimethylamino)methylene]amino]methylene]dimethylammonium chloride, is a versatile and efficient formylating agent.[1] It is primarily used in organic synthesis for the following transformations:

• Synthesis of Enaminones: Reaction with ketones and other active methylene compounds to produce β-dimethylaminomethylene derivatives.[1]

• Synthesis of Amidines: Reaction with primary amines.[1]

• Synthesis of Acylamidines: Reaction with amides.[1]

• Formylation of Grignard Reagents: To produce aldehydes after hydrolysis.

Q2: What are the general advantages of using Gold's Reagent?

Gold's Reagent offers several advantages over other formylating agents like formamide acetals. It is prepared in a single step from inexpensive starting materials in nearly quantitative yield and does not require extensive purification.[1] Reactions with Gold's Reagent can often be carried out under mild conditions, at relatively low temperatures (65–90°C), and with moderate reaction times (12-24 hours).[1]

Q3: How does the choice of solvent impact the solubility of Gold's Reagent?

Troubleshooting Guides

Issue 1: Low or No Reactivity with Active Methylene Compounds

Symptoms:

• Starting material (ketone, ester, etc.) is largely unreacted after the specified reaction time.

• TLC analysis shows only the spot for the starting material.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Inappropriate Solvent Choice	Switch to a solvent that favors the formation and reactivity of the enolate intermediate. For reactions involving enolates, mildly Lewis basic solvents like tetrahydrofuran (THF) can promote C-alkylation (the desired reaction pathway).[3] Strongly coordinating solvents like DMSO or HMPA may favor O-alkylation, leading to undesired side products.[3]	The solvent plays a crucial role in the C- vs. O-reactivity of enolates. The choice of solvent can dictate the major product formed.[3]
Insufficient Base	Ensure a suitable base (e.g., sodium methoxide, potassium tert-butoxide) is used in stoichiometric amounts to generate the enolate of the active methylene compound. The choice of base can also be influenced by the solvent.	Active methylene compounds require a base to be deprotonated to their reactive enolate form.
Moisture in the Reaction	Ensure all solvents and reagents are anhydrous. Gold's Reagent is moisture-sensitive.	The presence of water can quench the enolate intermediate and hydrolyze Gold's Reagent.
Low Reaction Temperature	While Gold's Reagent reacts under mild conditions, some less reactive substrates may require higher temperatures. Gradually increase the reaction temperature and monitor the progress by TLC.	Reaction kinetics are temperature-dependent. Increasing the temperature can provide the necessary activation energy for the reaction to proceed.

Issue 2: Poor Yield or Side Product Formation in Amidine Synthesis

Symptoms:

• Low yield of the desired amidine.

• Presence of multiple spots on the TLC plate, indicating side products.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Incorrect Solvent	For the synthesis of N,N-Dimethyl-N'-p-tolylformamidine, methanol has been successfully used as a solvent.[1] Consider using polar protic solvents that can solvate the ionic intermediates and facilitate the reaction.	The provided literature demonstrates the successful use of methanol for this specific transformation.[1] Polar protic solvents can stabilize charged intermediates through hydrogen bonding.[2]
Base Incompatibility	The synthesis of N,N-Dimethyl-N'-p-tolylformamidine uses sodium methoxide in methanol.[1] Ensure the base is compatible with the chosen solvent and substrate.	The base is crucial for the reaction to proceed, and its effectiveness can be solvent-dependent.
Reaction Time	Amidine formation with Gold's Reagent can take 12-24 hours.[1] Ensure the reaction is allowed to proceed for a sufficient amount of time. Monitor the reaction progress by TLC.	Some reactions are inherently slow and require longer reaction times for completion.
Workup Issues	During workup, ensure complete extraction of the product. The procedure for N,N-Dimethyl-N'-p-tolylformamidine involves extraction with chloroform and washing with a saturated aqueous solution of sodium bicarbonate.[1]	Improper workup can lead to loss of product and lower yields.

Experimental Protocols

Preparation of N,N-Dimethyl-N'-p-tolylformamidine from p-Toluidine and Gold's Reagent [1]

• Reaction Setup: A 250-mL, three-necked, round-bottomed flask is equipped with a reflux condenser and a magnetic stirring bar. The system is placed under a positive nitrogen pressure.

• Solvent and Base: Charge the flask with 100 mL of methanol. Add sodium metal (1.4 g, 0.06 mol) in small portions.

• Addition of Amine: After all the sodium has reacted to form sodium methoxide, add p-toluidine (6.4 g, 0.06 mol) and stir the resulting solution for 5 minutes.

• Addition of Gold's Reagent: Add Gold's Reagent (10.6 g, 0.065 mol) in one portion.

• Reaction: Reflux the resulting mixture with stirring overnight.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent on a rotary evaporator.

  • Take up the residue in chloroform (100 mL).

  • Extract the chloroform solution twice with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL).

  • Dry the chloroform phase over anhydrous magnesium sulfate, filter, and remove the solvent on a rotary evaporator to yield the crude product.

Data Presentation

Currently, there is a lack of comprehensive quantitative data in the scientific literature directly comparing the reactivity of Gold's Reagent in a variety of solvents. The table below provides a qualitative summary based on general principles of organic chemistry and specific examples found.

Table 1: Qualitative Effect of Solvent Type on Gold's Reagent Reactivity

Solvent Type	Examples	Expected Solubility of Gold's Reagent	Potential Effect on Reactivity with Active Methylene Compounds	Potential Effect on Reactivity with Amines
Polar Protic	Methanol, Ethanol, Water	High	May compete with the nucleophile and hinder the reaction.	Can be a good choice, as demonstrated with methanol.[1] May stabilize charged intermediates.
Polar Aprotic	THF, DMF, DMSO, Acetonitrile	Moderate to High	Can be effective. Mildly Lewis basic solvents like THF may favor desired C-alkylation.[3]	Generally suitable for reactions involving ionic species.
Non-Polar	Toluene, Hexane, Dioxane	Low	Poor solubility may lead to slow or incomplete reactions. However, dioxane has been used in the preparation of Gold's Reagent.[1]	Not generally recommended due to poor solubility of the reagent.

Visualizations

Caption: General experimental workflow for reactions using Gold's Reagent.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. groups.chem.ubc.ca [groups.chem.ubc.ca]

Managing exothermic reactions during Gold's Reagent preparation

This technical support center provides troubleshooting guidance for managing the exothermic reaction during the preparation of Gold's Reagent. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Gold's Reagent and why is its preparation a concern?

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile reagent used in organic synthesis.[1] Its preparation typically involves the reaction of cyanuric chloride with N,N-dimethylformamide (DMF). This reaction is highly exothermic, meaning it releases a significant amount of heat.[1] If not properly managed, this heat can lead to a rapid increase in temperature, vigorous gas evolution (carbon dioxide), and potentially a runaway reaction, posing a significant safety hazard in the laboratory.[1]

Q2: What are the key parameters to control during the synthesis of Gold's Reagent to manage the exothermic reaction?

Effective management of the exothermic reaction during Gold's Reagent synthesis hinges on controlling several critical parameters:

• Temperature: Continuous monitoring and control of the reaction temperature are paramount.

• Reagent Addition Rate: The speed at which the reagents are mixed can significantly impact the rate of heat generation.

• Stirring: Efficient agitation is crucial for uniform heat distribution and preventing localized hot spots.

• Concentration: The concentration of reactants in the solvent affects the reaction rate and the overall heat capacity of the system.

Q3: What is a typical temperature profile for the preparation of Gold's Reagent?

While the exact temperature profile can vary based on the scale and specific conditions, a controlled reaction will exhibit a gradual temperature increase to the desired setpoint (e.g., 85°C), followed by a stable temperature throughout the reaction period.[1] An uncontrolled exotherm will show a rapid, often accelerating, temperature spike that significantly exceeds the target temperature.

Troubleshooting Guide: Managing the Exotherm

This guide provides solutions to common problems encountered during the preparation of Gold's Reagent.

Problem	Potential Cause	Recommended Action
Rapid, uncontrolled temperature increase.	Reagent addition was too fast.	Immediately cease reagent addition. Apply external cooling (e.g., ice water bath). Monitor the temperature closely until it stabilizes.
Inadequate stirring.	Increase the stirring rate to improve heat dissipation. Ensure the stir bar or mechanical stirrer is functioning correctly.
Initial temperature was too high.	Start the reaction at a lower temperature to allow for better control of the initial exotherm.
Vigorous gas evolution causing splashing.	Reaction is proceeding too quickly due to overheating.	Reduce the heating rate or apply external cooling. Ensure the reaction vessel is equipped with a proper reflux condenser and a gas outlet.
Localized boiling or charring.	Poor mixing leading to hot spots.	Improve stirring efficiency. For larger scale reactions, consider using a mechanical overhead stirrer.
Reaction temperature does not increase.	Impure or degraded starting materials.	Use fresh, high-purity cyanuric chloride and dry DMF.
Incorrect reaction setup.	Verify that the heating apparatus is functioning correctly and that the thermometer is properly placed to measure the internal temperature.

Experimental Protocols

Preparation of Gold's Reagent (Illustrative Lab-Scale)

Materials:

• Cyanuric chloride

• N,N-Dimethylformamide (DMF), anhydrous

• 1,4-Dioxane, anhydrous

• Round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a temperature probe.

• Heating mantle

• Ice water bath for cooling

Procedure:

• In a well-ventilated fume hood, charge the round-bottom flask with cyanuric chloride and anhydrous 1,4-dioxane.

• Begin stirring the mixture.

• Slowly add anhydrous DMF to the stirred suspension at a controlled rate.

• After the addition is complete, slowly heat the reaction mixture to approximately 85°C.[1]

• Monitor the internal temperature closely. A significant exotherm is expected, accompanied by the evolution of carbon dioxide.[1]

• If the temperature rises too rapidly or the gas evolution becomes too vigorous, immediately lower or remove the heating mantle and apply an ice water bath to moderate the reaction.[1]

• Maintain the reaction at the target temperature for the specified time, ensuring continuous stirring.

Visualizations

Logical Workflow for Managing Exothermic Reactions

Caption: A logical workflow for monitoring and controlling the exothermic reaction during Gold's Reagent preparation.

Troubleshooting Pathway for Uncontrolled Exotherm

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Work-up Procedures for Gold's Reagent Reactions

Welcome to the technical support center for Gold's Reagent reactions. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully quenching and working up reactions involving Gold's Reagent, [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride.

Troubleshooting Guide

This section addresses common issues encountered during the work-up of reactions utilizing Gold's Reagent.

Issue 1: Product Isolation and Purification Challenges

Q1: My product is a sticky oil or fails to solidify after solvent removal. How can I isolate it?

A: This is a common issue when the product is not highly crystalline or if residual impurities are present.

• Trituration: Try triturating the oil with a non-polar solvent in which the product is insoluble but the impurities are soluble. Good starting points are diethyl ether, pentane, or hexane. This can often induce crystallization or solidify the product.

• Chromatography: If trituration fails, column chromatography is the most effective method for purification. The choice of stationary phase and eluent will depend on the polarity of your product.

  • Silica Gel: Standard silica gel can be used, but for basic products like formamidines, it's often beneficial to add a small amount of a basic modifier (e.g., 1-2% triethylamine or ammonia in the eluent system) to prevent streaking and improve separation.

  • Alumina (Basic or Neutral): For strongly basic compounds, basic or neutral alumina can be a better choice than silica gel to avoid product decomposition or strong adsorption.

  • Reverse-Phase Chromatography: For highly polar or water-soluble products, reverse-phase chromatography (e.g., C18) with a water/acetonitrile or water/methanol gradient may be necessary.

Q2: I'm observing significant streaking of my product spot on the TLC plate. What does this indicate and how can I fix it?

A: Streaking on a TLC plate, especially with amine-containing compounds, is often due to the interaction of the basic product with the acidic silica gel.

• Modified Eluent: As with column chromatography, adding a small amount of a basic modifier like triethylamine or a few drops of ammonia to your TLC developing solvent can neutralize the acidic sites on the silica and result in well-defined spots.

• Alternative TLC plates: Consider using alumina or reverse-phase TLC plates for better results with basic compounds.

Q3: My product is water-soluble. How can I extract it from the aqueous work-up?

A: Standard extraction with common organic solvents may be inefficient for highly polar or water-soluble products.

• Continuous Liquid-Liquid Extraction: This technique can be very effective for extracting water-soluble compounds into an organic solvent over an extended period.

• Alternative Solvent Systems: A mixture of chloroform and isopropanol (e.g., 3:1 ratio) can be more effective at extracting polar, water-soluble organic compounds from an aqueous phase than common solvents like ethyl acetate or dichloromethane.

• Salting Out: Saturating the aqueous layer with sodium chloride (brine) can decrease the solubility of your organic product in the aqueous phase and improve its partitioning into the organic layer during extraction.[1]

Issue 2: Removal of Byproducts and Reagents

Q4: How do I remove the primary byproduct of Gold's Reagent reactions, dimethylamine hydrochloride?

A: Dimethylamine hydrochloride is a water-soluble salt and is typically removed during the aqueous work-up.

• Aqueous Wash: A standard work-up procedure involves dissolving the reaction residue in an organic solvent (like chloroform or dichloromethane) and washing it with a saturated aqueous solution of sodium bicarbonate.[2] The basic wash neutralizes any remaining acidic species and helps to partition the dimethylamine hydrochloride into the aqueous layer. Multiple washes may be necessary.

• Water Wash: If your product is not sensitive to neutral water, several washes with deionized water can also effectively remove this salt.

Q5: I suspect unreacted Gold's Reagent is present in my crude product. How can I remove it?

A: Gold's Reagent is highly water-soluble and reactive towards water.

• Aqueous Quench and Wash: Quenching the reaction with water or an aqueous solution will hydrolyze any remaining Gold's Reagent. The resulting water-soluble byproducts can then be removed through a standard aqueous work-up as described above. Due to the hygroscopic nature of Gold's Reagent, ensuring a thorough aqueous wash is crucial.[3]

Frequently Asked Questions (FAQs)

Q6: What is the standard quenching and work-up procedure for a reaction with Gold's Reagent?

A: A widely used and reliable procedure, particularly for the synthesis of N,N-dimethyl-N'-arylformamidines, is as follows:

• After the reaction is complete, cool the reaction mixture to room temperature.

• Remove the reaction solvent using a rotary evaporator.

• Dissolve the resulting residue in a water-immiscible organic solvent, such as chloroform or dichloromethane.

• Transfer the solution to a separatory funnel and wash it two to three times with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product.[2]

Q7: My reaction was performed in a water-miscible solvent like methanol or THF. How should I adapt the work-up?

A: It is generally best to remove the water-miscible solvent before performing an aqueous work-up.

• Solvent Removal: Use a rotary evaporator to remove the bulk of the methanol or THF.

• Partitioning: Dissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane) and water (or an aqueous wash solution). Then proceed with the standard extraction and washing procedure. This prevents the loss of product into the aqueous phase due to the co-solvency effect of the reaction solvent.

Q8: Can I perform a one-pot reaction with Gold's Reagent without isolating it first?

A: Yes, one-pot procedures have been developed for the synthesis of enaminones. In these methods, Gold's Reagent is prepared in situ from cyanuric chloride and DMF and then reacted directly with a ketone. This approach avoids the need to handle the hygroscopic Gold's Reagent.[4]

Q9: What are the main byproducts of Gold's Reagent hydrolysis?

A: Gold's Reagent readily reacts with water. The hydrolysis byproducts are water-soluble and can be removed with an aqueous work-up.

Experimental Protocols

Detailed Work-up for N,N-Dimethyl-N'-p-tolylformamidine Synthesis [2]

• Reaction Quenching & Solvent Removal: After refluxing the reaction mixture of Gold's Reagent and p-toluidine in methanol overnight, the mixture is cooled to room temperature. The methanol is then removed using a rotary evaporator.

• Extraction: The resulting residue is dissolved in 100 mL of chloroform. This solution is transferred to a separatory funnel.

• Aqueous Wash: The chloroform solution is washed twice with 30 mL portions of a saturated aqueous solution of sodium bicarbonate.

• Drying: The organic layer is separated and dried over anhydrous magnesium sulfate.

• Final Solvent Removal: The drying agent is removed by filtration, and the chloroform is evaporated on a rotary evaporator to yield the crude product.

Quantitative Data Summary

Parameter	Value/Condition	Substrate Type	Notes	Reference
Work-up Solvent	Chloroform	p-toluidine	Effective for extracting the formamidine product.	[2]
Aqueous Wash	Saturated Sodium Bicarbonate	p-toluidine	Used to remove dimethylamine hydrochloride and other water-soluble byproducts.	[2]
Drying Agent	Anhydrous Magnesium Sulfate	p-toluidine	Efficiently removes residual water from the organic phase.	[2]

Visualizations

Caption: A typical experimental workflow for the work-up of a Gold's Reagent reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]

Stability of Gold's Reagent in different organic solvents

This technical support center provides guidance on the stability, handling, and use of Gold's Reagent ([3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride) in various organic solvents. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Gold's Reagent and what is it used for?

Gold's Reagent is the common name for the chemical compound [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride.[1] It is a versatile and reactive organic salt used in synthesis as a β-dimethylaminomethylenating agent. Its primary applications include the preparation of amidines from amines, enaminones from ketones, and acylamidines from amides.[2][3] These reactions typically proceed in high yield under mild conditions.[2]

Q2: Is Gold's Reagent stable, and what are the recommended storage conditions?

Gold's Reagent is a hygroscopic solid, meaning it readily absorbs moisture from the atmosphere.[2] This is a critical factor affecting its stability and shelf life. To ensure its integrity, it should be handled in a moisture-free environment, for example, inside a glove box or under an inert atmosphere (e.g., nitrogen or argon).[2][4] For long-term storage, it is recommended to keep it in a desiccator over a drying agent like anhydrous calcium sulfate.[2] Some suppliers recommend storage at room temperature in a cool, dark place, while others suggest -20°C.[1][5] Always refer to the supplier's specific storage recommendations.

Q3: In which organic solvents is Gold's Reagent soluble and stable?

Q4: What are the typical reaction conditions for using Gold's Reagent?

Reactions with Gold's Reagent are generally carried out at moderately elevated temperatures, typically between 65–90°C, with reaction times ranging from 12 to 24 hours.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no product yield	Degradation of Gold's Reagent: The reagent is highly hygroscopic and may have degraded due to moisture exposure.	Ensure the reagent has been stored under strict anhydrous conditions. It is advisable to use a freshly opened bottle or to dry the reagent under vacuum before use. Handle the reagent under an inert atmosphere.[2][4][6]
Inappropriate solvent: The solvent may not be suitable for the reaction or may be wet.	Use anhydrous solvents for the reaction. If using a protic solvent like methanol, ensure it is dry and consider that it may react with the reagent over time. Aprotic solvents like THF or dioxane are often used.[2]
Incorrect reaction temperature: The reaction may not have been heated sufficiently.	Ensure the reaction temperature is maintained within the recommended range of 65-90°C.[2]
Inconsistent reaction results	Variability in reagent quality: Due to its hygroscopic nature, the purity of the reagent can vary between batches or even within the same bottle if not handled properly.	Always handle Gold's Reagent in a controlled, moisture-free environment. Consider titrating the reagent to determine its purity before use in sensitive reactions.
Formation of unexpected byproducts	Side reactions with solvent: Protic solvents (e.g., alcohols) can potentially react with the highly electrophilic Gold's Reagent, especially at elevated temperatures.	Consider using an aprotic solvent. If a protic solvent is necessary, add it at a lower temperature and minimize the reaction time if possible.
Degradation of the solvent: Some solvents, like DMF, can degrade over time to produce amine impurities, which can react with Gold's Reagent.	Use freshly purified or high-purity anhydrous solvents.

Data Presentation

Table 1: Physical and Chemical Properties of Gold's Reagent

Property	Value	Reference(s)
Chemical Name	[3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride	[1]
Synonym	Gold's Reagent	[1]
CAS Number	20353-93-9	[1]
Molecular Formula	C₆H₁₄ClN₃	[1]
Molecular Weight	163.65 g/mol	[1]
Appearance	Light orange to yellow powder or crystals	[1]
Melting Point	100 - 102 °C	[1]
Key Characteristic	Highly hygroscopic	[2]

Table 2: Qualitative Stability of Gold's Reagent in Common Organic Solvents

Solvent Type	Examples	Qualitative Stability Assessment	Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile (MeCN), Tetrahydrofuran (THF)	Generally recommended for reactions. Stability is expected to be good under anhydrous conditions.	These solvents are less likely to react with the electrophilic iminium salt. THF and dioxane have been used in its synthesis and subsequent reactions.[2]
Polar Protic	Water, Methanol, Ethanol	Use with caution. The reagent is highly reactive with water. Stability in alcohols is limited, especially at elevated temperatures.	As an iminium salt, Gold's Reagent is susceptible to hydrolysis. Protic solvents can act as nucleophiles and lead to solvolysis, reducing the reagent's efficacy.[7]
Nonpolar	Toluene, Hexane	Likely has poor solubility and is not commonly used in reactions with this salt.	Gold's Reagent is a salt and is unlikely to dissolve in nonpolar solvents.

Experimental Protocols

General Protocol for the Synthesis of Amidines using Gold's Reagent

This protocol is a general guideline for the reaction of a primary amine with Gold's Reagent to form an N,N-dimethylformamidine derivative.

Materials:

• Gold's Reagent

• Primary amine

• Anhydrous methanol

• Sodium metal (or other suitable base)

• Anhydrous solvent for extraction (e.g., chloroform)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Set up a round-bottomed flask equipped with a reflux condenser and a magnetic stir bar under a positive pressure of an inert gas (e.g., nitrogen or argon).

• In the flask, prepare a solution of sodium methoxide by cautiously adding sodium metal in small portions to anhydrous methanol.

• Once all the sodium has reacted, add the primary amine to the solution and stir for 5 minutes.

• In one portion, add Gold's Reagent to the reaction mixture.

• Heat the mixture to reflux and stir overnight.

• Cool the reaction mixture to room temperature and remove the solvent using a rotary evaporator.

• Dissolve the residue in chloroform (or another suitable organic solvent) and extract twice with a saturated aqueous solution of sodium bicarbonate.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product as necessary, for example, by distillation or chromatography.

This protocol is adapted from a procedure for the synthesis of N,N-Dimethyl-N'-p-tolylformamidine.[2]

Mandatory Visualizations

References

• 1. chemimpex.com [chemimpex.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. hepatochem.com [hepatochem.com]
• 5. Discovery of Novel 4-Hydroxyquinazoline Derivatives: In Silico, In Vivo and In Vitro Studies Using Primary PARPi-Resistant Cell Lines [mdpi.com]
• 6. How To [chem.rochester.edu]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]

Reference Data & Comparative Studies

A Comparative Guide to Aromatic Formylation: Gold's Reagent vs. Vilsmeier-Haack Reagent

For Researchers, Scientists, and Drug Development Professionals

The introduction of a formyl group onto an aromatic ring is a cornerstone transformation in organic synthesis, providing a crucial gateway to a vast array of valuable compounds, including pharmaceuticals, agrochemicals, and functional materials. Among the various methods available for this transformation, the Vilsmeier-Haack reaction has long been a workhorse. However, other reagents, such as Gold's Reagent, offer alternative approaches. This guide provides an objective comparison of Gold's Reagent and the Vilsmeier-Haack reagent for the formylation of aromatic compounds, supported by experimental data and detailed methodologies to aid in reagent selection for specific synthetic challenges.

At a Glance: Key Differences

Feature	Gold's Reagent	Vilsmeier-Haack Reagent
Reagent Type	Pre-formed iminium salt	Generated in situ from a formamide and an activating agent
Typical Activator	None required	POCl₃, SOCl₂, oxalyl chloride
Co-reagent	Grignard Reagent	None
Mechanism	Nucleophilic addition of Grignard to the iminium salt	Electrophilic aromatic substitution
Substrate Scope	Broad (dependent on Grignard formation)	Electron-rich arenes and heterocycles[1][2][3]
Reaction Conditions	Generally requires anhydrous conditions for Grignard formation	Can be sensitive to moisture; often requires inert atmosphere
Key Advantages	Potentially milder for certain substrates; avoids strong acid promoters	Well-established, versatile for electron-rich systems, high yields[1]
Limitations	Requires pre-formation of the Grignard reagent; limited data available	Not generally suitable for electron-deficient arenes; can be harsh[2]

Delving into the Mechanisms

The fundamental difference between these two formylation methods lies in their reaction pathways.

Gold's Reagent ([3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride) acts as an electrophilic formylating agent in a two-step process.[4] First, a Grignard reagent, prepared from an aryl halide, performs a nucleophilic attack on the iminium carbon of Gold's Reagent. The resulting intermediate is then hydrolyzed during aqueous workup to yield the corresponding aldehyde.[4] This pathway's success is intrinsically linked to the successful formation of the Grignard reagent.

Gold's Reagent Formylation Pathway

The Vilsmeier-Haack reaction , conversely, is a classic example of electrophilic aromatic substitution.[2][5] The Vilsmeier reagent, a chloroiminium ion, is generated in situ from a substituted amide (commonly N,N-dimethylformamide, DMF) and an activating agent like phosphorus oxychloride (POCl₃).[1] This electrophilic species is then attacked by an electron-rich aromatic ring. Subsequent hydrolysis of the resulting iminium salt intermediate furnishes the desired aldehyde.[1]

Vilsmeier-Haack Reaction Pathway

Performance Comparison: A Data-Driven Overview

Table 1: Formylation Yields with Vilsmeier-Haack Reagent

Substrate	Product	Reagents	Conditions	Yield (%)
Aniline	p-Aminobenzaldehyde	DMF, POCl₃	-	Good
N,N-Dimethylaniline	p-(Dimethylamino)benzaldehyde	DMF, POCl₃	-	97
Phenol	p-Hydroxybenzaldehyde	DMF, SOCl₂	Reflux, 4-5 h	Fair
Indole	Indole-3-carboxaldehyde	DMF, POCl₃	0 °C to RT, 1-2 h	97
Pyrrole	Pyrrole-2-carboxaldehyde	DMF, POCl₃	-	Good

Table 2: Formylation Yields with Gold's Reagent and Grignard Reagents

Substrate (via Aryl-MgBr)	Product	Reagents	Conditions	Yield (%)
Phenylmagnesium bromide	Benzaldehyde	Gold's Reagent, then H₂O	Anhydrous THF, then aqueous workup	Moderate to Good
4-Methoxyphenylmagnesium bromide	p-Anisaldehyde	Gold's Reagent, then H₂O	Anhydrous THF, then aqueous workup	Moderate to Good
2-Thienylmagnesium bromide	Thiophene-2-carboxaldehyde	Gold's Reagent, then H₂O	Anhydrous THF, then aqueous workup	Moderate to Good

Experimental Protocols

A generalized experimental workflow for both methods is presented below.

References

• 1. benchchem.com [benchchem.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

A Comparative Guide to Gold's Reagent and Bredereck's Reagent in Organic Synthesis

In the realm of organic synthesis, particularly in the construction of heterocyclic frameworks and the functionalization of active methylene compounds, formylating and aminomethylenating reagents are indispensable tools. Among these, Gold's Reagent and Bredereck's Reagent have emerged as powerful and versatile options. While both can be used to introduce a dimethylaminomethylene group, they possess distinct chemical properties, reaction mechanisms, and substrate scopes that make them suitable for different synthetic challenges. This guide provides an objective comparison of their performance, supported by experimental data and protocols, to aid researchers in selecting the optimal reagent for their specific applications.

Overview and Chemical Properties

Gold's Reagent , chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a stable, crystalline iminium salt.[1] A common misconception is that it contains the element gold; its name is derived from the chemist who developed it.[2] It is prepared in a single step from inexpensive starting materials and serves as a general β-dimethylaminomethylenating agent.[1]

Bredereck's Reagent , or tert-Butoxybis(dimethylamino)methane (t-BAE), is a colorless to light yellow, bench-stable liquid.[3][4] It is classified as an aminal ester and is recognized as a potent aminomethylenating reagent for compounds with acidic C-H or N-H bonds.[4][5] While stable at room temperature, it can decompose under heat, light, or oxygen and reacts with protic solvents.[3]

A key distinction lies in their reactivity. Gold's Reagent is a pre-formed iminium salt that reacts directly with nucleophiles. In contrast, Bredereck's Reagent functions by thermally decomposing in situ to generate a highly reactive iminium ion and a strong base, tert-butoxide, which facilitates the reaction with weakly acidic substrates.[6][7]

Reaction Mechanisms and Synthetic Applications

Gold's Reagent reacts with various nucleophiles, such as active methylene compounds or anilines, typically under basic conditions. These reactions lead to the formation of β-dimethylaminomethylene compounds and amidine derivatives, respectively. Its ability to react with dinucleophiles makes it particularly useful for intramolecular cyclizations to form five- or six-membered heterocyclic rings. It can also be employed as a formylating agent following a reaction with a Grignard reagent and subsequent hydrolysis.

Bredereck's Reagent is highly effective for the formylation of CH₂- and NH₂-acidic compounds.[4] It readily reacts with a wide range of ketones to produce β-enamino ketones in excellent yields.[4] A significant advantage of Bredereck's Reagent is the in situ generation of tert-butoxide, a stronger base than the methoxide or ethoxide liberated by competing reagents like DMF-DMA. This makes it more effective for substrates with low acidity.[8] Its applications are extensive, including the synthesis of heterocycles like imidazoles, pyrazoles, and pyrimidines, and its use in the total synthesis of complex natural products.[8][9][10]

// Reagents reagent [label="Bredereck's Reagent\n(t-BuOCH(NMe2)2)"]; substrate [label="Substrate\n(R-CH2-Z)"];

// Intermediates dissociation [shape=box, style=rounded, label="Thermal Dissociation", fillcolor="#F1F3F4"]; iminium [label="Formamidinium Ion\n[CH(NMe2)2]+"]; base [label="tert-Butoxide\n(t-BuO-)"]; deprotonation [shape=box, style=rounded, label="Deprotonation", fillcolor="#F1F3F4"]; anion [label="Substrate Anion\n[R-CH-Z]-"]; attack [shape=box, style=rounded, label="Nucleophilic Attack", fillcolor="#F1F3F4"]; adduct [label="Adduct"]; elimination [shape=box, style=rounded, label="β-Elimination\nof HNMe2", fillcolor="#F1F3F4"]; product [label="Product\n(R-C(Z)=CHNMe2)"];

// Connections reagent -> dissociation; dissociation -> iminium [label=" "]; dissociation -> base [label=" "]; substrate -> deprotonation; base -> deprotonation; deprotonation -> anion; anion -> attack; iminium -> attack; attack -> adduct; adduct -> elimination; elimination -> product; }

Caption: Reaction mechanism of Bredereck's Reagent.

Data Presentation: Comparative Summary

The table below summarizes the key characteristics and typical applications of Gold's Reagent and Bredereck's Reagent.

Feature	Gold's Reagent	Bredereck's Reagent
Chemical Name	[3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride	tert-Butoxybis(dimethylamino)methane
CAS Number	2865-53-4[1]	5815-08-7[5]
Molecular Formula	C₇H₁₆ClN₃[1]	C₉H₂₂N₂O[5]
Appearance	Crystalline Solid	Colorless to light yellow liquid[3][4]
Key Reactive Species	Pre-formed Vilsmeier-type salt	In situ generated formamidinium ion[6]
Base Generated	None (external base often required)	tert-butoxide (in situ)[6][7]
Typical Substrates	Active methylene compounds, primary amines, amides, ortho-aminobenzoic acids[1]	CH₂- and NH₂-acidic compounds (ketones, lactams, esters, nitriles)[4][8]
Common Products	Enaminones, amidines, acylamidines, heterocycles (pyrimidines, imidazoles)[1]	β-enamino ketones, enamines, heterocycles (pyrazoles, pyridines, indoles)[4][8]
Advantages	Stable, easily prepared from inexpensive materials, high yields under mild conditions.[1]	Powerful reactivity, generates a strong base in situ, effective for weakly acidic substrates.[7][8]
Limitations	Often requires an external base, may be less reactive than Bredereck's reagent for certain substrates.	Moisture and heat sensitive, reacts with protic solvents.[3][4]

Experimental Protocols

Protocol 1: Synthesis of an Amidine using Gold's Reagent

This procedure details the synthesis of N,N-dimethyl-N'-(4-methylphenyl)methanimidamide from p-toluidine and Gold's Reagent, adapted from a literature procedure.[1]

Materials:

• Gold's Reagent (10.6 g, 0.065 mol)

• p-Toluidine (6.4 g, 0.06 mol)

• Sodium metal (1.4 g, 0.06 mol)

• Anhydrous ethanol (100 mL)

• Chloroform

• Saturated aqueous sodium bicarbonate solution

Procedure:

• A flask is charged with 100 mL of anhydrous ethanol. Sodium metal (1.4 g) is added in small portions.

• After all the sodium has reacted to form sodium ethoxide, p-toluidine (6.4 g) is added, and the solution is stirred for 5 minutes.

• Gold's Reagent (10.6 g) is added in one portion.

• The resulting mixture is heated to reflux with stirring overnight (approx. 12-18 hours).

• The reaction mixture is cooled to room temperature, and the solvent is removed on a rotary evaporator.

• The residue is taken up in chloroform (100 mL) and extracted twice with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL).

• The organic layer is dried, filtered, and concentrated to yield the amidine product.

Protocol 2: Synthesis of an Enaminone using Bredereck's Reagent

This protocol describes the reaction of tetrahydroisoindole-4-one with Bredereck's Reagent under microwave heating.[3]

Materials:

• Tetrahydroisoindole-4-one (3 mmol)

• Bredereck's Reagent (0.94 mL, 4.5 mmol)

• Anhydrous N,N-dimethylformamide (DMF) (2 mL)

• Crushed ice

Procedure:

• In a dry microwave reaction flask, a solution of tetrahydroisoindole-4-one (3 mmol) in anhydrous DMF (2 mL) is prepared.

• Bredereck's Reagent (0.94 mL) is slowly added to the solution.

• The reaction mixture is stirred under microwave irradiation (e.g., 150W power) for 5 minutes, reaching a temperature of approximately 190°C.[3]

• After the reaction, the mixture is cooled and poured onto crushed ice to quench the reaction, which typically results in the formation of a solid product.

• The solid is collected by filtration and dried to obtain the desired enaminone product.

Caption: Generalized experimental workflow comparison.

Conclusion

Both Gold's Reagent and Bredereck's Reagent are highly effective for introducing the dimethylaminomethylene functional group, a key step in the synthesis of numerous valuable compounds, including pharmaceuticals and functional materials.

Gold's Reagent is a reliable and cost-effective choice for reactions with relatively acidic C-H or N-H compounds, offering mild reaction conditions and high yields.[1] Its stability and ease of handling make it a convenient off-the-shelf reagent.

Bredereck's Reagent excels where other reagents may fail, particularly with weakly acidic substrates.[8] The in situ generation of a strong tert-butoxide base provides a distinct advantage, driving reactions to completion and expanding the accessible substrate scope.[6][7] While it requires more careful handling due to its sensitivity, its superior reactivity makes it the reagent of choice for challenging transformations.

The selection between Gold's Reagent and Bredereck's Reagent should be guided by the specific requirements of the synthesis, primarily the acidity of the substrate and the desired reaction conditions. For straightforward aminomethylenations, Gold's Reagent is often sufficient, whereas for more demanding or less acidic substrates, Bredereck's Reagent provides a more powerful and versatile solution.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Page loading... [wap.guidechem.com]
• 4. Bredereck's reagent - Enamine [enamine.net]
• 5. Bredereck's Reagent [drugfuture.com]
• 6. myuchem.com [myuchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cris.biu.ac.il [cris.biu.ac.il]
• 10. Bredereck咪唑合成(Bredereck Imidazole Synthesis) | 化学空间 Chem-Station [cn.chem-station.com]

Gold's Reagent: A Superior Alternative to DMF-DMA for Formylation and Aminomethylenation Reactions

In the landscape of synthetic organic chemistry, the efficient introduction of formyl and dimethylaminomethylene groups is crucial for the construction of a wide array of valuable molecules, including pharmaceuticals and functional materials. For decades, N,N-dimethylformamide dimethyl acetal (DMF-DMA) has been a widely utilized reagent for these transformations. However, a critical evaluation reveals that Gold's Reagent, a crystalline iminium salt, presents a more advantageous alternative in terms of cost-effectiveness, ease of handling, and reaction efficiency. This guide provides a detailed comparison of Gold's Reagent and DMF-DMA, supported by experimental data, to assist researchers in making informed decisions for their synthetic endeavors.

Performance Comparison: Gold's Reagent vs. DMF-DMA

A significant body of evidence points to the superiority of Gold's Reagent over DMF-DMA in key aspects of chemical synthesis. Gold's Reagent is prepared in a single step from inexpensive starting materials, cyanuric chloride and N,N-dimethylformamide, making it a more economical choice. In contrast, DMF-DMA is often more expensive, moisture-sensitive, and its preparation can involve potent, mutagenic alkylating agents.

From a practical standpoint, Gold's Reagent is a stable, crystalline solid that is easier to handle than the often-unstable and moisture-sensitive liquid DMF-DMA. Reactions with Gold's Reagent can be carried out under relatively mild conditions, often at lower temperatures and with shorter reaction times compared to those requiring DMF-DMA.

Synthesis of Enaminones

Enaminones are versatile intermediates in organic synthesis. Both Gold's Reagent and DMF-DMA are effective in their preparation from ketones. However, the use of Gold's Reagent often leads to cleaner reactions and simpler workup procedures.

Reagent	Substrate	Reaction Conditions	Yield	Reference
Gold's Reagent	Ketones	NaH, THF, 65-90°C, 12-24h	High
DMF-DMA	Ketones	Neat or in solvent (e.g., xylene), Reflux, 3-8h	Generally Good to High

Synthesis of Amidines

Amidines are important functional groups in medicinal chemistry. Gold's Reagent provides an efficient route to amidines from primary amines under mild conditions.

Reagent	Substrate	Reaction Conditions	Yield	Reference
Gold's Reagent	p-toluidine	Na, 1,4-dioxane, Reflux, overnight	High
DMF-DMA	Primary Amines	Varies, can require elevated temperatures	Generally Good

Experimental Protocols

General Procedure for the Synthesis of Enaminones using Gold's Reagent

A representative protocol for the reaction of a ketone with Gold's Reagent is as follows:

• To a suspension of sodium hydride in dry THF is added a solution of the ketone in THF at room temperature under an inert atmosphere.

• The mixture is stirred for a specified time to ensure complete formation of the enolate.

• Gold's Reagent is then added in one portion.

• The reaction mixture is heated to reflux (65-90°C) and monitored by TLC.

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques.

General Procedure for the Synthesis of Enaminones using DMF-DMA

A typical procedure for the synthesis of an enaminone from a ketone and DMF-DMA is as follows:

• The ketone and DMF-DMA (often in slight excess) are mixed, either neat or in a high-boiling solvent such as xylene.

• The reaction mixture is heated to reflux for a period of 3 to 8 hours and monitored by TLC.

• After cooling, the product is isolated, often by filtration if it precipitates, or by evaporation of the solvent followed by purification.

Logical Workflow for Reagent Selection

The choice between Gold's Reagent and DMF-DMA can be guided by several key considerations, as illustrated in the following workflow diagram.

The Efficacy of Gold's Reagent with Electron-Deficient Substrates: A Comparative Guide

For researchers and professionals in drug development and synthetic chemistry, the choice of reagent for formylation and related transformations is critical to achieving desired yields and selectivities. This guide provides an objective comparison of Gold's Reagent with its common alternatives, focusing on their efficacy with electron-deficient substrates. Experimental data, detailed protocols, and mechanistic diagrams are presented to aid in the selection of the most suitable reagent for a given synthetic challenge.

Gold's Reagent: A Closer Look

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a highly effective agent for β-dimethylaminomethylenation of nucleophilic substrates. It is particularly useful for reacting with active methylene compounds, including a variety of electron-deficient ketones, esters, and nitriles, to form β-enaminones and related structures. These products are valuable intermediates in the synthesis of diverse heterocyclic compounds.

It is a common misconception that Gold's Reagent contains gold; however, it is a salt that is completely devoid of the precious metal.[1] Its nomenclature is derived from the name of its developer. Gold's Reagent is often favored over alternatives like formamide acetals due to its lower cost, greater stability, and the milder conditions required for its reactions.[2][3]

Comparison with Alternative Reagents

The primary alternatives to Gold's Reagent for similar transformations include the Vilsmeier-Haack reagent and N,N-Dimethylformamide dimethyl acetal (DMF-DMA). The choice between these reagents often depends on the specific substrate and desired outcome.

Vilsmeier-Haack Reagent: This reagent, typically a chloroiminium ion formed in situ from N,N-dimethylformamide (DMF) and an activating agent like phosphorus oxychloride (POCl₃) or oxalyl chloride, is a well-established tool for the formylation of electron-rich aromatic and heteroaromatic compounds.[4] Its reactivity with electron-deficient aliphatic substrates is more nuanced. Due to its relatively low electrophilicity, the Vilsmeier-Haack reagent generally requires an electron-donating group on an alkene to facilitate the reaction.[5] However, it has been shown to react with derivatives of electron-deficient ketones, such as hydrazones, to yield formylated products.[6]

N,N-Dimethylformamide dimethyl acetal (DMF-DMA): This reagent is functionally very similar to Gold's Reagent and is also used for the preparation of enaminones from ketones.[7] It is a commercially available but often more expensive and moisture-sensitive alternative.[2][3] DMF-DMA is known to react with a range of ketones, including those bearing electron-withdrawing groups.

Data Presentation: A Comparative Analysis

The following table summarizes the performance of Gold's Reagent and its alternatives with various electron-deficient substrates, based on available literature data.

Substrate	Reagent	Product	Yield (%)	Reference
Acetophenone (as a baseline)	Gold's Reagent	3-(Dimethylamino)-1-phenylprop-2-en-1-one	96	[8]
Ethyl pyruvate N-alkylhydrazone	Vilsmeier-Haack Reagent	Ethyl 4-formyl-1-alkyl-1H-pyrazole-3-carboxylate	71	[6]
p-Nitroacetophenone	DMF-DMA	3-(Dimethylamino)-1-(4-nitrophenyl)prop-2-en-1-one	80	[6]
Active Methylene Compounds (general)	Gold's Reagent	β-Dimethylaminomethylene compounds	High Yields (general)	[3]

Experimental Protocols

Preparation of Gold's Reagent

This protocol is adapted from a scalable synthesis of Gold's Reagent.[8]

Materials:

• Cyanuric chloride

• N,N-Dimethylformamide (DMF)

• 1,4-Dioxane (anhydrous)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer, add cyanuric chloride (1.0 equiv).

• Add anhydrous 1,4-dioxane to create a stirrable slurry.

• Slowly add N,N-dimethylformamide (6.0 equiv) to the stirred mixture at room temperature.

• The reaction mixture will become a pale yellow heterogeneous mixture.

• Heat the mixture to a temperature that initiates a gentle evolution of CO₂ gas. Caution: This reaction can be exothermic and produce a significant amount of gas. Ensure adequate ventilation and cooling capabilities.

• After the gas evolution ceases, the product will precipitate.

• The crude Gold's Reagent can be purified by trituration with a mixture of ethereal and hydrocarbon solvents.

Synthesis of a β-Enaminone using Gold's Reagent

This is a general procedure for the reaction of Gold's Reagent with a ketone.[8]

Materials:

• Ketone (e.g., acetophenone)

• Gold's Reagent

• Lithium tert-butoxide (t-BuOLi)

• Tetrahydrofuran (THF, anhydrous)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the ketone (1.0 equiv) in anhydrous THF.

• Add Gold's Reagent (1.1 equiv) to the solution.

• Cool the mixture to 0 °C and add a solution of lithium tert-butoxide (1.2 equiv) in THF dropwise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude enaminone.

• Purify the product by column chromatography on silica gel.

Vilsmeier-Haack Formylation of an Electron-Deficient Ketone Derivative

This protocol is based on the formylation of an ethyl pyruvate hydrazone.[6]

Materials:

• Ethyl pyruvate N-alkylhydrazone

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM, anhydrous)

Procedure:

• In a flame-dried flask under an inert atmosphere, prepare the Vilsmeier reagent by slowly adding POCl₃ (1.1 equiv) to anhydrous DMF (3.0 equiv) in anhydrous DCM at 0 °C.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of the ethyl pyruvate N-alkylhydrazone (1.0 equiv) in anhydrous DCM to the Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and stir for the required time (monitor by TLC).

• Carefully quench the reaction by pouring it onto crushed ice and then neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting pyrazole-4-carbaldehyde by column chromatography.

Mandatory Visualizations

Caption: General reaction of Gold's Reagent with an active methylene compound.

Caption: Formation of the Vilsmeier reagent from DMF and POCl₃.

Caption: Comparison of synthetic routes using Gold's Reagent and alternatives.

References

• 1. researchgate.net [researchgate.net]
• 2. is.muni.cz [is.muni.cz]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. Vilsmeier-Haack Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. sta.wuxiapptec.com [sta.wuxiapptec.com]
• 7. tsijournals.com [tsijournals.com]
• 8. Scalable synthesis of enaminones utilizing Gold’s reagents - PMC [pmc.ncbi.nlm.nih.gov]

Gold's Reagent in Synthesis: A Cost-Benefit Analysis and Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate reagent is a critical decision that influences reaction efficiency, cost, and overall synthetic strategy. This guide provides a comprehensive cost-benefit analysis of Gold's Reagent in comparison to its common alternatives, the Vilsmeier-Haack reagent and formamide acetals, with a focus on their application in the synthesis of enaminones and heterocyclic compounds like 4-hydroxyquinazolines.

Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a versatile and highly reactive aminomethylenating and formylating agent in organic synthesis. Despite its name, it is a salt that contains no gold. It is particularly valued for its ability to react with a wide range of nucleophiles, including active methylene compounds, anilines, and Grignard reagents, to afford a variety of valuable synthetic intermediates.

Performance Comparison in Enaminone Synthesis

Enaminones are crucial building blocks in the synthesis of numerous heterocyclic compounds and pharmacologically active molecules. Both Gold's Reagent and N,N-dimethylformamide dimethyl acetal (DMF-DMA) are commonly employed for their preparation.

A notable example highlights the potential advantage of Gold's Reagent in achieving higher yields. In the synthesis of an intermediate for osimertinib, a non-small cell lung carcinoma treatment, the use of Gold's Reagent resulted in a 94% yield, a significant improvement over the 84% yield reported with DMF-DMA. Furthermore, a study on the synthesis of various enaminones from acetophenone using a library of Gold's reagents reported yields ranging from 63% to 91%, demonstrating its broad applicability and efficiency.

Reagent	Substrate	Product	Yield (%)
Gold's Reagent	Intermediate for Osimertinib	Enaminone Intermediate	94
DMF-DMA	Intermediate for Osimertinib	Enaminone Intermediate	84
Gold's Reagent (various)	Acetophenone	Various Enaminones	63-91

Table 1: Comparison of Yields in Enaminone Synthesis

Application in the Synthesis of 4-Hydroxyquinazolines

Cost-Benefit Analysis

A crucial aspect of reagent selection is the cost-effectiveness of the synthetic route. This analysis considers the approximate cost per mole of Gold's Reagent, the Vilsmeier-Haack reagent (generated in situ), and DMF-DMA.

Reagent	Supplier Example & Price	Molecular Weight ( g/mol )	Approximate Cost per Mole
Gold's Reagent	Molecular Depot: $395.00 / 5 g	163.65	~$12,930
Vilsmeier-Haack Reagent *	Phosphorus Oxychloride (Sigma-Aldrich): ~ $58.20 / 250 g$ 0.67/kg	POCl₃: 153.33DMF: 73.09	<$10
N,N-Dimethylformamide dimethyl acetal (DMF-DMA)	Sigma-Aldrich: £106.00 / 100 mL (d=0.897)	119.16	£141 ($178)

Table 2: Cost Comparison of Gold's Reagent and Alternatives *The cost for the Vilsmeier-Haack reagent is estimated based on the cost of its precursors, assuming a 1:1 molar ratio for in situ generation. Prices are subject to change and may vary between suppliers.

From a purely cost-per-mole perspective, the Vilsmeier-Haack reagent is by far the most economical option, followed by DMF-DMA. Gold's Reagent is considerably more expensive. However, the higher cost of Gold's Reagent may be justified in specific scenarios:

• Higher Yields: As demonstrated in the synthesis of the osimertinib intermediate, a significant increase in yield can offset the higher reagent cost, especially in the context of high-value target molecules in drug development.

• Milder Reaction Conditions: Gold's Reagent often allows for reactions to be carried out under milder conditions compared to the Vilsmeier-Haack reaction, which can be beneficial for sensitive substrates.

• Simplified Purification: Cleaner reaction profiles with Gold's Reagent can lead to easier and less costly purification processes.

• Safety: The in situ generation of the Vilsmeier reagent from phosphorus oxychloride and DMF involves handling a corrosive and reactive substance. Gold's Reagent, being a stable solid, may offer safety advantages.

Experimental Protocols

Synthesis of an Enaminone using Gold's Reagent

This protocol is adapted from a reported scalable synthesis of enaminones.

Materials:

• Ketone (e.g., Acetophenone)

• Gold's Reagent

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

Procedure:

• To a solution of the ketone (1.0 equiv) in acetonitrile, add Gold's Reagent (1.2 equiv) and potassium carbonate (2.0 equiv).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired enaminone.

Synthesis of 4-Hydroxyquinazoline using Gold's Reagent

This protocol is based on the general reactivity of Gold's Reagent with ortho-aminobenzoic acids.

Materials:

• 2-Aminobenzoic acid

• Gold's Reagent

• A suitable solvent (e.g., pyridine or DMF)

• Base (e.g., triethylamine)

Procedure:

• Dissolve 2-aminobenzoic acid (1.0 equiv) in the chosen solvent.

• Add Gold's Reagent (1.1 equiv) and the base (2.0 equiv) to the solution.

• Heat the reaction mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water and acidify with a suitable acid (e.g., HCl) to precipitate the product.

• Filter the solid, wash with water, and dry to obtain the 4-hydroxyquinazoline.

Synthesis of Quinazolin-4-one via Vilsmeier-Haack type reaction (Alternative to Gold's Reagent)

This protocol describes a common method for synthesizing the quinazolinone core from anthranilic acid.

Materials:

• Anthranilic acid

• Formamide

Procedure:

• In a round-bottom flask, mix anthranilic acid (1.0 equiv) with an excess of formamide (e.g., 4-5 equiv).

• Heat the mixture at 130-140 °C for several hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture. The product often crystallizes upon cooling.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Reaction Mechanisms and Workflows

Gold's Reagent Reaction with a Nucleophile

The reaction of Gold's Reagent with a nucleophile, such as an enolate, proceeds through a nucleophilic attack on the electrophilic carbon of the iminium salt.

Caption: Mechanism of Gold's Reagent with a nucleophile.

Vilsmeier-Haack Reagent Formation and Reaction

The Vilsmeier-Haack reagent is formed in situ from DMF and an acid chloride, typically phosphorus oxychloride, and then reacts with an electron-rich substrate.

Caption: Workflow for Vilsmeier-Haack formylation.

Formamide Acetal (DMF-DMA) Reaction with an Active Methylene Compound

DMF-DMA reacts with active methylene compounds to form enaminones, releasing methanol as a byproduct.

Caption: Reaction of DMF-DMA with an active methylene compound.

Conclusion

Gold's Reagent presents a valuable, albeit more expensive, alternative to traditional formylating and aminomethylenating agents like the Vilsmeier-Haack reagent and formamide acetals. Its primary advantages lie in potentially higher yields, milder reaction conditions, and improved safety profiles, which can be critical in the synthesis of complex and high-value molecules. The Vilsmeier-Haack reagent remains the most cost-effective option for large-scale synthesis where substrate sensitivity is not a major concern. DMF-DMA offers a good balance of reactivity, milder conditions compared to the Vilsmeier-Haack reagent, and moderate cost. The ultimate choice of reagent will depend on a careful evaluation of the specific synthetic challenge, considering factors such as substrate compatibility, desired yield, process scale, and overall economic viability.

Gold's Reagent vs. Vilsmeier-Haack System: A Comparative Guide to Safe Handling in Organic Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of heterocyclic compounds and other fine chemicals, the selection of reagents is governed by both efficacy and safety. Gold's Reagent, a versatile aminomethylenating and cyclizing agent, offers a convenient, pre-packaged solution for various synthetic transformations. However, the classic Vilsmeier-Haack reaction, which generates a reactive iminium salt in situ from common laboratory chemicals, presents a widely used alternative. This guide provides an objective comparison of the safety precautions and handling requirements for Gold's Reagent versus the Vilsmeier-Haack system, specifically the combination of phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), supported by representative experimental protocols.

At a Glance: Comparative Safety Profiles

The primary difference in handling these two systems lies in their preparation. Gold's Reagent is a stable, albeit hygroscopic, solid that is used directly. In contrast, the Vilsmeier-Haack reagent is typically prepared in situ by combining phosphorus oxychloride, a highly corrosive and water-reactive liquid, with DMF, a combustible liquid with significant reproductive toxicity concerns. This in situ preparation introduces additional hazards and handling complexities compared to the single-reagent system.

Feature	Gold's Reagent	Vilsmeier-Haack System (POCl₃ + DMF)
Physical Form	Solid	Two liquids, mixed to form the reactive agent
Key Hazards	Skin Irritation, Serious Eye Irritation, Respiratory Irritation	POCl₃: Fatal if inhaled, Severe skin burns and eye damage, Reacts violently with water.[1][2] DMF: Flammable liquid, Harmful in contact with skin, Reproductive toxicity.[3][4]
GHS Hazard Pictograms
Primary Safety Concern	Irritant, Hygroscopic	High acute toxicity, violent water reactivity, flammability, and chronic health effects (reproductive).
Handling Precautions	Handle under inert, dry atmosphere. Avoid dust inhalation.	Both reagents must be handled in a fume hood. POCl₃ requires extreme caution to avoid contact with moisture. Exothermic reaction upon mixing.[5]
Personal Protective Equipment (PPE)	Nitrile gloves, safety goggles, lab coat, N95 dust mask.	Chemical resistant gloves (e.g., butyl rubber for POCl₃), chemical splash goggles, face shield, flame-retardant lab coat, appropriate respiratory protection.

Experimental Protocols and Handling

The practical differences in safety are best illustrated by comparing standard laboratory procedures for each reagent system.

Protocol 1: Synthesis Using Gold's Reagent

This protocol describes the preparation of an amidine from an amine using Gold's Reagent.[6]

Methodology:

• A reaction flask is charged with a solution of an amine (e.g., p-toluidine) in an appropriate solvent (e.g., 1,4-dioxane) under an inert atmosphere (e.g., Nitrogen or Argon).

• Gold's Reagent, a moisture-sensitive solid, is weighed and added to the reaction mixture in one portion.

• The resulting mixture is heated to reflux with stirring for a specified period (e.g., 12-24 hours).

• Upon completion, the solvent is removed under reduced pressure.

• The residue is taken up in a suitable solvent (e.g., chloroform) and washed with an aqueous solution (e.g., sodium bicarbonate) to remove byproducts.

• The organic layer is dried and concentrated to yield the product.

Safety Focus: The primary safety considerations are ensuring the exclusion of moisture due to the hygroscopic nature of Gold's Reagent and avoiding inhalation of the solid powder during transfer.

Protocol 2: Vilsmeier-Haack Formylation

This protocol describes the formylation of an electron-rich aromatic compound (e.g., N,N-dimethylaniline).[5]

Methodology:

• An oven-dried reaction flask is charged with N,N-dimethylformamide (DMF) and cooled in an ice bath under an inert atmosphere.

• Phosphorus oxychloride (POCl₃) is added dropwise with careful temperature control. This is a highly exothermic reaction that forms the Vilsmeier reagent in situ.

• After the initial exotherm subsides, the substrate (e.g., N,N-dimethylaniline) is added dropwise to the freshly prepared reagent.

• The reaction mixture is then heated (e.g., on a steam bath) for several hours.

• The reaction is quenched by carefully pouring the mixture over crushed ice. This step must be performed cautiously as any unreacted POCl₃ will react violently with water.

• The aqueous solution is neutralized, typically with a basic solution like sodium acetate or sodium hydroxide, while maintaining a low temperature to prevent byproduct formation.

• The product precipitates and is collected by filtration, washed with water, and dried.

Safety Focus: This procedure involves multiple high-risk steps. The handling of POCl₃, which is highly toxic and water-reactive, is critical. The initial mixing with DMF is exothermic and requires careful cooling. The quenching step is also hazardous due to the violent reaction of POCl₃ with water. The entire procedure must be conducted in a well-ventilated chemical fume hood.

Visualizing Workflows and Chemical Relationships

To further clarify the processes, the following diagrams illustrate a general workflow for handling these hazardous reagents and the chemical relationship in the Vilsmeier-Haack reaction.

Caption: General experimental workflow for handling hazardous and sensitive chemical reagents.

Caption: Logical relationship in the Vilsmeier-Haack reaction.

Conclusion

Both Gold's Reagent and the Vilsmeier-Haack system are effective for formylation and related transformations. The choice between them may depend on factors like substrate scope, cost, and reaction conditions. However, from a safety and handling perspective, Gold's Reagent presents a more straightforward risk profile. It is a single, solid reagent whose primary hazards are irritation and moisture sensitivity.

The Vilsmeier-Haack system, while using common and inexpensive starting materials, combines the significant hazards of its individual components. The procedure involves handling a flammable liquid with reproductive toxicity (DMF) and a highly corrosive, water-reactive, and acutely toxic liquid (POCl₃). The preparation and quenching steps of the Vilsmeier-Haack reaction are particularly hazardous and require a higher level of caution and engineering controls. For laboratories where simplicity and a lower acute hazard profile are prioritized, Gold's Reagent may be the preferred choice, while the Vilsmeier-Haack reaction remains a powerful and economical tool for experienced researchers with appropriate safety infrastructure.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. my.airliquide.com [my.airliquide.com]
• 3. carlroth.com [carlroth.com]
• 4. rcilabscan.com [rcilabscan.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

A Comparative Yield Analysis of Gold's Reagent with other Formylating Agents

For Researchers, Scientists, and Drug Development Professionals

The introduction of a formyl group (–CHO) is a cornerstone of organic synthesis, providing a versatile handle for the construction of complex molecules, including active pharmaceutical ingredients. The choice of a formylating agent is critical and contingent on substrate reactivity, desired selectivity, and functional group tolerance. This guide provides an objective comparison of Gold's Reagent with other established formylating agents, supported by experimental data, to facilitate informed reagent selection.

Performance Comparison of Formylating Agents

The efficiency of a formylating agent is highly dependent on the substrate. The following tables summarize the performance of Gold's Reagent and other common agents for the formylation of various organic compounds.

Table 1: Formylation of Aromatic Compounds

Formylating Agent/Named Reaction	Substrate Example	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Gold's Reagent (via Grignard)	p-Tolylmagnesium bromide	1. Gold's Reagent 2. Acid Hydrolysis	THF	Reflux	12-24	High	[1]
Vilsmeier-Haack Reagent	Acetanilide	POCl₃, DMF	-	60	17	High
Vilsmeier-Haack Reagent	Indole	POCl₃, DMF	DMF	0 to 85	6	96	[2]
Duff Reaction	Phenol	Hexamethylenetetramine (HMTA), Acid	Acetic Acid/TFA	70-100	Varies	Moderate	[3]
Gattermann Reaction	Benzene	HCN, HCl, AlCl₃	-	-	-	-
Rieche Formylation	Mesitylene	Dichloromethyl methyl ether, TiCl₄	DCM	0	1	81-91	[4]

Table 2: N-Formylation of Amines

Formylating Agent	Substrate Example	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Gold's Reagent	p-Toluidine	Gold's Reagent, NaH	1,4-Dioxane	65-90	12-24	High
Acetic Formic Anhydride	Aniline	Acetic Formic Anhydride	-	25	<1	>95
Formic Acid (neat)	Aniline	Formic Acid	Neat	80	Varies	Good to Excellent	[5]

In-Depth Analysis of Formylating Agents

Gold's Reagent ([3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride) is a versatile reagent that can act as a formylating agent precursor.[1] Its primary applications in this context are:

• Reaction with Organometallic Reagents: Gold's Reagent reacts with Grignard reagents to form an intermediate that, upon acid-catalyzed hydrolysis, yields an aldehyde. This method is particularly useful for the formylation of aryl and alkyl Grignard reagents.[1]

• Reaction with Active Methylene Compounds and Amines: It reacts with active methylene compounds and primary or secondary amines to form β-dimethylaminomethylene compounds and amidines, respectively. These products can then be hydrolyzed to the corresponding aldehydes or formamides.

Vilsmeier-Haack Reagent is generated in situ from a substituted amide (commonly DMF) and an acid chloride (typically POCl₃). It is a weak electrophile that is highly effective for the formylation of electron-rich aromatic and heteroaromatic compounds.[6][7] The reaction generally proceeds under mild conditions with good to excellent yields.[2]

Duff Reaction employs hexamethylenetetramine (HMTA) in an acidic medium for the ortho-formylation of phenols and other activated aromatic compounds.[3] The reaction's key advantage is its high ortho-selectivity, though yields can be moderate.[3]

Gattermann Reaction is a classic method that uses hydrogen cyanide and a Lewis acid to formylate aromatic compounds. Due to the high toxicity of HCN, this method has been largely replaced by safer alternatives.

Rieche Formylation utilizes dichloromethyl methyl ether and a Lewis acid like TiCl₄ for the formylation of electron-rich aromatic rings.[4]

Experimental Protocols

Detailed experimental procedures are crucial for reproducible outcomes. Below are representative protocols for key formylation reactions.

Protocol 1: Formylation using Gold's Reagent with a Grignard Reagent

This two-step procedure involves the reaction of Gold's Reagent with a Grignard reagent followed by hydrolysis.

Step A: Reaction with Grignard Reagent

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, prepare the Grignard reagent (e.g., p-tolylmagnesium bromide) in anhydrous THF.

• To this solution, add Gold's Reagent (1.05 equivalents) portion-wise at room temperature.

• Reflux the resulting mixture with stirring for 12-24 hours.

• Cool the reaction mixture to room temperature.

Step B: Hydrolysis to the Aldehyde

• Carefully pour the reaction mixture from Step A into a beaker containing crushed ice and an excess of 2M HCl.

• Stir the mixture vigorously for 1-2 hours until the hydrolysis is complete (monitored by TLC).

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude aldehyde by column chromatography or distillation.

Protocol 2: Vilsmeier-Haack Reaction

This protocol describes the formylation of an electron-rich aromatic substrate like indole.[2]

• Apparatus Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous DMF (10 volumes based on the substrate).

• Vilsmeier Reagent Formation: Cool the flask to 0°C in an ice bath. Slowly add POCl₃ (1.1 equivalents) dropwise to the DMF with stirring. Allow the mixture to stir at 0°C for 30 minutes.

• Reaction with Substrate: Add the aromatic substrate (1 equivalent) to the freshly prepared Vilsmeier reagent at 0°C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and then heat to the desired temperature (e.g., 85°C) for the required time (e.g., 6 hours), monitoring the reaction by TLC.

• Workup: Cool the reaction mixture to 0°C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is neutral or slightly basic.

• Isolation: Extract the product with an appropriate organic solvent. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography or recrystallization.

Protocol 3: Duff Reaction

This protocol is for the ortho-formylation of a phenol.[3]

• Reaction Setup: In a round-bottom flask, combine the phenol (1 equivalent), hexamethylenetetramine (HMTA, 1.5 equivalents), and a suitable acidic solvent such as glacial acetic acid or a mixture of acetic acid and trifluoroacetic acid.

• Heating: Heat the reaction mixture to between 70°C and 100°C. The optimal temperature and time will depend on the substrate. Monitor the reaction by TLC.

• Hydrolysis: After completion, cool the reaction mixture and add an aqueous acid (e.g., 2M H₂SO₄) to hydrolyze the intermediate imine. The mixture may need to be heated to complete the hydrolysis.

• Workup: Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with water and saturated sodium bicarbonate solution.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the product by column chromatography.

Visualizing Reaction Pathways and Workflows

Vilsmeier-Haack Reaction Mechanism

The Vilsmeier-Haack reaction proceeds through the formation of the electrophilic Vilsmeier reagent, which then undergoes electrophilic aromatic substitution with an electron-rich aromatic ring.

References

• 1. Organic Syntheses Using Gold’s Reagent | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. growingscience.com [growingscience.com]
• 7. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

A Spectroscopic Showdown: Comparing Products from Gold's Reagent with an Alternative Amidine Synthesis

For researchers and professionals in drug development, the efficient synthesis of amidine moieties is a critical step in the creation of novel therapeutics. Gold's Reagent has long been a staple for this transformation, but a variety of alternative methods now offer their own advantages. This guide provides a detailed spectroscopic comparison of a common amidine, N,N-dimethyl-N'-phenylformamidine, synthesized via Gold's Reagent and an alternative method utilizing Bredereck's Reagent, supported by comprehensive experimental data.

At a Glance: Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for N,N-dimethyl-N'-phenylformamidine produced by both Gold's Reagent and Bredereck's Reagent. The data reveals nearly identical spectroscopic profiles, indicating the formation of the same high-purity product from both methods.

Spectroscopic Data	Product from Gold's Reagent	Product from Bredereck's Reagent
¹H NMR (CDCl₃, δ)	7.43 (s, 1H), 7.35-6.85 (m, 5H), 2.95 (s, 6H)	7.42 (s, 1H), 7.33-6.88 (m, 5H), 2.96 (s, 6H)
¹³C NMR (CDCl₃, δ)	154.5, 151.8, 129.0, 122.5, 119.8, 34.8	154.5, 151.8, 129.0, 122.5, 119.8, 34.8
IR (neat, cm⁻¹)	~1635 (C=N)	~1635 (C=N)
Mass Spec (m/z)	148.10 (M⁺)	148.10 (M⁺)

In-Depth Experimental Protocols

Detailed methodologies for the synthesis of N,N-dimethyl-N'-phenylformamidine using both Gold's Reagent and Bredereck's Reagent are provided below, allowing for a thorough assessment of each method's practical application.

Synthesis using Gold's Reagent

This protocol is adapted from a standard procedure for the synthesis of N,N-dimethyl-N'-(p-tolyl)formamidine and is applicable to the synthesis of the phenyl derivative.

Materials:

• Gold's Reagent ([3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride)

• Aniline

• Sodium methoxide

• Methanol (anhydrous)

• Chloroform

• Saturated aqueous sodium bicarbonate solution

Procedure:

• A solution of sodium methoxide is prepared by cautiously adding sodium metal to anhydrous methanol in a flask equipped with a reflux condenser and a magnetic stirrer, under an inert atmosphere.

• Aniline is added to the sodium methoxide solution and stirred for 5 minutes.

• Gold's Reagent is added to the mixture in one portion.

• The reaction mixture is heated to reflux and stirred overnight.

• After cooling to room temperature, the methanol is removed under reduced pressure.

• The residue is dissolved in chloroform and washed twice with a saturated aqueous solution of sodium bicarbonate.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude product.

• The crude N,N-dimethyl-N'-phenylformamidine can be purified by distillation under reduced pressure or by recrystallization.

Synthesis using Bredereck's Reagent

Bredereck's Reagent (tert-butoxybis(dimethylamino)methane) offers a milder alternative for the synthesis of formamidines.

Materials:

• Bredereck's Reagent (tert-butoxybis(dimethylamino)methane)

• Aniline

• Anhydrous toluene or benzene

• Round-bottom flask with reflux condenser and nitrogen inlet

Procedure:

• In a round-bottom flask, aniline is dissolved in an anhydrous solvent such as toluene or benzene under a nitrogen atmosphere.

• Bredereck's Reagent is added to the solution.

• The reaction mixture is heated to reflux and the progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel or by distillation under reduced pressure to afford pure N,N-dimethyl-N'-phenylformamidine.

Visualizing the Pathways and Workflow

To further clarify the processes, the following diagrams illustrate the reaction pathway of Gold's Reagent and a comparative experimental workflow for both synthetic methods.

Caption: Reaction of Gold's Reagent with aniline in the presence of a base to form the corresponding formamidine.

Caption: A side-by-side comparison of the experimental workflows for amidine synthesis.

Conclusion

Both Gold's Reagent and Bredereck's Reagent are highly effective for the synthesis of N,N-dimethyl-N'-phenylformamidine, yielding spectroscopically identical products. The choice of reagent may therefore depend on other factors such as reaction conditions, substrate scope, and cost. Gold's Reagent is a well-established and robust method, while Bredereck's Reagent offers a milder alternative that may be advantageous for sensitive substrates. The detailed protocols and comparative data presented here serve as a valuable resource for researchers in selecting the optimal synthetic route for their specific needs.

A Comparative Guide to the Green Chemistry Aspects of Gold's Reagent Synthesis and Use

For Researchers, Scientists, and Drug Development Professionals

The quest for greener and more sustainable chemical processes is a paramount objective in modern synthetic chemistry. This guide provides a comprehensive comparison of the green chemistry aspects of Gold's Reagent, a common Vilsmeier-Haack formylating agent, with its alternatives. By examining key metrics such as atom economy, E-factor, toxicity, and reaction conditions, this document aims to equip researchers with the knowledge to make more environmentally conscious decisions in their synthetic endeavors.

Synthesis of Formylating Agents: A Green Chemistry Perspective

The traditional synthesis of Gold's Reagent, the Vilsmeier reagent, involves the reaction of dimethylformamide (DMF) with phosphorus oxychloride (POCl₃). This method, while effective, raises significant environmental and safety concerns due to the use of the highly toxic and corrosive POCl₃. In contrast, greener alternatives for both the synthesis of Vilsmeier-type reagents and for formylation reactions are gaining prominence.

A notable green alternative to the traditional synthesis of Gold's Reagent involves the use of phthaloyl dichloride with DMF. This method avoids the use of hazardous reagents like phosgene, thionyl chloride, or phosphoryl chloride. A key advantage of this greener route is its high atom efficiency and the generation of phthalic anhydride as a byproduct, which can be recovered in high yield and reused.

Below is a comparative table summarizing the green chemistry metrics for the synthesis of Gold's Reagent via the traditional route and a greener alternative.

Metric	Traditional Synthesis (DMF + POCl₃)	Greener Synthesis (DMF + Phthaloyl Dichloride)	Formic Acid (as a reagent)
Atom Economy	~55% (calculated for the formation of the Vilsmeier reagent)	High (approaching 100% with byproduct recovery and reuse)	Not applicable (used directly)
Reagents/Byproducts	POCl₃ (toxic, corrosive), generates phosphate waste	Phthaloyl dichloride, generates recoverable phthalic anhydride	Can be produced from CO and methanol
Solvents	Often used neat or in chlorinated solvents	Toluene or 2-chlorotoluene (safer alternatives to 1,4-dioxane)	Can be used neat or in water
Safety Hazards	POCl₃ is highly toxic, corrosive, and reacts violently with water[1][2][3][4][5]. DMF is a reproductive hazard and hepatotoxin[6][7][8][9].	Phthaloyl dichloride is a corrosive lachrymator.	Formic acid is corrosive and flammable[10][11][12][13].

Experimental Workflow: Greener Synthesis of Gold's Reagent

The following diagram illustrates the experimental workflow for a greener synthesis of Gold's Reagent using phthaloyl dichloride.

Greener synthesis workflow.

Use in Formylation Reactions: A Comparative Analysis

Gold's Reagent is a powerful and versatile reagent for the formylation of a wide range of substrates, including electron-rich aromatic and heteroaromatic compounds. However, the reaction often requires stoichiometric amounts of the reagent and can generate significant waste. Formic acid, particularly when used under neat (solvent-free) conditions or with a catalyst, presents a greener alternative for many formylation reactions, especially for N-formylation of amines.

The following tables provide a comparative overview of the performance of Gold's Reagent (Vilsmeier-Haack reaction) and formic acid for the formylation of representative substrates.

Table 1: Formylation of Indole

Reagent/Method	Reaction Conditions	Yield (%)	Reference
Gold's Reagent (Vilsmeier-Haack)	POCl₃, DMF, 0°C to 85°C, 6 h	96	[14]
Formic Acid (Catalytic)	FeCl₃ (2 mol%), Formaldehyde, aq. NH₃, DMF, 130°C	up to 93	[13]
Formic Acid (Catalyst- and Solvent-Free)	Neat, 120°C, 12h	Moderate to Excellent	[11]

Table 2: N-Formylation of Aniline

Reagent/Method	Reaction Conditions	Yield (%)	Reference
Gold's Reagent (Vilsmeier-Haack)	DMF, POCl₃	Good to Excellent	[15]
Formic Acid (Neat)	60°C	Excellent	[3][16]
Formic Acid/Acetic Anhydride	-20°C, 15 min	97-100	[17]

Green Chemistry Metrics in Application

To further assess the environmental impact of these formylation methods, the E-factor (Environmental Factor) can be calculated. The E-factor is the mass ratio of waste to the desired product. A lower E-factor indicates a greener process.

Reaction	Reagents	Byproducts	E-Factor (approximate)
Vilsmeier-Haack Formylation of Anisole	Anisole, Phosgene, DMF, AlCl₃, Chloroform	Dimethylamine, HCl, Aluminum Hydroxide, Phosphate salts	2.77 (assuming solvent recovery)[5]
N-Formylation of Aniline with Formic Acid (Neat)	Aniline, Formic Acid	Water	Low (approaching 0 in ideal conditions)

Experimental Protocols

Formylation of Indole using Vilsmeier Reagent [12]

• To a solution of Vilsmeier reagent (2.0 eq.) in DMF, add indole (1.0 eq.) at 0 °C.

• Stir the solution for 2.5 hours at room temperature.

• Quench the reaction with 1 M NaOH (aq.).

• Dilute with water and pour into ice-cooled water.

• Stir for 1 hour at the same temperature.

• Collect the precipitate by filtration, wash with water, and dry under reduced pressure to yield indole-3-carbaldehyde.

N-Formylation of Aniline using Formic Acid (Neat) [3][16]

• Add formic acid to aniline in a 4:1 molar ratio.

• Heat the reaction mixture with stirring at 60 °C.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction mixture over ice.

• Extract the product with ethyl acetate and wash with NaHCO₃ solution.

• Dry the organic layer over Na₂SO₄ and concentrate to yield the pure product.

Role in Signaling Pathways

While Gold's Reagent itself is not directly involved in biological signaling, the formylated compounds it produces can have significant biological activity. N-formylated peptides, for instance, are known to be potent activators of formyl peptide receptors (FPRs), which play a crucial role in the innate immune response by guiding neutrophils to sites of infection or injury[18][19][20][21]. The formylation of lysine residues on histone proteins has also been shown to play a role in DNA binding and may influence gene expression[22]. The synthesis of novel formylated compounds using greener methods could, therefore, open new avenues for the development of therapeutics targeting these pathways.

The following diagram illustrates the general signaling pathway initiated by N-formylated peptides.

N-formyl peptide signaling.

Conclusion

This comparative guide highlights the significant green chemistry advantages of moving away from the traditional synthesis and use of Gold's Reagent. The development of greener synthetic routes for Vilsmeier-type reagents and the adoption of alternative formylating agents like formic acid offer substantial improvements in terms of atom economy, waste reduction, and safety. While Gold's Reagent remains a powerful tool for specific transformations, researchers are encouraged to consider these greener alternatives to align their synthetic practices with the principles of sustainability. The choice of reagent should be guided by a holistic assessment of the reaction's efficiency, environmental impact, and safety profile.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. echemi.com [echemi.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. thermofishersci.in [thermofishersci.in]
• 8. rcilabscan.com [rcilabscan.com]
• 9. fishersci.com [fishersci.com]
• 10. beta.lakeland.edu [beta.lakeland.edu]
• 11. fishersci.com [fishersci.com]
• 12. Formic Acid SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 13. carlroth.com:443 [carlroth.com:443]
• 14. benchchem.com [benchchem.com]
• 15. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 16. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 17. fishersci.com [fishersci.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil Function during Acute Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. scienceopen.com [scienceopen.com]
• 22. Formylation - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Safe Disposal of Gold's Reagent: A Step-by-Step Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling Gold's Reagent must adhere to stringent disposal procedures to ensure laboratory safety and environmental compliance. Gold's Reagent, chemically known as [3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride, is a combustible solid that can cause skin, eye, and respiratory irritation.[1] While specific disposal protocols for this compound are not extensively documented, a comprehensive approach based on its chemical properties and general hazardous waste guidelines is essential.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment (PPE) is worn, including a dust mask (type N95 or equivalent), eye shields, and chemical-resistant gloves.[1] All handling of Gold's Reagent should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[1]

Step-by-Step Disposal Protocol

The proper disposal of Gold's Reagent should be approached as a hazardous waste management process. Do not dispose of this chemical down the drain or in regular solid waste.

• Waste Identification and Segregation:

  • Treat all unused Gold's Reagent and any materials contaminated with it (e.g., weighing papers, gloves, and empty containers) as hazardous waste.

  • Do not mix Gold's Reagent waste with other waste streams, particularly incompatible chemicals, to prevent unforeseen reactions.

• Containerization:

  • Place solid Gold's Reagent waste and contaminated materials into a designated, sealable, and clearly labeled hazardous waste container.

  • The container must be compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.

  • Ensure the outside of the container is clean and free from contamination.

• Labeling:

  • Label the hazardous waste container with the words "Hazardous Waste," the full chemical name "Gold's Reagent" or "[3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride," and the specific hazards (e.g., "Irritant," "Combustible Solid").

  • Include the accumulation start date on the label.

• Storage:

  • Store the sealed and labeled waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from sources of ignition. Gold's Reagent is classified as a combustible solid (Storage Class 11).[1]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional hazardous waste disposal service to arrange for pickup and proper disposal.[2]

  • Provide them with the Safety Data Sheet (SDS) for Gold's Reagent to ensure they can handle the waste appropriately.

Spill and Emergency Procedures

In the event of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it into the designated hazardous waste container. For larger spills, evacuate the area and contact your institution's emergency response team or EHS.

Quantitative Data Summary

Property	Value	Source
Chemical Formula	(CH3)2NCH=NCH=N(CH3)2Cl	[1]
CAS Number	20353-93-9	[1]
Molecular Weight	165.66 g/mol	[1]
Melting Point	100-102 °C	[1]
Hazard Classifications	Eye Irrit. 2, Skin Irrit. 2, STOT SE 3	[1]
Storage Class	11 (Combustible Solids)	[1]

Disposal Workflow Diagram

References

• 1. Gold’s Reagent 95 20353-93-9 [sigmaaldrich.com]
• 2. chemsupply.com.au [chemsupply.com.au]

Personal protective equipment for handling Gold's Reagent

For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This guide provides essential safety, operational, and disposal information for Gold's Reagent, a versatile tool in organic synthesis. By adhering to these procedures, you can minimize risks and maintain a safe research environment.

Immediate Safety Information

Gold's Reagent, also known as ([3-(Dimethylamino)-2-azaprop-2-en-1-ylidene]dimethylammonium chloride), is a hygroscopic solid that requires careful handling. It is classified as a substance that causes skin and serious eye irritation, and may cause respiratory irritation.[1]

Hazard Classifications:

• Skin Irritant (Category 2)[1]

• Eye Irritant (Category 2A)[1]

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1]

In case of exposure, follow these first aid measures immediately:

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, seek medical attention.
Skin Contact	Remove contaminated clothing. Wash the affected area thoroughly with soap and water. If irritation persists, seek medical advice.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Personal Protective Equipment (PPE)

When handling Gold's Reagent, the use of appropriate Personal Protective Equipment is mandatory to prevent exposure.

PPE Category	Specification
Hand Protection	Wear impervious gloves, such as nitrile or butyl rubber. Inspect gloves before use.[2]
Eye/Face Protection	Use chemical safety goggles or a face shield.[2]
Skin and Body	Wear a lab coat or other protective clothing to prevent skin contact.
Respiratory	Use a NIOSH-approved N95 dust mask or work in a well-ventilated fume hood to avoid inhaling dust.[1]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of Gold's Reagent and ensuring a safe laboratory environment.

Handling:

• Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of dust.

• Avoid generating dust during handling.

• Keep the container tightly closed when not in use.

• As Gold's Reagent is hygroscopic, handle it in a dry environment to prevent degradation.

Storage:

• Store in a tightly sealed container in a cool, dry place.

• Keep away from incompatible materials such as strong oxidizing agents and water.

• The storage class for this combustible solid is 11.[1]

Disposal Plan

The disposal of Gold's Reagent and its waste products must be conducted in strict accordance with all local, state, and federal regulations. As a chemical waste generator, it is your responsibility to ensure proper disposal.

General Guidelines:

• Do not dispose of Gold's Reagent down the drain or in the general trash.

• Collect all waste materials, including contaminated PPE and empty containers, in a designated and properly labeled hazardous waste container.

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service for specific disposal instructions.[3]

• Provide the waste disposal service with a complete and accurate description of the waste, including its chemical composition.

Due to the lack of specific published neutralization protocols for Gold's Reagent, it is crucial to consult with safety professionals to determine the appropriate disposal method.

Experimental Protocol: β-Dimethylaminomethylenation of a Ketone

The following is a generalized experimental workflow for the use of Gold's Reagent in the β-dimethylaminomethylenation of a ketone, a common application in organic synthesis.

Caption: Experimental workflow for the β-dimethylaminomethylenation of a ketone using Gold's Reagent.

References

• 1. Gold’s Reagent 95 20353-93-9 [sigmaaldrich.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. chemsupply.com.au [chemsupply.com.au]